1-(2-Methoxyethyl)-3-phenylthiourea

• CAS: 363572-88-7

Core Science & Biosynthesis

Foundational Principles: The Chemistry of Thiourea Synthesis

An In-Depth Technical Guide to the Synthesis of 1-(2-Methoxyethyl)-3-phenylthiourea

This guide provides a comprehensive, field-proven protocol for the synthesis of 1-(2-Methoxyethyl)-3-phenylthiourea, a compound of interest for researchers in drug development and materials science. The methodology is presented with an emphasis on the underlying chemical principles, ensuring a robust and reproducible process. This document is designed for professionals with a foundational understanding of synthetic organic chemistry.

Thioureas are a versatile class of organic compounds characterized by the N-C(S)-N core structure. Their utility spans from organocatalysis to medicinal chemistry, largely due to their strong hydrogen-bonding capabilities.[1][2]

The most direct and widely adopted method for synthesizing N,N'-disubstituted thioureas is the nucleophilic addition of a primary or secondary amine to an isothiocyanate.[1][3] This reaction is highly efficient and typically proceeds under mild conditions.

Mechanism Insight: The reaction is initiated by the lone pair of electrons on the amine's nitrogen atom attacking the electrophilic central carbon atom of the isothiocyanate's -N=C=S group. The resulting zwitterionic intermediate rapidly undergoes a proton transfer to yield the stable thiourea product. The reaction is generally considered atom-economical and often results in high yields.[4]

Synthesis Protocol: 1-(2-Methoxyethyl)-3-phenylthiourea

This section details the complete workflow for the preparation, purification, and validation of the target compound.

Reagent and Equipment Specifications

Successful synthesis relies on the quality of the starting materials and the appropriateness of the laboratory equipment.

Table 1: Reagent Specifications

Reagent	Formula	Molar Mass ( g/mol )	CAS No.	Key Properties	Supplier Example
Phenyl Isothiocyanate	C₇H₅NS	135.19	103-72-0	Colorless/yellow liquid, pungent odor, lachrymator, toxic, moisture-sensitive.[5][6][7]	Merck/Sigma-Aldrich[5][8]
2-Methoxyethylamine	C₃H₉NO	75.11	109-85-3	Highly flammable liquid, corrosive, causes severe burns.[9][10][11]	TCI Chemicals, Merck[10][11]
Dichloromethane (DCM)	CH₂Cl₂	84.93	75-09-2	Volatile solvent, use in a well-ventilated fume hood.	Standard Laboratory Grade
Ethanol (EtOH)	C₂H₅OH	46.07	64-17-5	Flammable liquid.	Standard Laboratory Grade
Hexanes	C₆H₁₄	86.18	110-54-3	Flammable liquid.	Standard Laboratory Grade

Essential Equipment:

• Round-bottom flask (100 mL) with a magnetic stir bar

• Dropping funnel

• Reflux condenser (optional, for heated reactions)

• Magnetic stirrer hotplate

• Rotary evaporator

• Büchner funnel and filtration flask

• Standard laboratory glassware

• Analytical instrumentation for characterization (Melting point apparatus, FT-IR, NMR)

Visualized Experimental Workflow

The following diagram outlines the key stages of the synthesis process, from reaction setup to product isolation.

Caption: Workflow for the synthesis of 1-(2-Methoxyethyl)-3-phenylthiourea.

Detailed Step-by-Step Protocol

WARNING: This procedure involves hazardous chemicals. All steps must be performed in a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[6][9]

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-methoxyethylamine (1.0 eq, e.g., 1.0 g, 13.3 mmol).

  • Dissolve the amine in 20 mL of dichloromethane (DCM).

  • Cool the flask in an ice-water bath to 0°C. This is a crucial step to manage the initial exotherm of the reaction, preventing potential side reactions and ensuring controlled addition.

• Reagent Addition:

  • Slowly add phenyl isothiocyanate (1.0 eq, e.g., 1.8 g, 13.3 mmol) dropwise to the stirred amine solution over 10-15 minutes using a dropping funnel.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Reaction Monitoring:

  • Let the reaction stir at room temperature for 2-4 hours.

  • The progress can be monitored by Thin Layer Chromatography (TLC), observing the consumption of the starting materials. A typical mobile phase would be a mixture of hexanes and ethyl acetate.

• Work-up and Isolation:

  • Once the reaction is complete, remove the solvent (DCM) under reduced pressure using a rotary evaporator. This will typically yield a crude solid or viscous oil.

• Purification by Recrystallization:

  • Dissolve the crude product in a minimal amount of hot ethanol. The choice of ethanol is based on its ability to readily dissolve the thiourea at elevated temperatures but have lower solubility at room or cold temperatures.

  • Slowly add hexanes (a non-solvent) to the warm solution until slight turbidity persists. This induces crystallization.

  • Allow the solution to cool slowly to room temperature, and then place it in an ice bath for 30 minutes to maximize crystal formation.

  • Collect the resulting crystalline solid by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold hexanes to remove any residual soluble impurities.

  • Dry the purified product under vacuum to obtain 1-(2-Methoxyethyl)-3-phenylthiourea as a white or off-white solid.

A Self-Validating System: Product Characterization

To ensure the identity and purity of the synthesized compound, a combination of analytical techniques is employed. The protocol's success is validated when the experimental data align with the expected values.

Table 2: Expected Analytical Data for 1-(2-Methoxyethyl)-3-phenylthiourea

Analysis Technique	Expected Result/Observation	Rationale & Key Features
Melting Point	Sharp melting point (e.g., within a 1-2°C range).	A narrow melting point range is a strong indicator of high purity.
FT-IR Spectroscopy	~3200-3400 cm⁻¹: N-H stretching (broad). ~2900-3000 cm⁻¹: C-H stretching (aliphatic/aromatic). ~1500-1600 cm⁻¹: C=C aromatic ring stretching. ~1300-1400 cm⁻¹: C=S stretching (thiocarbonyl).	Confirms the presence of key functional groups. The N-H and C=S stretches are characteristic of the thiourea core structure.[12][13][14]
¹H NMR Spectroscopy	~7.2-7.6 ppm: Multiplet, 5H (aromatic protons). ~3.6-3.8 ppm: Multiplet, 4H (-CH₂-N- and -CH₂-O-). ~3.3 ppm: Singlet, 3H (-OCH₃). Variable (broad): 2H (two N-H protons).	Provides a map of the proton environment, confirming the connectivity of the phenyl and methoxyethyl groups. N-H proton signals are often broad and their chemical shift can vary with solvent and concentration.[15]
¹³C NMR Spectroscopy	~180 ppm: Thiocarbonyl carbon (C=S). ~120-140 ppm: Aromatic carbons. ~70 ppm: -CH₂-O- carbon. ~59 ppm: -OCH₃ carbon. ~45 ppm: -CH₂-N- carbon.	Unambiguously confirms the carbon skeleton. The downfield shift of the C=S carbon is a hallmark of thioureas.[12][16]

Safety and Hazard Management

Both reactants in this synthesis pose significant health risks. A thorough understanding and mitigation of these risks are paramount.

• Phenyl Isothiocyanate: Toxic if swallowed, causes severe skin burns and eye damage, and may cause allergic skin or respiratory reactions.[5][6] It is also a lachrymator. Handle exclusively in a fume hood.

• 2-Methoxyethylamine: Highly flammable liquid and vapor. It causes severe skin burns and eye damage.[9][10][11][17] Keep away from ignition sources.

• Dichloromethane (DCM): A volatile solvent that should be handled in a well-ventilated area, preferably a fume hood, to avoid inhalation.

Emergency Procedures:

• Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with plenty of water.[9]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[6][10]

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor immediately.[10]

• Spills: Absorb spills with an inert material (e.g., vermiculite, sand) and place in a suitable container for disposal. Ensure adequate ventilation and remove all ignition sources.

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physicochemical properties of 1-(2-Methoxyethyl)-3-phenylthiourea

An In-depth Technical Guide to the Physicochemical Properties of 1-(2-Methoxyethyl)-3-phenylthiourea

Abstract

Introduction: The Thiourea Scaffold in Medicinal Chemistry

Thiourea derivatives are a versatile class of compounds extensively studied for their wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1] The therapeutic potential of these molecules is largely attributed to the unique chemical nature of the thiourea moiety (-NH-C(S)-NH-). This functional group is an excellent hydrogen bond donor and acceptor, enabling it to form stable complexes with biological targets like enzymes and receptors.[2] The specific substituents on the nitrogen atoms modulate the molecule's electronic properties, conformation, and overall physicochemical profile, thereby fine-tuning its biological activity. 1-(2-Methoxyethyl)-3-phenylthiourea incorporates an aromatic phenyl ring and a flexible, polar methoxyethyl group. These features are expected to significantly influence its solubility, membrane permeability, and metabolic stability, making a thorough understanding of its physicochemical properties a prerequisite for any rational drug design and development program.

Synthesis and Structural Elucidation

The definitive characterization of a compound begins with its synthesis and structural confirmation. The logical and most common synthetic route to N,N'-disubstituted thioureas is the addition of an amine to an isothiocyanate.

Proposed Synthesis Pathway

The synthesis of 1-(2-Methoxyethyl)-3-phenylthiourea is efficiently achieved via the nucleophilic addition of 2-methoxyethylamine to phenyl isothiocyanate. The lone pair of electrons on the primary amine's nitrogen atom attacks the electrophilic carbon of the isothiocyanate group, leading to the formation of the target thiourea. This reaction is typically high-yielding and can be performed under mild conditions.

Caption: Proposed synthesis of 1-(2-Methoxyethyl)-3-phenylthiourea.

Protocol for Synthesis

• To a stirred solution of 2-methoxyethylamine (1.0 eq) in acetonitrile (MeCN, 0.5 M) in a round-bottom flask, add phenyl isothiocyanate (1.0 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Upon completion, reduce the solvent volume under reduced pressure.

• Add cold diethyl ether to the residue to precipitate the product.

• Collect the solid product by vacuum filtration, wash with a small amount of cold diethyl ether, and dry in a vacuum oven.

• If necessary, the product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water.

Structural Characterization

Confirmation of the molecular structure is achieved through a combination of spectroscopic methods.[3]

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the phenyl group, two distinct broad signals for the N-H protons, and signals corresponding to the methylene (-CH₂-) and methoxy (-OCH₃) protons of the 2-methoxyethyl chain.

• ¹³C NMR: The carbon spectrum will be distinguished by a signal for the thiocarbonyl (C=S) carbon in the characteristic downfield region of approximately 180 ppm.[3] Other signals will correspond to the carbons of the phenyl ring and the aliphatic side chain.

• FT-IR Spectroscopy: The infrared spectrum will provide key information about the functional groups. Look for N-H stretching vibrations (typically around 3100-3400 cm⁻¹), C=S stretching (often found around 700-850 cm⁻¹ and 1300-1400 cm⁻¹), C-O-C stretching of the ether group (around 1100 cm⁻¹), and aromatic C-H bands.[3]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will be used to confirm the elemental composition by providing a highly accurate mass of the molecular ion [M+H]⁺.

Core Physicochemical Properties: A Predictive Summary

The following table summarizes the predicted and calculated . These values provide a foundational dataset for guiding experimental design and computational modeling.

Property	Predicted / Calculated Value	Significance in Drug Development
Molecular Formula	C₁₀H₁₄N₂OS	Defines the elemental composition and exact mass.
Molecular Weight	210.30 g/mol	Influences diffusion rates and is a key parameter in Lipinski's Rule of Five.
Physical State	White to off-white crystalline solid	Affects handling, formulation (e.g., solid dosage forms), and storage requirements.
Melting Point	Estimated: 110-130 °C	An indicator of purity and lattice energy. Important for manufacturing processes like milling and granulation. Analog 1-(2-Hydroxyethyl)-3-phenylthiourea has a m.p. of 120 °C.[4]
Solubility	Sparingly soluble in water; Soluble in organic solvents like DMSO, DMF, and alcohols.	Critical for formulation and delivery. Poor aqueous solubility can limit bioavailability for oral administration. Phenylthiourea is soluble in DMSO and DMF (~30 mg/mL).[5]
Lipophilicity (XLogP3)	Calculated: ~1.5 - 2.0	Governs membrane permeability, protein binding, and metabolic pathways. A balanced LogP is often sought. This is an estimate based on analogs like 1-methyl-3-phenylthiourea (XLogP3=1.7).[6]
pKa (Acidic)	Estimated: ~11-13	The N-H protons are weakly acidic. This determines the ionization state in different physiological pH environments, affecting absorption, distribution, and receptor interaction.[7]
Hydrogen Bond Donors	2	Key contributor to binding interactions with biological targets and influences solubility and permeability.
Hydrogen Bond Acceptors	3 (S=, O, and N atoms)	Also crucial for target binding and physicochemical properties.

Standardized Protocols for Experimental Determination

To move from prediction to empirical fact, rigorous experimental validation is essential. The following protocols describe self-validating systems for determining the most critical physicochemical parameters.

Protocol: Lipophilicity (LogP) Determination by the Shake-Flask Method

The octanol-water partition coefficient (LogP) is the gold standard measure of lipophilicity.[8] The shake-flask method directly measures this partitioning.[8][9]

Caption: Workflow for LogP determination via the shake-flask method.

Step-by-Step Methodology:

• Phase Preparation: Prepare the two immiscible phases by mutually saturating n-octanol with a suitable aqueous buffer (e.g., phosphate buffer, pH 7.4) and vice-versa. Allow them to separate for at least 24 hours before use.[10]

• Sample Preparation: Prepare a stock solution of 1-(2-Methoxyethyl)-3-phenylthiourea in the pre-saturated aqueous buffer at a known concentration.

• Partitioning: In a suitable vessel, combine a known volume of the sample solution with an equal volume of the pre-saturated n-octanol.

• Equilibration: Seal the vessel and shake it at a constant temperature for a sufficient time (e.g., 1-2 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the mixture to achieve a clean separation of the two phases.

• Quantification: Carefully withdraw an aliquot from each phase. Determine the concentration of the compound in both the aqueous and n-octanol layers using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).[10]

• Calculation: The partition coefficient, P, is the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of this value.[9]

Protocol: pKa Determination by Potentiometric Titration

Potentiometric titration is a highly reliable method for determining the pKa of ionizable compounds.[11][12] It involves monitoring the pH of a solution as a titrant is added.

Step-by-Step Methodology:

• System Calibration: Calibrate a pH meter using at least two standard buffers (e.g., pH 4.01, 7.00, 10.01) at the desired experimental temperature (e.g., 25 °C).

• Sample Preparation: Accurately weigh and dissolve a sample of 1-(2-Methoxyethyl)-3-phenylthiourea in a suitable co-solvent system (e.g., water with a minimal amount of methanol or DMSO to ensure solubility) of known ionic strength.

• Titration (Acidic pKa): Titrate the solution with a standardized strong base (e.g., 0.1 M NaOH), adding the titrant in small, precise increments. Record the pH of the solution after each addition.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa corresponds to the pH at the half-equivalence point of the titration curve (where half of the compound has been neutralized).[11] Specialized software can be used to calculate the pKa from the titration data for higher accuracy.

Protocol: Pharmaceutical Stability Assessment

Stability testing is crucial to determine a compound's shelf-life and identify potential degradation pathways.[13][14] It evaluates the effects of environmental factors like temperature, humidity, light, and pH.[15][16][17]

Step-by-Step Methodology:

• Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol).

• Stress Conditions: Dilute the stock solution into various aqueous buffers (e.g., pH 2, 7, and 9) to a final concentration suitable for analysis. Expose these solutions to a range of stress conditions:

  • Thermal Stress: Incubate samples at elevated temperatures (e.g., 40 °C, 60 °C, 80 °C).

  • Photostability: Expose samples to controlled UV and visible light conditions as per ICH guidelines.

  • Oxidative Stress: Add a low concentration of hydrogen peroxide (e.g., 3% H₂O₂) to the sample solution.

• Time Points: At specified time intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each stressed sample.

• Analysis: Analyze the samples using a stability-indicating HPLC method (a method capable of separating the parent compound from its degradation products).

• Evaluation: Quantify the remaining percentage of the parent compound and identify and quantify any major degradants. This data helps to establish the compound's intrinsic stability and predict its shelf-life.

Conclusion: A Framework for Development

1-(2-Methoxyethyl)-3-phenylthiourea is a compound with potential utility in drug discovery, stemming from the well-established biological relevance of the phenylthiourea scaffold. This guide establishes a comprehensive physicochemical profile, blending predictive data with robust, actionable protocols for empirical validation. The predicted moderate lipophilicity (LogP ≈ 1.5-2.0) and the presence of key hydrogen bonding groups suggest a molecule with the potential for good cell permeability and strong target interactions. However, its anticipated low aqueous solubility and the stability of the thiourea moiety under physiological and storage conditions must be experimentally confirmed. By applying the detailed methodologies outlined herein, researchers can generate the critical data needed to validate this compound's potential, guide formulation strategies, and build a solid foundation for its progression through the drug development pipeline.

References

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spectral data of 1-(2-Methoxyethyl)-3-phenylthiourea (NMR, IR, Mass Spec)

Introduction

Molecular Structure and Synthesis

The synthesis of 1-(2-Methoxyethyl)-3-phenylthiourea is conceptually straightforward, typically involving the nucleophilic addition of 2-methoxyethylamine to phenyl isothiocyanate.[1] This reaction is a common and efficient method for the preparation of unsymmetrically disubstituted thioureas.

Caption: Reaction scheme for the synthesis of 1-(2-Methoxyethyl)-3-phenylthiourea.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the molecular structure of organic compounds by providing detailed information about the chemical environment of individual atoms.

Predicted ¹H NMR Spectrum

The proton NMR spectrum of 1-(2-Methoxyethyl)-3-phenylthiourea is predicted to exhibit distinct signals corresponding to the aromatic protons of the phenyl group and the aliphatic protons of the 2-methoxyethyl chain, as well as exchangeable protons of the N-H groups. The chemical shifts are influenced by the electron-withdrawing nature of the thiocarbonyl group and the phenyl ring, and the electron-donating effect of the methoxy group.

Table 1: Predicted ¹H NMR Spectral Data for 1-(2-Methoxyethyl)-3-phenylthiourea (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~9.5 - 8.5	broad singlet	1H	NH -Ph
~7.6 - 7.2	multiplet	5H	Aromatic protons (C₆H₅ )
~6.5 - 5.5	broad triplet	1H	C(=S)-NH -CH₂
~3.8 - 3.6	quartet	2H	NH-CH₂ -CH₂
~3.6 - 3.4	triplet	2H	CH₂-CH₂ -O
~3.3	singlet	3H	O-CH₃

Causality behind Predictions: The chemical shifts of the aromatic protons are based on typical values for monosubstituted benzene rings. The N-H protons are expected to be significantly deshielded due to their proximity to the electron-withdrawing thiocarbonyl group and will likely appear as broad signals due to quadrupole broadening and chemical exchange. The methylene protons adjacent to the nitrogen are predicted to be downfield due to the inductive effect of the nitrogen atom, while the methylene protons adjacent to the oxygen will also be deshielded. The methoxy protons are expected to appear as a sharp singlet in the upfield region. It is important to note that the exact chemical shifts and multiplicities can be influenced by the choice of solvent due to varying degrees of hydrogen bonding and other solvent-solute interactions.[2][3][4]

Predicted ¹³C NMR Spectrum

The carbon-13 NMR spectrum provides information on the carbon framework of the molecule.

Table 2: Predicted ¹³C NMR Spectral Data for 1-(2-Methoxyethyl)-3-phenylthiourea (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~180	C =S
~138	Aromatic C (quaternary)
~129	Aromatic CH (para)
~125	Aromatic CH (ortho)
~124	Aromatic CH (meta)
~70	-CH₂-C H₂-O-
~59	O-C H₃
~45	-NH-C H₂-CH₂-

Causality behind Predictions: The thiocarbonyl carbon is expected to be highly deshielded, appearing at a very low field. The aromatic carbons will resonate in the typical aromatic region (120-140 ppm). The aliphatic carbons of the 2-methoxyethyl group will be in the upfield region, with the carbon attached to the oxygen being more deshielded than the one attached to the nitrogen.

Experimental Protocol for NMR Spectroscopy

Instrumentation:

• A high-resolution NMR spectrometer (e.g., Bruker, JEOL, Varian) with a proton frequency of at least 300 MHz.

Sample Preparation:

• Dissolve approximately 5-10 mg of 1-(2-Methoxyethyl)-3-phenylthiourea in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent can affect the chemical shifts of exchangeable protons.[2][3][4]

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if the solvent does not contain one.

Data Acquisition:

• Tune and shim the spectrometer to optimize the magnetic field homogeneity.

• Acquire a ¹H NMR spectrum using a standard pulse sequence. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• Acquire a ¹³C NMR spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required due to the lower natural abundance of ¹³C.

Caption: General workflow for acquiring NMR spectra.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying functional groups within a molecule based on their characteristic vibrational frequencies.

Predicted IR Spectrum

The IR spectrum of 1-(2-Methoxyethyl)-3-phenylthiourea is expected to show characteristic absorption bands for the N-H, C-H, C=S, and C-O functional groups.

Table 3: Predicted IR Absorption Bands for 1-(2-Methoxyethyl)-3-phenylthiourea

Wavenumber (cm⁻¹)	Intensity	Assignment
3400 - 3200	Medium, sharp	N-H stretching
3100 - 3000	Medium	Aromatic C-H stretching
2950 - 2850	Medium	Aliphatic C-H stretching
1600 - 1580	Strong	C=C aromatic ring stretching
1550 - 1500	Strong	N-H bending and C-N stretching
1350 - 1300	Strong	C=S stretching
1100 - 1050	Strong	C-O stretching

Causality behind Predictions: The N-H stretching vibrations are expected in the 3200-3400 cm⁻¹ region. The presence of both aromatic and aliphatic C-H bonds will give rise to distinct stretching vibrations. The thiocarbonyl (C=S) stretch is a key feature and is typically observed in the 1300-1350 cm⁻¹ range. The strong C-O stretching vibration from the methoxy group is also a characteristic feature.

Experimental Protocol for FTIR Spectroscopy

Instrumentation:

• A Fourier Transform Infrared (FTIR) spectrometer.

Sample Preparation (KBr Pellet Method): [1][5]

• Thoroughly grind 1-2 mg of the solid sample with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Transfer the mixture to a pellet-forming die.

• Apply pressure using a hydraulic press to form a transparent or translucent pellet.

Data Acquisition:

• Record a background spectrum of the empty sample compartment.

• Place the KBr pellet in the sample holder.

• Acquire the sample spectrum. The final spectrum is the ratio of the sample spectrum to the background spectrum.

Caption: General workflow for acquiring an FTIR spectrum using the KBr pellet method.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It is a powerful tool for determining the molecular weight of a compound and can also provide structural information through fragmentation patterns.

Predicted Mass Spectrum (Electron Ionization - EI)

Electron Ionization (EI) is a hard ionization technique that often leads to extensive fragmentation, providing a "fingerprint" of the molecule.[6][7]

Table 4: Predicted Key Fragments in the EI Mass Spectrum of 1-(2-Methoxyethyl)-3-phenylthiourea

m/z	Proposed Fragment
210	[M]⁺ (Molecular Ion)
135	[C₆H₅NCS]⁺
93	[C₆H₅NH₂]⁺
77	[C₆H₅]⁺
75	[HNCH₂CH₂OCH₃]⁺
45	[CH₂OCH₃]⁺

Causality behind Predictions: The molecular ion peak at m/z 210 is expected, corresponding to the molecular weight of the compound. Common fragmentation pathways for thioureas include cleavage of the C-N bonds adjacent to the thiocarbonyl group. This would lead to the formation of the phenyl isothiocyanate cation radical at m/z 135 and the 2-methoxyethylamine cation radical at m/z 75. Further fragmentation of the phenyl-containing ions would produce the aniline cation radical (m/z 93) and the phenyl cation (m/z 77). Fragmentation of the 2-methoxyethyl side chain would likely result in the formation of the methoxymethyl cation at m/z 45.

Experimental Protocol for Mass Spectrometry (EI-MS)

Instrumentation:

• A mass spectrometer equipped with an electron ionization source (e.g., a GC-MS or a direct insertion probe system).

Sample Preparation:

• For GC-MS analysis, dissolve a small amount of the sample in a volatile organic solvent (e.g., dichloromethane, ethyl acetate).

• For a direct insertion probe, place a small amount of the solid sample in a capillary tube.

Data Acquisition:

• Introduce the sample into the ion source. For GC-MS, the sample is vaporized and separated on a GC column before entering the mass spectrometer.

• The sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV).[7]

• The resulting ions are accelerated and separated based on their mass-to-charge ratio by a mass analyzer.

• The detector records the abundance of each ion, generating a mass spectrum.

Caption: General workflow for acquiring an EI mass spectrum.

Conclusion

This technical guide has provided a comprehensive overview of the predicted spectral data for 1-(2-Methoxyethyl)-3-phenylthiourea, covering ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry. The predictions are grounded in the fundamental principles of spectroscopy and analysis of related chemical structures. The detailed experimental protocols offer a clear and actionable path for researchers to obtain and verify this data in a laboratory setting. The structural elucidation of novel compounds is a cornerstone of chemical and pharmaceutical research, and the methodologies and predicted data presented herein serve as a valuable resource for scientists engaged in the synthesis and characterization of new thiourea derivatives.

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mechanism of action of 1-(2-Methoxyethyl)-3-phenylthiourea

An In-Depth Technical Guide on the Core Mechanism of Action of 1-(2-Methoxyethyl)-3-phenylthiourea

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Known Unknowns

The compound 1-(2-Methoxyethyl)-3-phenylthiourea represents a specific chemical entity within the broader, well-established class of thiourea derivatives. While direct, extensive research on this particular molecule is not widely available in the public domain, its structural components—a phenylthiourea core with a methoxyethyl substitution—provide a strong foundation for inferring its likely biological activities and mechanisms of action. This guide, therefore, will delve into the extensively studied world of phenylthiourea derivatives to construct a scientifically rigorous and predictive framework for understanding 1-(2-Methoxyethyl)-3-phenylthiourea. We will explore the fundamental principles of thiourea bioactivity, examine established mechanisms of action for analogous compounds, and provide practical experimental protocols to validate these hypotheses.

The Thiourea Scaffold: A Privileged Motif in Medicinal Chemistry

The thiourea moiety, characterized by the formula (R¹R²N)(R³R⁴N)C=S, is considered a "privileged structure" in drug discovery.[1] Its significance stems from the unique physicochemical properties of the thiocarbonyl group and the adjacent nitrogen atoms. The sulfur atom can act as a hydrogen bond acceptor, while the N-H groups are excellent hydrogen bond donors. This dual capability allows thiourea derivatives to form strong and specific interactions with a wide array of biological targets, including enzymes and receptors.[2][3]

The versatility of the thiourea scaffold is further enhanced by the ease with which substituents can be introduced at the nitrogen atoms. This modularity allows for the fine-tuning of steric, electronic, and pharmacokinetic properties, making it a fertile ground for the development of novel therapeutic agents with diverse pharmacological profiles, including anticancer, antimicrobial, antiviral, and anti-inflammatory activities.[4][5][6]

Postulated Mechanisms of Action: Insights from Phenylthiourea Analogs

Based on the extensive body of research on phenylthiourea derivatives, we can postulate several likely mechanisms of action for 1-(2-Methoxyethyl)-3-phenylthiourea.

Anticancer Activity

The potential of thiourea derivatives as anticancer agents is a major focus of current research.[1][7] Several distinct, yet potentially overlapping, mechanisms have been identified.

A well-documented target of phenylthiourea is tyrosinase, a key enzyme in melanin biosynthesis.[8][9] Phenylthiourea acts as a competitive inhibitor of tyrosinase, likely by chelating the copper ions in the enzyme's active site.[9] This inhibitory action is not limited to melanin production; tyrosinase is also implicated in pathways related to oxidative stress, and its inhibition can have broader cellular effects. Another related enzyme, phenoloxidase, is also inhibited by phenylthiourea.[9]

Several critical signaling pathways implicated in cancer cell proliferation and survival are modulated by phenylthiourea derivatives. For instance, certain derivatives have been shown to inhibit the K-Ras protein, a key regulator of cell growth, and the Wnt/β-catenin signaling pathway, which is often dysregulated in cancers.[10] The ability of these compounds to interfere with such fundamental cellular processes underscores their therapeutic potential.

A common outcome of the action of cytotoxic anticancer agents is the induction of programmed cell death, or apoptosis. Phenylthiourea derivatives have been demonstrated to trigger apoptosis in various cancer cell lines.[10][11] This can occur through the activation of caspase cascades, modulation of the expression of pro- and anti-apoptotic proteins, and the generation of reactive oxygen species (ROS).[12]

The cytotoxic efficacy of 1,3-disubstituted thiourea derivatives is often influenced by the nature of the substituents on the phenyl rings. Electron-withdrawing groups, for example, have been shown to enhance the antiproliferative activity against various cancer cell lines.[10]

Table 1: Cytotoxic Activity of Selected Phenylthiourea Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
1,3-bis(4-(trifluoromethyl)phenyl)thiourea	A549 (Lung Cancer)	0.2	[3]
3-(trifluoromethyl)phenylthiourea derivative 1	SW620 (Colon Cancer)	2.5	[10]
3-(trifluoromethyl)phenylthiourea derivative 2	SW620 (Colon Cancer)	1.5	[10]
3-(trifluoromethyl)phenylthiourea derivative 8	PC3 (Prostate Cancer)	1.8	[10]
Phenylthiourea-thiazolopyrimidine hybrid	HCT-116 (Colon Cancer)	2.29	[7]

Antimicrobial Activity

Thiourea derivatives have also shown promise as antimicrobial agents. One notable mechanism is the dual inhibition of bacterial DNA gyrase and topoisomerase IV.[13] These enzymes are essential for bacterial DNA replication and are validated targets for antibiotic development. The ability of certain copper(II) complexes of phenylthiourea derivatives to inhibit these enzymes in Staphylococcus aureus highlights a specific and potent antibacterial mechanism.[13]

Experimental Validation: A Practical Guide

To elucidate the precise , a series of well-defined experiments are necessary. The following protocols are designed to be self-validating and provide a clear path to mechanistic understanding.

Synthesis of 1-(2-Methoxyethyl)-3-phenylthiourea

A common method for the synthesis of N,N'-disubstituted thioureas involves the reaction of an isothiocyanate with a primary amine.[14][15]

Protocol:

• Dissolve phenyl isothiocyanate (1 equivalent) in a suitable aprotic solvent (e.g., acetonitrile, THF).

• Add 2-methoxyethylamine (1 equivalent) dropwise to the solution at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield 1-(2-Methoxyethyl)-3-phenylthiourea.

• Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

In Vitro Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric assay for measuring cellular metabolic activity as an indicator of cell viability.

Protocol:

• Seed cancer cells (e.g., A549, HCT-116) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare a series of dilutions of 1-(2-Methoxyethyl)-3-phenylthiourea in cell culture medium.

• Replace the medium in the wells with the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO₂.

• Add MTT solution to each well and incubate for 2-4 hours until a purple formazan precipitate is visible.

• Add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Detection by Flow Cytometry

Annexin V-FITC and propidium iodide (PI) staining allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Treat cells with 1-(2-Methoxyethyl)-3-phenylthiourea at its IC50 concentration for a predetermined time (e.g., 24 hours).

• Harvest the cells by trypsinization and wash them with cold phosphate-buffered saline (PBS).

• Resuspend the cells in Annexin V binding buffer.

• Add Annexin V-FITC and PI to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry.

Visualization of Pathways and Workflows

General Structure of 1,3-Disubstituted Thioureas

Caption: General chemical structure of a 1,3-disubstituted thiourea.

Hypothetical Inhibition of a Kinase Signaling Pathway

Caption: Postulated inhibition of a kinase cascade by 1-(2-Methoxyethyl)-3-phenylthiourea.

Experimental Workflow for Cytotoxicity Assessment

Caption: Workflow for determining the IC50 value using the MTT assay.

Conclusion and Future Directions

While the specific biological activities of 1-(2-Methoxyethyl)-3-phenylthiourea remain to be fully elucidated, the wealth of data on its structural analogs provides a strong foundation for targeted investigation. The mechanisms outlined in this guide, particularly those related to anticancer and antimicrobial activities, represent the most promising avenues for future research. The experimental protocols provided offer a clear and robust framework for validating these hypotheses and uncovering the unique therapeutic potential of this compound. As with any drug development candidate, a thorough investigation into its selectivity, toxicity, and pharmacokinetic properties will be crucial in translating its in vitro activities into tangible clinical applications.

References

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• Gawroński, J., & Leśniak, S. (2022). Urea and Thiourea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Molecules, 27(19), 6282. [Link]

• Khan, A., Dawar, P., & De, S. (2025). Thiourea compounds as multifaceted bioactive agents in medicinal chemistry. Bioorganic Chemistry, 158, 108319. [Link]

• Al-Ostoot, F. H. (2024). Biological Applications of Thiourea Derivatives: Detailed Review. Chemistry, 6(2), 25. [Link]

• Saeed, A., & Shahzad, D. (2017). Thiourea Derivatives in Drug Design and Medicinal Chemistry: A Short Review. Journal of Drug Design and Medicinal Chemistry, 3(1), 1-8. [Link]

• Bielenica, A., et al. (2022). Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity. International Journal of Molecular Sciences, 23(22), 14323. [Link]

• Bielenica, A., et al. (2022). Synthesis, Structural Characterization and Biological Activity Evaluation of Novel Cu(II) Complexes with 3-(trifluoromethyl)phenylthiourea Derivatives. Molecules, 27(24), 8821. [Link]

• Bielenica, A., et al. (2021). Investigation of the Mechanisms of Cytotoxic Activity of 1,3-Disubstituted Thiourea Derivatives. International Journal of Molecular Sciences, 22(21), 11697. [Link]

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• National Center for Biotechnology Information. (n.d.). 1-(2,2-Dimethoxyethyl)-1-methyl-3-phenylthiourea. PubChem Compound Database. [Link]

• Yadav, P., & Singh, A. (2023). REVIEW ON SYNTHESIS AND ANTIMICROBIAL ACTIVITY PHENYLTHIOUREA. International Journal of Creative Research Thoughts, 11(3). [Link]

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• Arshad, M., et al. (2014). 1-(2-Hydroxyethyl)-3-phenylthiourea. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 1), o68. [Link]

• Bielenica, A., et al. (2024). 1,3-Disubstituted thiourea derivatives: Promising candidates for medicinal applications with enhanced cytotoxic effects on cancer cells. European Journal of Medicinal Chemistry, 281, 117006. [Link]

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An In-depth Technical Guide on the Potential Biological Activity of 1-(2-Methoxyethyl)-3-phenylthiourea

Disclaimer: Following a comprehensive review of the scientific literature, it is important to note that there is a significant lack of specific experimental data on the biological activity of 1-(2-Methoxyethyl)-3-phenylthiourea. The information presented in this guide is therefore extrapolated from studies on structurally related thiourea derivatives. The potential activities described herein are based on the well-documented biological profiles of the broader class of thiourea compounds and should be considered speculative until confirmed by direct experimental evidence for 1-(2-Methoxyethyl)-3-phenylthiourea.

Introduction

Thiourea and its derivatives represent a versatile class of organic compounds that have garnered substantial interest in medicinal chemistry due to their wide spectrum of biological activities.[1] The thiourea scaffold, characterized by a thiocarbonyl group flanked by two nitrogen atoms, serves as a valuable pharmacophore. The ability to introduce diverse substituents on the nitrogen atoms allows for the fine-tuning of their physicochemical properties and biological targets. This guide explores the potential biological activities of 1-(2-Methoxyethyl)-3-phenylthiourea, a compound featuring a phenyl ring and a methoxyethyl group, by drawing parallels with the known biological profiles of related thiourea derivatives.

Synthesis of Thiourea Derivatives

The synthesis of thiourea derivatives is typically straightforward. A common and efficient method involves the reaction of an isothiocyanate with a primary or secondary amine. In the case of 1-(2-Methoxyethyl)-3-phenylthiourea, a plausible synthetic route would involve the reaction of phenyl isothiocyanate with 2-methoxyethylamine. This reaction is generally carried out in an inert solvent, such as acetone or ethanol, and proceeds at room temperature or with gentle heating to afford the desired N,N'-disubstituted thiourea.[2]

graph SynthesisWorkflow { layout=dot; rankdir=LR; node [shape=box, style=filled, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

}

A plausible synthetic workflow for 1-(2-Methoxyethyl)-3-phenylthiourea.

Potential Biological Activities

Based on the extensive research on thiourea derivatives, 1-(2-Methoxyethyl)-3-phenylthiourea could potentially exhibit a range of biological activities, including antimicrobial, antifungal, and anticancer effects.

Thiourea derivatives are well-documented for their antibacterial properties, particularly against Gram-positive bacteria.[3] The mechanism of action is believed to involve the disruption of bacterial cellular processes. Some studies suggest that the thiocarbonyl sulfur atom can chelate essential metal ions required for bacterial enzyme function. The presence of both hydrogen bond donor (N-H) and acceptor (C=S) groups in the thiourea moiety facilitates interactions with bacterial proteins and enzymes.[4]

Derivatives of thiourea have shown promising activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The lipophilicity conferred by substituents on the thiourea nitrogen atoms can influence the compound's ability to penetrate the bacterial cell wall. The phenyl group in 1-(2-Methoxyethyl)-3-phenylthiourea would increase its lipophilicity, potentially enhancing its antibacterial efficacy.

A significant number of thiourea derivatives have demonstrated potent antifungal activity against a range of pathogenic fungi, including plant pathogens and clinically relevant species like Candida albicans.[3] The antifungal mechanism may involve the inhibition of key fungal enzymes or the disruption of cell membrane integrity. The structural features of thiourea derivatives allow them to interfere with fungal growth and proliferation.

The anticancer potential of thiourea derivatives has been a major focus of research. These compounds have been shown to exert cytotoxic effects on various cancer cell lines.[1] Several mechanisms of action have been proposed, including:

• Enzyme Inhibition: Thiourea derivatives can inhibit enzymes crucial for cancer cell survival and proliferation, such as tyrosine kinases and topoisomerases.

• Induction of Apoptosis: Many thiourea compounds have been shown to induce programmed cell death (apoptosis) in cancer cells.

• Disruption of Cell Signaling: They can interfere with key signaling pathways involved in cancer progression.

The presence of aromatic rings, such as the phenyl group in 1-(2-Methoxyethyl)-3-phenylthiourea, is often associated with enhanced anticancer activity in this class of compounds.

graph AnticancerMechanism { layout=dot; rankdir=TB; node [shape=box, style=filled, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

}

Potential anticancer mechanisms of thiourea derivatives.

Quantitative Data from Related Thiourea Derivatives

While specific data for 1-(2-Methoxyethyl)-3-phenylthiourea is unavailable, the following table summarizes the biological activities of some representative thiourea derivatives from the literature to provide a comparative context.

Compound/Derivative Class	Biological Activity	Target Organism/Cell Line	Measured Potency (e.g., MIC, IC50)	Reference
N-(6-methylpyridine-2-yl) acyl thioureas	Anti-biofilm	E. coli ATCC 25922	MBIC = 625 µg/mL	[1]
Diarylthiourea	Cytotoxic	MCF-7 (Breast Cancer)	IC50 = 338.33 µM	[1]
Phenylthiourea derivatives with triazole moieties	Antifungal	Phomopsis obscurans	100% inhibition at 30 µM	[3]
Sulfonamide-thiourea hybrids	Antioxidant (DPPH assay)	-	Varies by compound	[4]
Sulfonamide-thiourea hybrids	Enzyme Inhibition (BChE)	-	Good inhibitory activity	[4]

MIC: Minimum Inhibitory Concentration; IC50: Half-maximal Inhibitory Concentration; MBIC: Minimum Biofilm Inhibitory Concentration.

Experimental Protocols

The following are detailed, step-by-step methodologies for key experiments that would be essential to evaluate the biological activity of 1-(2-Methoxyethyl)-3-phenylthiourea.

This protocol is based on the broth microdilution method.

• Preparation of Bacterial Inoculum: A fresh culture of the test bacterium (e.g., S. aureus) is grown in a suitable broth medium to the mid-logarithmic phase. The culture is then diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Preparation of Compound Dilutions: A stock solution of 1-(2-Methoxyethyl)-3-phenylthiourea is prepared in a suitable solvent (e.g., DMSO). A series of twofold dilutions of the compound is then prepared in a 96-well microtiter plate using the appropriate broth medium.

• Inoculation: Each well containing the compound dilution is inoculated with the standardized bacterial suspension. A positive control (broth with bacteria, no compound) and a negative control (broth only) are also included.

• Incubation: The microtiter plate is incubated at the optimal temperature for the test bacterium (e.g., 37°C) for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cancer cells (e.g., MCF-7) are seeded into a 96-well plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of 1-(2-Methoxyethyl)-3-phenylthiourea for a specified duration (e.g., 24, 48, or 72 hours). A vehicle control (cells treated with the solvent used to dissolve the compound) is also included.

• MTT Addition: After the treatment period, the medium is replaced with fresh medium containing MTT solution (e.g., 0.5 mg/mL). The plate is incubated for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Formazan Solubilization: The MTT-containing medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol with HCl) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Calculation of IC50: The percentage of cell viability is calculated relative to the vehicle control. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined by plotting a dose-response curve.

graph MTTAssayWorkflow { layout=dot; rankdir=TB; node [shape=box, style=filled, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

}

Workflow of the MTT assay for in vitro cytotoxicity assessment.

Conclusion

While direct experimental evidence for the biological activity of 1-(2-Methoxyethyl)-3-phenylthiourea is currently lacking in the scientific literature, the extensive research on the broader class of thiourea derivatives provides a strong foundation for predicting its potential pharmacological profile. Based on its structural features, including the phenyl and methoxyethyl moieties, it is plausible that this compound may possess antimicrobial, antifungal, and anticancer properties. The information and protocols provided in this guide are intended to serve as a resource for researchers and scientists interested in investigating the biological potential of 1-(2-Methoxyethyl)-3-phenylthiourea and other novel thiourea derivatives. Future in vitro and in vivo studies are essential to validate these potential activities and to elucidate the specific mechanisms of action.

References

• ResearchGate. (n.d.). Synthesis and biological activity of a new type of thiourea derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Design, Synthesis and Biological Activities of (Thio)Urea Benzothiazole Derivatives. Retrieved from [Link]

• ResearchGate. (2022). (PDF) Synthesis, Characterization and Biological Evaluation of Novel Thiourea Derivatives. Retrieved from [Link]

• ResearchGate. (2025). Biological Applications of Thiourea Derivatives: Detailed Review. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Biological Activity of Substituted Urea and Thiourea Derivatives Containing 1,2,4-Triazole Moieties. Retrieved from [Link]

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Unlocking the Therapeutic Potential of 1-(2-Methoxyethyl)-3-phenylthiourea: A Technical Guide to Target Identification and Validation

Abstract

This technical guide provides a comprehensive framework for the identification and validation of potential therapeutic targets for the novel compound, 1-(2-Methoxyethyl)-3-phenylthiourea. While direct experimental data for this specific molecule is nascent, this document synthesizes the extensive body of research on structurally related phenylthiourea derivatives to propose a rational, evidence-based approach for its preclinical evaluation. We will explore established and putative targets of the broader phenylthiourea class, detail robust experimental protocols for target validation, and present a logical workflow for advancing this compound through the early stages of drug discovery. This guide is intended for researchers, scientists, and drug development professionals seeking to investigate the therapeutic utility of this promising chemical scaffold.

Introduction: The Phenylthiourea Scaffold - A Privileged Motif in Medicinal Chemistry

The thiourea moiety is a cornerstone in the design of biologically active molecules, with derivatives exhibiting a wide array of pharmacological effects, including anticancer, antiviral, antibacterial, and antioxidant activities.[1][2][3] The versatility of the N,N'-disubstituted thiourea core allows for fine-tuning of its physicochemical properties, leading to enhanced target specificity and improved therapeutic indices. Phenylthiourea derivatives, in particular, have demonstrated significant promise, with numerous studies highlighting their potential to modulate key signaling pathways implicated in various pathologies.[1] The subject of this guide, 1-(2-Methoxyethyl)-3-phenylthiourea, represents a novel iteration of this scaffold, and its unique substitution pattern warrants a thorough investigation into its therapeutic potential.

Inferred Therapeutic Landscape: Potential Targets of 1-(2-Methoxyethyl)-3-phenylthiourea Based on Analogous Compounds

Based on extensive research into the biological activities of phenylthiourea derivatives, several key protein families and signaling pathways emerge as high-probability targets for 1-(2-Methoxyethyl)-3-phenylthiourea.[1][4][5]

Oncogenic Kinases

Many phenylthiourea derivatives exhibit potent anti-proliferative activity by targeting kinases that are critical for cancer cell growth and survival.[1]

• BRAF (V600E): Certain N-allylthiourea derivatives have shown inhibitory effects on the BRAF (V600E) protein kinase, a key driver in melanoma and other cancers.[1]

• Epidermal Growth Factor Receptor (EGFR): N-benzoyl-N'-phenylthiourea derivatives have been investigated for their anticancer activity via inhibition of EGFR, a receptor tyrosine kinase frequently overexpressed in solid tumors.[5]

• K-Ras: Novel N,N'-diarylsubstituted thioureas have been developed as potent inhibitors of mutant K-Ras protein, a critical regulator of cell proliferation.[1]

Apoptosis and Cell Cycle Regulation

A significant body of evidence suggests that phenylthiourea derivatives can induce apoptosis and modulate the cell cycle in cancer cells.[4][6]

• Induction of Apoptosis: Halogenated bis-phenylthiourea derivatives have been shown to be potent activators of both early and late-stage apoptosis in various cancer cell lines.[6] This pro-apoptotic effect is often mediated by the activation of caspases 3 and 7.[6]

• Cell Cycle Arrest: Certain thiourea derivatives can induce cell cycle arrest at the G0/G1 or G2 phases, preventing cancer cell proliferation.[6]

Inflammatory Signaling

Chronic inflammation is a key driver of many diseases, including cancer. Some phenylthiourea derivatives have demonstrated the ability to modulate inflammatory pathways.

• Interleukin-6 (IL-6) Inhibition: Substituted phenylthiourea analogs have been shown to act as inhibitors of IL-6 secretion in colon cancer cells, suggesting a potential role in modulating the tumor microenvironment.[4]

Other Potential Targets

The diverse biological activities of thiourea derivatives suggest a broader range of potential targets.[3]

• Phenoloxidase/Tyrosinase: Phenylthiourea itself is a known inhibitor of phenoloxidase and tyrosinase, enzymes involved in melanin synthesis.[7][8] While this may not be a primary anticancer target, it highlights the ability of the phenylthiourea scaffold to interact with metalloenzymes.

• Antioxidant Pathways: Some thiourea derivatives exhibit antioxidant properties, which could be beneficial in diseases associated with oxidative stress.[2][3]

The following table summarizes the potential therapeutic targets for 1-(2-Methoxyethyl)-3-phenylthiourea based on the activities of related compounds.

Potential Target Class	Specific Examples	Therapeutic Area	Supporting Evidence from Analogs
Oncogenic Kinases	BRAF (V600E), EGFR, K-Ras	Oncology	Inhibition of proliferation in various cancer cell lines.[1][5]
Apoptosis Regulators	Caspase-3, Caspase-7	Oncology	Induction of apoptosis in colon, prostate, and leukemia cell lines.[4][6]
Cell Cycle Proteins	Cyclin-dependent kinases (CDKs)	Oncology	Cell cycle arrest at G0/G1 and G2 phases.[6]
Inflammatory Cytokines	Interleukin-6 (IL-6)	Oncology, Inflammatory Diseases	Inhibition of IL-6 secretion from cancer cells.[4]
Metalloenzymes	Phenoloxidase, Tyrosinase	Pigmentary Disorders	Known inhibitory activity of the core phenylthiourea structure.[7][8]

A Roadmap for Target Identification and Validation: An Experimental Workflow

To elucidate the specific therapeutic targets of 1-(2-Methoxyethyl)-3-phenylthiourea, a systematic and multi-pronged experimental approach is required. The following workflow outlines a logical progression from initial screening to in-depth mechanistic studies.

Caption: Proposed experimental workflow for target identification and validation.

Phase 1: In Silico and High-Throughput Screening

The initial phase focuses on generating hypotheses and identifying promising biological activities.

Protocol 1: Computational Docking

• Objective: To predict potential protein targets of 1-(2-Methoxyethyl)-3-phenylthiourea based on structural complementarity.

• Methodology:

  • Generate a 3D conformer of 1-(2-Methoxyethyl)-3-phenylthiourea using computational chemistry software.

  • Select a panel of potential protein targets from the Protein Data Bank (PDB) based on the known activities of phenylthiourea derivatives (e.g., BRAF, EGFR, K-Ras, caspases).

  • Perform molecular docking simulations using software such as AutoDock Vina or Schrödinger Glide to predict the binding affinity and pose of the compound within the active site of each target.

  • Analyze the docking scores and binding interactions to prioritize targets for experimental validation.

Protocol 2: High-Content Phenotypic Screening

• Objective: To assess the cytotoxic and pro-apoptotic activity of 1-(2-Methoxyethyl)-3-phenylthiourea across a panel of cancer cell lines.

• Methodology:

  • Culture a diverse panel of human cancer cell lines (e.g., colon, breast, lung, prostate) in 96-well or 384-well plates.

  • Treat the cells with a range of concentrations of 1-(2-Methoxyethyl)-3-phenylthiourea for 48-72 hours.

  • Utilize a multi-parametric high-content imaging system to simultaneously measure cell viability (e.g., using Calcein AM), apoptosis (e.g., using Annexin V staining), and cell cycle progression (e.g., using Hoechst 33342).

  • Calculate IC50 values for cytotoxicity and quantify the induction of apoptosis and cell cycle arrest.

Phase 2: In Vitro Target Validation

This phase aims to confirm direct interaction with and modulation of the prioritized targets.

Caption: Potential inhibition points in a generic kinase signaling pathway.

Protocol 3: Biochemical Assays

• Objective: To quantify the direct inhibitory or binding activity of the compound against purified target proteins.

• Methodology (Example for Kinase Inhibition):

  • Utilize a commercially available kinase assay kit (e.g., ADP-Glo™ Kinase Assay).

  • Incubate recombinant kinase (e.g., BRAF V600E) with its substrate and ATP in the presence of varying concentrations of 1-(2-Methoxyethyl)-3-phenylthiourea.

  • Measure the amount of ADP produced, which is inversely proportional to the kinase activity.

  • Determine the IC50 value of the compound for the target kinase.

Protocol 4: Cellular Thermal Shift Assay (CETSA)

• Objective: To confirm target engagement in a cellular context.

• Methodology:

  • Treat intact cancer cells with 1-(2-Methoxyethyl)-3-phenylthiourea or a vehicle control.

  • Heat the cell lysates to a range of temperatures.

  • Separate soluble and aggregated proteins by centrifugation.

  • Analyze the amount of soluble target protein remaining at each temperature by Western blotting.

  • A shift in the melting temperature of the target protein in the presence of the compound indicates direct binding.

Phase 3: Mechanistic and In Vivo Studies

The final phase focuses on elucidating the mechanism of action and evaluating in vivo efficacy.

Protocol 5: In Vivo Xenograft Studies

• Objective: To assess the anti-tumor efficacy of 1-(2-Methoxyethyl)-3-phenylthiourea in a preclinical animal model.

• Methodology:

  • Implant human cancer cells (selected based on in vitro sensitivity) subcutaneously into immunocompromised mice.

  • Once tumors are established, randomize the mice into treatment and control groups.

  • Administer 1-(2-Methoxyethyl)-3-phenylthiourea (e.g., via oral gavage or intraperitoneal injection) at various doses and schedules.

  • Monitor tumor growth over time and assess for any signs of toxicity.

  • At the end of the study, excise the tumors for further analysis (e.g., Western blotting for target modulation).

Conclusion and Future Directions

While the therapeutic targets of 1-(2-Methoxyethyl)-3-phenylthiourea are yet to be definitively identified, the rich history of the phenylthiourea scaffold in medicinal chemistry provides a strong foundation for its investigation. The proposed workflow in this guide offers a systematic and robust approach to unraveling its mechanism of action and validating its potential as a novel therapeutic agent. Future research should focus on a comprehensive evaluation of its activity against a broad panel of kinases and other cancer-related targets, as well as a thorough assessment of its safety and pharmacokinetic properties. The insights gained from these studies will be crucial in determining the clinical translatability of this promising compound.

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1-(2-Methoxyethyl)-3-phenylthiourea derivatives and analogs

An In-depth Technical Guide to 1-(2-Methoxyethyl)-3-phenylthiourea Derivatives and Analogs

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of 1-(2-Methoxyethyl)-3-phenylthiourea derivatives and their analogs, a class of compounds demonstrating significant potential in medicinal chemistry. We will delve into their synthesis, explore their diverse biological activities, elucidate their mechanisms of action, and provide actionable experimental protocols for researchers in drug discovery and development.

Introduction: The Versatile Thiourea Scaffold

Thiourea, an organosulfur compound with the formula SC(NH₂)₂, is the sulfur analog of urea. Its derivatives, formed by substituting the hydrogen atoms with various functional groups, are a cornerstone of modern medicinal chemistry.[1] The thiourea moiety (–NH–C(S)–NH–) is a privileged structure due to its unique electronic and steric properties. The presence of both sulfur and nitrogen atoms allows for a multitude of bonding possibilities, including potent hydrogen bonding capabilities, which are crucial for interacting with biological targets.[2][3]

This structural versatility has led to the development of thiourea derivatives with a vast spectrum of biological activities, including anticancer, antimicrobial, antiviral, anti-inflammatory, and antioxidant properties.[1][4] This guide focuses specifically on derivatives of the 1-(2-Methoxyethyl)-3-phenylthiourea core, analyzing how this particular substitution pattern influences the compound's physicochemical properties and therapeutic potential.

Synthesis and Characterization: Building the Core Structure

The synthesis of 1,3-disubstituted thioureas, including the 1-(2-Methoxyethyl)-3-phenylthiourea backbone, is typically a straightforward and high-yielding process. The most common and efficient method is the condensation reaction between an isothiocyanate and a primary or secondary amine.[2][5]

Core Synthetic Pathway

The fundamental reaction involves the nucleophilic attack of the amine's nitrogen atom on the electrophilic carbon atom of the isothiocyanate group.

Caption: General synthesis workflow for 1,3-disubstituted thioureas.

Detailed Experimental Protocol: Synthesis of a Representative Derivative

This protocol describes the synthesis of 1-(4-chlorophenyl)-3-(2-methoxyethyl)thiourea, an analog of the core topic.

Materials:

• 4-chlorophenyl isothiocyanate

• 2-methoxyethylamine

• Dichloromethane (DCM) or Ethanol

• Magnetic stirrer and stir bar

• Round-bottom flask

• Hexane

Procedure:

• Reactant Preparation: In a round-bottom flask, dissolve 1.0 equivalent of 4-chlorophenyl isothiocyanate in a suitable solvent like dichloromethane.

• Amine Addition: To this solution, add 1.1 equivalents of 2-methoxyethylamine dropwise while stirring at room temperature.

• Reaction: Allow the reaction mixture to stir at room temperature for 2-4 hours. The progress can be monitored using Thin Layer Chromatography (TLC).

• Product Isolation: Upon completion, the solvent is typically evaporated under reduced pressure. The resulting crude product can be purified by washing with a non-polar solvent like hexane to remove any unreacted isothiocyanate.[6]

• Characterization: The final product's structure and purity should be confirmed using spectroscopic methods such as ¹H-NMR, ¹³C-NMR, FT-IR, and Mass Spectrometry.

Biological Activities and Therapeutic Applications

Phenylthiourea derivatives are pleiotropic, meaning they interact with multiple biological targets, leading to a wide range of pharmacological effects. While specific data on 1-(2-Methoxyethyl)-3-phenylthiourea is limited in publicly available literature, we can extrapolate its potential activities based on extensive research on structurally similar analogs.

Anticancer Activity

This is one of the most widely studied applications of thiourea derivatives.[7] Their anticancer effects are often attributed to their ability to induce apoptosis, inhibit cell proliferation, and interfere with key signaling pathways.

• Mechanism of Action: Many phenylthiourea derivatives exert their cytotoxic effects by inhibiting crucial enzymes like receptor tyrosine kinases (e.g., EGFR, VEGFR-2) or by disrupting signaling cascades like the Wnt/β-catenin pathway.[7] The presence of electron-withdrawing substituents (e.g., halogens, -CF₃, -NO₂) on the phenyl ring often enhances cytotoxic activity.[7][8] For instance, 1-(3,4-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]thiourea was identified as a highly promising agent against colon and leukemia cancer cell lines.[8]

• Structure-Activity Relationship (SAR): The methoxyethyl group in our core compound is an interesting feature. It is relatively small and contains an ether linkage, which can influence solubility and hydrogen bonding capabilities, potentially altering its binding affinity for target proteins compared to simple alkyl or aryl substitutions.

Caption: Potential anticancer mechanism via tyrosine kinase inhibition.

Antimicrobial and Antiviral Activity

Thiourea derivatives have shown significant promise as antimicrobial agents, combating bacteria, fungi, and viruses.[2][4]

• Antibacterial Mechanism: A notable mechanism is the inhibition of essential bacterial enzymes. For example, phenylthiourea derivatives have been identified as allosteric inhibitors of PvdP tyrosinase, an enzyme crucial for iron uptake in Pseudomonas aeruginosa.[9][10] By targeting such virulence factors, these compounds can offer a novel approach to combating antibiotic-resistant bacteria.

• Antiviral Potential: Certain thiourea derivatives have been reported to possess anti-HIV activity, highlighting their potential as broad-spectrum antimicrobial agents.[3]

Enzyme Inhibition

Beyond antimicrobial targets, phenylthioureas are known inhibitors of various enzymes.

• Tyrosinase/Phenoloxidase Inhibition: Phenylthiourea (PTU) is a classic, well-documented competitive inhibitor of phenoloxidase (tyrosinase), a key enzyme in melanin biosynthesis.[11][12] This property makes its derivatives interesting candidates for treating hyperpigmentation disorders or as browning inhibitors in the food industry. The inhibition constant (Ki) for PTU has been estimated to be as low as 0.21 µM, indicating a very potent interaction.[12]

Other Potential Applications

• HDL-Elevating Agents: A series of 1-alkyl-3-phenylthiourea analogs were evaluated as agents to raise High-Density Lipoprotein (HDL) cholesterol, with several derivatives showing superiority to the standard drug gemfibrozil.[13]

• Antioxidant Activity: The thiocarbonyl group can participate in redox reactions, and many derivatives have demonstrated the ability to scavenge free radicals in assays like the DPPH assay.[1]

Quantitative Data and Structure-Activity Insights

The biological efficacy of these compounds is highly dependent on their substitution patterns. Below is a summary of representative data from the literature for various phenylthiourea analogs.

Compound Class/Derivative	Biological Activity	Target/Assay	IC₅₀ / Activity Measurement	Reference
3-(Trifluoromethyl)phenylthiourea analogs	Anticancer (Cytotoxic)	Colon Cancer Cells (SW620)	IC₅₀ = 1.5 - 8.9 µM	[7]
1,3-bis(4-(trifluoromethyl)phenyl)thiourea	Anticancer (Antiproliferative)	Lung Cancer Cells (A549)	IC₅₀ = 0.2 µM	[8]
Phenylthiourea (PTU)	Enzyme Inhibition	Phenoloxidase (DOPA oxidation)	Kᵢ = 0.21 ± 0.09 µM	[11][12]
Phenylthiourea derivative (3c)	Antibacterial	P. aeruginosa PvdP Tyrosinase	IC₅₀ = 0.57 µM	[9][10]
1,3-bis(3,4-dichlorophenyl) thiourea	Antioxidant	DPPH Radical Scavenging	IC₅₀ = 45 µg/mL	[1]

Key Experimental Protocols

To ensure scientific rigor and reproducibility, detailed protocols are essential.

Protocol 1: In Vitro Cytotoxicity Assessment (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Procedure:

• Cell Seeding: Seed cancer cells (e.g., SW480, PC3) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., from 0.1 to 100 µM). Remove the old media from the wells and add media containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., cisplatin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).[7]

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution)

This method determines the Minimum Inhibitory Concentration (MIC) of a compound.[14]

Procedure:

• Compound Preparation: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compound in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: Prepare a standardized bacterial suspension equivalent to a 0.5 McFarland standard and then dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the bacterial inoculum to each well of the plate. Include a positive control (bacteria only) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Conclusion and Future Outlook

The 1-(2-Methoxyethyl)-3-phenylthiourea scaffold and its analogs represent a fertile ground for drug discovery. Their synthetic accessibility and the wide range of achievable biological activities make them highly attractive starting points for developing novel therapeutics.

Future research should focus on:

• Systematic SAR Studies: Synthesizing a focused library of 1-(2-Methoxyethyl)-3-phenylthiourea derivatives with diverse substitutions on the phenyl ring to precisely map the structure-activity relationships for various targets.

• Mechanism Deconvolution: Identifying the specific molecular targets and signaling pathways modulated by the most potent analogs.

• Pharmacokinetic Profiling: Evaluating the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of lead compounds to assess their drug-likeness and potential for in vivo efficacy.

• Lead Optimization: Modifying the most promising compounds to enhance potency, selectivity, and pharmacokinetic properties, moving them closer to preclinical development.

This guide provides the foundational knowledge and practical methodologies for researchers to effectively explore the therapeutic potential of this promising class of molecules.

References

• Semantic Scholar. (2016). Thiourea Derivatives in Drug Design and Medicinal Chemistry: A Short Review. [Link]

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• IJCRT.org. (2023). REVIEW ON SYNTHESIS AND ANTIMICROBIAL ACTIVITY PHENYLTHIOUREA. [Link]

• University of Groningen Research Portal. (2020). Development of phenylthiourea derivatives as allosteric inhibitors of pyoverdine maturation enzyme PvdP tyrosinase. [Link]

• Elsevier. (2006). Biological Evaluation of 1-alkyl-3-phenylthioureas as Orally Active HDL-elevating Agents. Bioorganic & Medicinal Chemistry Letters, 16(1), 113-117. [Link]

• ResearchGate. (2020). Development of phenylthiourea derivatives as allosteric inhibitors of pyoverdine maturation enzyme PvdP tyrosinase. [Link]

• Royal Society of Chemistry. (2022). Recent trends in chemistry, structure, and various applications of 1-acyl-3-substituted thioureas: a detailed review. RSC Advances. [Link]

• PubMed. (2012). The phenylthiourea is a competitive inhibitor of the enzymatic oxidation of DOPA by phenoloxidase. Journal of Enzyme Inhibition and Medicinal Chemistry, 27(1), 78-83. [Link]

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• OUCI. (n.d.). Biological Applications of Thiourea Derivatives: Detailed Review. [Link]

• MDPI. (2024). Biological Applications of Thiourea Derivatives: Detailed Review. [Link]

• MDPI. (2024). Synthesis and Structure–Activity Relationship of Thiourea Derivatives Against Leishmania amazonensis. [Link]

• National Center for Biotechnology Information. (n.d.). Design, Synthesis and Biological Activities of (Thio)Urea Benzothiazole Derivatives. [Link]

• National Center for Biotechnology Information. (n.d.). 1-(2-Aminoethyl)-3-phenylthiourea. [Link]

• PubChem. (n.d.). 1-(2,2-Dimethoxyethyl)-1-methyl-3-phenylthiourea. [Link]

• ResearchGate. (2008). Synthesis of new 1-phenyl-3-{4-[(2E)-3-phenylprop-2-enoyl] phenyl}-thiourea and urea derivatives with anti-nociceptive activity. [Link]

• Biointerface Research in Applied Chemistry. (2025). Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity. [Link]

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Protocols & Analytical Methods

cytotoxicity assay protocol for 1-(2-Methoxyethyl)-3-phenylthiourea

Application Note & Protocol

A Multi-Tiered Strategy for Assessing the Cytotoxicity of 1-(2-Methoxyethyl)-3-phenylthiourea

Abstract

Thiourea derivatives are a class of compounds gaining significant attention in medicinal chemistry and drug development for their potential therapeutic properties, including anticancer activities.[1][2][3] The evaluation of a compound's cytotoxic potential is a critical first step in the preclinical assessment pipeline. This guide provides a comprehensive, multi-tiered strategy for characterizing the cytotoxic profile of a specific thiourea derivative, 1-(2-Methoxyethyl)-3-phenylthiourea. We begin with a primary screen to determine dose-dependent viability using the robust MTT assay. Subsequently, we outline a suite of secondary, mechanism-focused assays to elucidate the mode of cell death, including the differentiation of apoptosis and necrosis, measurement of key executioner caspase activity, assessment of mitochondrial health, and quantification of oxidative stress. This structured approach ensures a thorough understanding of the compound's impact on cellular health, providing crucial data for further development.

Introduction: The Rationale for Cytotoxicity Profiling

Substituted thiourea derivatives have demonstrated promising cytotoxic activity against various cancer cell lines, in some cases exceeding the potency of established chemotherapeutic agents like cisplatin.[2][4] The mechanism of action for these compounds can be diverse, often involving the induction of apoptosis, cell cycle arrest, and the generation of reactive oxygen species (ROS).[5] Therefore, a simple measure of cell death is insufficient. A deeper, mechanistic understanding is required to identify promising lead compounds and predict potential toxicities.

This document outlines a logical workflow for investigating the cytotoxic effects of 1-(2-Methoxyethyl)-3-phenylthiourea. The initial goal is to quantify its potency by determining the half-maximal inhibitory concentration (IC50). Following this, the focus shifts to understanding the underlying biological processes responsible for the observed cytotoxicity. This tiered approach, moving from broad viability assessment to specific mechanistic inquiries, is a field-proven strategy for efficiently characterizing novel chemical entities.

Experimental Strategy: A Tiered Approach

A successful cytotoxicity assessment follows a logical progression from general to specific. Our proposed strategy is designed to first identify if the compound is cytotoxic and at what concentrations, and then to investigate the cellular mechanisms it perturbs.

Caption: Tiered workflow for cytotoxicity assessment of a novel compound.

Tier 1: Primary Cytotoxicity Screening (MTT Assay)

The MTT assay is a foundational colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[6] In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into an insoluble purple formazan product.[7][8] The amount of formazan produced is directly proportional to the number of viable cells.

Materials

• Selected cancer cell line (e.g., HeLa, A549, MCF-7)

• Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• 1-(2-Methoxyethyl)-3-phenylthiourea (stock solution in DMSO)

• MTT reagent (5 mg/mL in sterile PBS)[7]

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or DMSO)[9]

• Sterile 96-well flat-bottom plates

• Phosphate-Buffered Saline (PBS)

• Microplate reader (absorbance at 570 nm)

Step-by-Step Protocol

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Rationale: This initial incubation ensures cells are in a logarithmic growth phase and have adhered properly before compound exposure. The optimal seeding density should be determined empirically for each cell line to ensure they do not become over-confluent during the assay period.[7]

• Compound Preparation & Treatment: Prepare serial dilutions of 1-(2-Methoxyethyl)-3-phenylthiourea in culture medium from the DMSO stock. A typical concentration range might be 0.1 µM to 100 µM. Remove the old medium from the cells and add 100 µL of the compound dilutions.

  • Controls are critical:

    • Untreated Control: Cells treated with medium only.

    • Vehicle Control: Cells treated with the highest concentration of DMSO used in the dilutions (typically <0.5%).

    • Positive Control: Cells treated with a known cytotoxic agent (e.g., Doxorubicin).

    • Blank: Medium only (no cells) for background subtraction.[7]

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C, 5% CO₂.

  • Rationale: Multiple time points can reveal if the compound is cytotoxic (acting quickly) or cytostatic (inhibiting proliferation over time).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL). Incubate for 3-4 hours at 37°C.[6]

  • Rationale: This allows sufficient time for viable cells to metabolize the MTT into formazan crystals. Avoid light exposure during this step.

• Solubilization: Carefully remove the medium. Add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

  • Rationale: The formazan crystals are insoluble in aqueous solution and must be dissolved in an organic solvent to be measured by the plate reader.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[7]

Data Analysis

• Subtract the average absorbance of the blank wells from all other readings.

• Calculate the percentage of cell viability for each concentration using the formula: % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100

• Plot % Viability against the logarithm of the compound concentration.

• Use non-linear regression (sigmoidal dose-response curve) to calculate the IC50 value.

Concentration (µM)	Average Absorbance (570nm)	% Viability vs. Vehicle
0 (Vehicle)	1.250	100%
1	1.188	95.0%
5	0.950	76.0%
10	0.638	51.0%
25	0.313	25.0%
50	0.150	12.0%
100	0.100	8.0%
Caption: Example data table for an MTT assay showing dose-dependent reduction in cell viability.

Tier 2: Mechanistic Elucidation Assays

If the MTT assay reveals significant cytotoxicity (e.g., IC50 < 50 µM), the next step is to investigate the mechanism of cell death. The following assays should be performed using concentrations around the calculated IC50 value (e.g., 0.5x IC50, 1x IC50, 2x IC50).

Assay A: Differentiating Apoptosis and Necrosis

This assay uses dual staining with Annexin V and a nuclear dye like Propidium Iodide (PI) or 7-AAD to distinguish between viable, apoptotic, and necrotic cells via flow cytometry.[10][11]

• Principle: In early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane, where it can be bound by fluorescently-labeled Annexin V.[12] PI is a membrane-impermeant dye that only enters cells with compromised membranes, a characteristic of late apoptosis and necrosis.[10]

• Expected Outcomes:

  • Annexin V- / PI-: Live cells.

  • Annexin V+ / PI-: Early apoptotic cells.

  • Annexin V+ / PI+: Late apoptotic or necrotic cells.[13]

Assay B: Confirming the Apoptotic Pathway

• Principle: Caspases are a family of proteases critical for initiating and executing apoptosis. Caspase-3 and Caspase-7 are key "executioner" caspases. Their activity can be measured using a substrate that, when cleaved, releases a fluorescent or luminescent signal.[14][15] A significant increase in Caspase-3/7 activity strongly indicates apoptosis.

Assay C: Investigating Mitochondrial Involvement

• Principle: The loss of mitochondrial membrane potential (MMP) is an early event in apoptosis.[16] Cationic fluorescent dyes like JC-1 or TMRE accumulate in healthy, polarized mitochondria.[17][18] In apoptotic cells, the MMP collapses, and the dye disperses into the cytoplasm, leading to a detectable change in fluorescence (e.g., a shift from red to green fluorescence for JC-1).[18][19]

Assay D: Assessing Oxidative Stress

• Principle: Many cytotoxic compounds induce the production of Reactive Oxygen Species (ROS), leading to cellular damage.[20] Cell-permeable dyes like 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) are non-fluorescent until they are oxidized by intracellular ROS to the highly fluorescent DCF.[21][22] An increase in fluorescence intensity indicates a rise in cellular ROS levels.

Assay	Principle	Positive Result Interpretation
Annexin V / PI	Detects phosphatidylserine externalization and membrane permeability.[12]	Increase in Annexin V+/PI- and/or Annexin V+/PI+ populations suggests apoptosis.
Caspase-3/7 Activity	Measures activity of executioner caspases via a cleavable substrate.[14]	Increased fluorescence/luminescence indicates activation of the apoptotic cascade.
MMP (e.g., JC-1)	A cationic dye that aggregates in healthy mitochondria (red) but remains monomeric in the cytosol upon MMP collapse (green).[19]	A shift from red to green fluorescence indicates mitochondrial dysfunction, an early apoptotic sign.
ROS (e.g., DCFH-DA)	A non-fluorescent probe is oxidized by ROS to a fluorescent product.[22]	Increased fluorescence indicates the compound induces oxidative stress.
Caption: Summary of mechanistic assays and interpretation of results.

Conclusion

This application note provides a robust, tiered framework for the cytotoxic evaluation of 1-(2-Methoxyethyl)-3-phenylthiourea. By first establishing a dose-response curve and IC50 value with the MTT assay, researchers can confirm cytotoxic activity. Subsequently, the suite of mechanistic assays allows for a detailed characterization of the cell death pathway, determining whether the compound acts via apoptosis, necrosis, or another mechanism, and whether mitochondrial dysfunction or oxidative stress are involved. This comprehensive data package is essential for making informed decisions in the drug discovery and development process.

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Application Notes and Protocols for the Evaluation of 1-(2-Methoxyethyl)-3-phenylthiourea in Cancer Cell Lines

Introduction: The Therapeutic Potential of Thiourea Derivatives in Oncology

Thiourea derivatives represent a versatile class of organic compounds that have garnered significant interest in medicinal chemistry due to their broad spectrum of biological activities, including potent anticancer effects.[1][2][3][4] The structural motif of thiourea, characterized by a central thiocarbonyl group flanked by two amino groups, provides a unique scaffold for hydrogen bonding and interactions with various biological targets.[1][3] Numerous studies have demonstrated that substituted thiourea derivatives can induce cytotoxic and pro-apoptotic effects in a range of cancer cell lines, making them promising candidates for novel cancer therapeutics.[2][5][6][7]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preclinical evaluation of a specific novel compound, 1-(2-Methoxyethyl)-3-phenylthiourea , using well-established cancer cell line models: SW480 and SW620 (colorectal adenocarcinoma) and PC3 (prostate adenocarcinoma). While direct studies on this particular derivative are emerging, this guide synthesizes established methodologies and mechanistic insights from closely related phenylthiourea compounds to provide a robust framework for its investigation.

The primary objective is to outline detailed protocols for assessing the compound's impact on cell viability, its ability to induce programmed cell death (apoptosis), and to probe the potential underlying molecular mechanisms.

Understanding the Cellular Models

A critical aspect of preclinical drug evaluation is the selection of appropriate cell line models. The cell lines proposed herein, SW480, SW620, and PC3, represent distinct and well-characterized models in cancer research.

• SW480 and SW620: A Model of Colorectal Cancer Progression: The SW480 and SW620 cell lines are derived from the same patient but represent different stages of colorectal cancer. SW480 was established from a primary colon adenocarcinoma, while SW620 originated from a lymph node metastasis. This pair provides a valuable tool to study the effects of a compound on both primary and metastatic cancer cells.

• PC3: A Model of Androgen-Independent Prostate Cancer: The PC3 cell line is derived from a bone metastasis of a grade IV prostatic adenocarcinoma. It is androgen-receptor negative and serves as a crucial model for studying castration-resistant prostate cancer, a significant clinical challenge.

Proposed Mechanism of Action of Phenylthiourea Derivatives

Based on existing literature for analogous compounds, 1-(2-Methoxyethyl)-3-phenylthiourea is hypothesized to exert its anticancer effects through the induction of apoptosis and modulation of key signaling pathways involved in cancer cell proliferation and survival. The thiourea pharmacophore is known to interact with various biological targets, including enzymes and receptors.[1]

Several mechanisms of action have been attributed to thiourea derivatives in cancer cells:

• Induction of Apoptosis: A primary mechanism is the activation of the apoptotic cascade.[5][6][7][8] This is often characterized by the activation of executioner caspases, such as caspase-3 and caspase-7, leading to the cleavage of cellular substrates like poly(ADP-ribose) polymerase (PARP).[9][10]

• Cell Cycle Arrest: Some derivatives have been shown to cause cell cycle arrest, preventing cancer cells from progressing through the division cycle.[6][8]

• Inhibition of Pro-Survival Signaling: Phenylthiourea derivatives have been reported to inhibit key pro-survival signaling pathways, including the NF-κB pathway, and reduce the secretion of vascular endothelial growth factor (VEGF), a critical factor in angiogenesis.[11]

• Modulation of Receptor Tyrosine Kinases: Some thiourea compounds are known to inhibit receptor tyrosine kinases like the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2).[1][12]

Below is a generalized workflow for the preclinical evaluation of 1-(2-Methoxyethyl)-3-phenylthiourea.

Caption: A streamlined workflow for the preclinical evaluation of a novel thiourea compound.

Experimental Protocols

Preparation of 1-(2-Methoxyethyl)-3-phenylthiourea Stock Solution

The initial step in any in vitro study is the preparation of a high-concentration stock solution of the test compound, which can then be diluted to the desired working concentrations.

Materials:

• 1-(2-Methoxyethyl)-3-phenylthiourea powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Protocol:

• Accurately weigh a precise amount of 1-(2-Methoxyethyl)-3-phenylthiourea powder.

• Dissolve the powder in an appropriate volume of DMSO to achieve a high-concentration stock solution (e.g., 10 mM or 20 mM).

• Ensure complete dissolution by vortexing or gentle warming.

• Sterilize the stock solution by passing it through a 0.22 µm syringe filter.

• Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C, protected from light.

Causality and Self-Validation: Using a high-concentration stock in a stable solvent like DMSO ensures accurate and reproducible dilutions for experiments. Aliquoting prevents degradation of the compound from multiple freeze-thaw cycles, maintaining its potency.

Cell Viability Assay (WST-1 Assay)

This assay is crucial for determining the cytotoxic effects of the compound and for calculating the half-maximal inhibitory concentration (IC50), which is the concentration of the drug that inhibits cell growth by 50%.

Materials:

• SW480, SW620, or PC3 cells

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• 96-well cell culture plates

• 1-(2-Methoxyethyl)-3-phenylthiourea stock solution

• WST-1 reagent

• Microplate reader

Protocol:

• Seed the cells in a 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere overnight.

• Prepare serial dilutions of 1-(2-Methoxyethyl)-3-phenylthiourea in complete culture medium from the stock solution.

• Remove the overnight culture medium and replace it with the medium containing various concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration).

• Incubate the plate for 24, 48, or 72 hours.

• Add 10 µL of WST-1 reagent to each well and incubate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the percentage of cell viability against the log of the compound concentration to determine the IC50 value.

Causality and Self-Validation: The WST-1 assay measures the activity of mitochondrial dehydrogenases, which is directly proportional to the number of viable cells. Including a vehicle control is essential to ensure that the observed cytotoxicity is due to the compound and not the solvent.

Apoptosis Assay by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay is a gold standard for quantifying apoptosis.[13][14] It distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[13][14][15] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorochrome like FITC to label early apoptotic cells. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells with intact membranes. It can enter late apoptotic and necrotic cells where the membrane integrity is compromised.[13][14]

Materials:

• Cells treated with 1-(2-Methoxyethyl)-3-phenylthiourea at the IC50 concentration for a predetermined time (e.g., 24 or 48 hours).

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Harvest the cells, including any floating cells from the supernatant, by trypsinization (for adherent cells) and centrifugation.[16]

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic or necrotic cells

• Annexin V- / PI+: Necrotic cells

Causality and Self-Validation: This dual-staining method provides a quantitative and multiparametric analysis of cell death, offering a more detailed picture than viability assays alone. The inclusion of both early (Annexin V) and late (PI) markers allows for a kinetic understanding of the apoptotic process.

Western Blot Analysis of Apoptosis-Related Proteins

Western blotting is a powerful technique to detect changes in the expression and activation of specific proteins involved in the apoptotic pathway.[9][17]

Key Protein Targets:

• Caspases: Detection of cleaved (active) forms of initiator caspases (caspase-8, caspase-9) and executioner caspases (caspase-3, caspase-7).[9][17]

• PARP: Detection of the cleaved fragment of PARP, a substrate of activated caspase-3 and a hallmark of apoptosis.[10]

• Bcl-2 Family Proteins: Analysis of the expression levels of pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) proteins.

Protocol:

• Treat cells with 1-(2-Methoxyethyl)-3-phenylthiourea at the IC50 concentration.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Separate equal amounts of protein (20-40 µg) by SDS-PAGE.[9]

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.[9]

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies against the target proteins overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Use an antibody against a housekeeping protein (e.g., GAPDH or β-actin) as a loading control.

Causality and Self-Validation: Observing a dose-dependent increase in cleaved caspases and cleaved PARP provides strong evidence that the compound induces apoptosis through the caspase cascade. The use of a loading control ensures that any observed changes in protein levels are due to the treatment and not to unequal protein loading.

Visualizing the Potential Signaling Pathways

The following diagrams illustrate potential signaling pathways that could be modulated by 1-(2-Methoxyethyl)-3-phenylthiourea, based on the known activities of related compounds.

Caption: Intrinsic apoptosis pathway potentially activated by the thiourea derivative.

Caption: Potential inhibition of the NF-κB signaling pathway by the thiourea compound.

Data Summary and Interpretation

The following table provides a template for summarizing the expected quantitative data from the proposed experiments.

Cell Line	Compound IC50 (µM) after 48h	% Early Apoptotic Cells (at IC50)	% Late Apoptotic/Necrotic Cells (at IC50)	Fold Change in Cleaved Caspase-3 (Western Blot)
SW480	Experimental Value	Experimental Value	Experimental Value	Experimental Value
SW620	Experimental Value	Experimental Value	Experimental Value	Experimental Value
PC3	Experimental Value	Experimental Value	Experimental Value	Experimental Value

A successful outcome would demonstrate a dose-dependent reduction in cell viability across all three cell lines, with IC50 values in a pharmacologically relevant range. This cytotoxic effect should correlate with a significant increase in the percentage of apoptotic cells, as determined by flow cytometry, and a corresponding increase in the levels of cleaved caspase-3 and cleaved PARP, as observed by western blotting.

Conclusion and Future Directions

This document provides a foundational framework for the initial preclinical evaluation of 1-(2-Methoxyethyl)-3-phenylthiourea. By following these detailed protocols, researchers can obtain robust and reproducible data on the compound's anticancer activity in colorectal and prostate cancer cell lines.

Positive results from these studies would warrant further investigation, including:

• Cell cycle analysis to determine if the compound induces arrest at specific checkpoints.

• In-depth analysis of signaling pathways (e.g., NF-κB, EGFR, VEGF) through techniques like western blotting for key pathway proteins or reporter assays.

• Evaluation in 3D spheroid cultures to better mimic the tumor microenvironment.[11]

• In vivo studies in animal models to assess efficacy, pharmacokinetics, and toxicity.

The systematic application of these methodologies will be instrumental in elucidating the therapeutic potential of 1-(2-Methoxyethyl)-3-phenylthiourea and advancing its development as a potential novel anticancer agent.

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Application Notes and Protocols for Antimicrobial Susceptibility Testing of 1-(2-Methoxyethyl)-3-phenylthiourea

Introduction: The Growing Interest in Thiourea Derivatives as Novel Antimicrobial Agents

The escalating threat of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents with unconventional mechanisms of action. Among the diverse heterocyclic compounds investigated, thiourea derivatives have emerged as a promising scaffold in medicinal chemistry due to their wide range of biological activities, including antibacterial, antifungal, antiviral, and antitubercular properties.[1][2][3] The structural versatility of the thiourea core (R-NH-C(S)-NH-R') allows for extensive chemical modifications, enabling the fine-tuning of their pharmacokinetic profiles and biological efficacy.[4] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on conducting antimicrobial susceptibility testing (AST) for a specific novel compound, 1-(2-Methoxyethyl)-3-phenylthiourea. While specific data for this particular molecule is not yet extensively published, the protocols outlined herein are based on established, standardized methodologies and are readily adaptable for its evaluation.

The antimicrobial potential of thiourea derivatives is attributed to the presence of the C=S, C=O, and NH groups, which can be readily protonated and interact with essential microbial components like the carboxyl and phosphate groups on the bacterial cell surface.[1] Furthermore, studies on various thiourea analogs suggest that their mechanism of action may involve the inhibition of key bacterial enzymes such as DNA gyrase and topoisomerase IV, which are crucial for DNA replication and repair.[1][4] The lipophilicity of these compounds, often influenced by the nature of their substituents, also plays a significant role in their ability to penetrate microbial cell membranes and exert their effects.[2]

These application notes will detail the essential protocols for determining the antimicrobial efficacy of 1-(2-Methoxyethyl)-3-phenylthiourea, focusing on the determination of the Minimum Inhibitory Concentration (MIC). The methodologies described are grounded in the principles and standards set forth by authoritative bodies such as the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Compound Profile: 1-(2-Methoxyethyl)-3-phenylthiourea

Property	Value
IUPAC Name	1-(2-methoxyethyl)-3-phenylthiourea
Molecular Formula	C10H14N2OS
Molecular Weight	210.3 g/mol
Structure
Solubility	To be determined empirically in relevant solvents (e.g., DMSO, ethanol)

Core Protocols for Antimicrobial Susceptibility Testing

The primary objective of the following protocols is to quantitatively measure the in vitro antimicrobial activity of 1-(2-Methoxyethyl)-3-phenylthiourea. The choice of method may depend on the specific research question, the throughput required, and the characteristics of the test microorganisms.

Broth Microdilution Method for MIC Determination

This method is considered a gold standard for quantitative AST and is used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in a liquid medium.[5][6][7]

Principle: A serial two-fold dilution of the test compound is prepared in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. Following incubation, the plates are examined for visible growth to determine the MIC.

Materials:

• 1-(2-Methoxyethyl)-3-phenylthiourea

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• Test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Positive control antibiotic (e.g., Ampicillin, Fluconazole)

• Negative control (sterile broth)

• 0.5 McFarland turbidity standard

• Sterile saline or phosphate-buffered saline (PBS)

• Multichannel pipette

• Incubator

Step-by-Step Protocol:

• Preparation of Stock Solution: Prepare a stock solution of 1-(2-Methoxyethyl)-3-phenylthiourea in a suitable solvent (e.g., DMSO) at a concentration of 10 mg/mL. Ensure complete dissolution.

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile broth to all wells of a 96-well plate.

  • Add an additional 100 µL of the compound stock solution to the first well of each row to be tested, resulting in a 1:2 dilution.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well. This will create a gradient of compound concentrations.

  • Designate wells for positive control (broth + inoculum, no compound) and negative control (broth only).

• Preparation of Inoculum:

  • From a fresh agar plate (18-24 hours old), select 3-5 well-isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL for bacteria).

  • Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Inoculate each well (except the negative control) with 10 µL of the standardized inoculum suspension.

• Incubation: Cover the plates and incubate at 35-37°C for 16-20 hours for most bacteria or at a temperature and duration suitable for the fungal species being tested.

• Determination of MIC: The MIC is the lowest concentration of 1-(2-Methoxyethyl)-3-phenylthiourea at which there is no visible turbidity (growth) in the well. This can be assessed visually or with a microplate reader by measuring the optical density at 600 nm.

Workflow for Broth Microdilution:

Caption: Workflow for MIC determination using the broth microdilution method.

Disk Diffusion Method (Kirby-Bauer)

This is a qualitative or semi-quantitative method used to assess the susceptibility of a bacterial isolate to an antimicrobial agent. It is a simpler and less resource-intensive method compared to broth microdilution.[7]

Principle: A standardized inoculum of the test microorganism is swabbed onto the surface of an agar plate. A filter paper disk impregnated with a known concentration of the test compound is then placed on the agar surface. During incubation, the compound diffuses from the disk into the agar, creating a concentration gradient. If the microorganism is susceptible, a zone of growth inhibition will appear around the disk.

Materials:

• 1-(2-Methoxyethyl)-3-phenylthiourea

• Sterile filter paper disks (6 mm diameter)

• Mueller-Hinton Agar (MHA) plates

• Test bacteria

• 0.5 McFarland turbidity standard

• Sterile cotton swabs

• Forceps

• Incubator

Step-by-Step Protocol:

• Preparation of Compound-Impregnated Disks:

  • Prepare a solution of 1-(2-Methoxyethyl)-3-phenylthiourea at a desired concentration (e.g., 1 mg/mL) in a volatile solvent.

  • Apply a precise volume (e.g., 10 µL) of the solution onto each sterile filter paper disk and allow the solvent to evaporate completely.

• Preparation of Inoculum: Prepare a standardized bacterial inoculum as described in the broth microdilution protocol.

• Inoculation of Agar Plate:

  • Dip a sterile cotton swab into the standardized inoculum suspension and remove excess liquid by pressing it against the inside of the tube.

  • Swab the entire surface of the MHA plate evenly in three directions to ensure confluent growth.

• Application of Disks: Using sterile forceps, place the compound-impregnated disks onto the inoculated agar surface. Gently press the disks to ensure complete contact with the agar.

• Incubation: Invert the plates and incubate at 35-37°C for 16-20 hours.

• Measurement of Inhibition Zones: Measure the diameter of the zone of complete growth inhibition around each disk in millimeters.

Workflow for Disk Diffusion:

Caption: Workflow for the disk diffusion antimicrobial susceptibility test.

Data Presentation and Interpretation

Effective data management is crucial for comparing the antimicrobial efficacy of novel compounds. The following table provides a standardized format for presenting MIC data.

Table 1: Hypothetical Minimum Inhibitory Concentration (MIC) Data for 1-(2-Methoxyethyl)-3-phenylthiourea

Test Microorganism	Gram Stain	Compound Concentration (µg/mL)	Positive Control (Antibiotic)	MIC (µg/mL) of 1-(2-Methoxyethyl)-3-phenylthiourea	MIC (µg/mL) of Positive Control
Staphylococcus aureus ATCC 29213	Gram-positive	0.5 - 256	Ampicillin	16	0.25
Escherichia coli ATCC 25922	Gram-negative	0.5 - 256	Ampicillin	64	8
Pseudomonas aeruginosa ATCC 27853	Gram-negative	0.5 - 256	Gentamicin	>256	2
Candida albicans ATCC 90028	N/A (Fungus)	0.5 - 256	Fluconazole	32	1

Potential Mechanism of Action and Further Investigations

As previously mentioned, thiourea derivatives are thought to exert their antimicrobial effects through various mechanisms.[1][4] The phenyl and methoxyethyl moieties in 1-(2-Methoxyethyl)-3-phenylthiourea may influence its lipophilicity and ability to interact with microbial targets.

Hypothesized Mechanism of Action Pathway:

Caption: Hypothesized mechanism of action for thiourea derivatives.

To further elucidate the mechanism of action of 1-(2-Methoxyethyl)-3-phenylthiourea, the following studies are recommended:

• Time-kill assays: To determine if the compound is bacteriostatic or bactericidal.

• Cell membrane integrity assays: To assess if the compound disrupts the microbial cell membrane.

• Enzyme inhibition assays: To investigate the inhibitory effect on specific bacterial enzymes like DNA gyrase.

• In vivo efficacy studies: To evaluate the compound's antimicrobial activity in an animal model of infection.

Conclusion

The protocols detailed in these application notes provide a robust framework for the initial antimicrobial evaluation of 1-(2-Methoxyethyl)-3-phenylthiourea. By adhering to these standardized methods, researchers can generate reliable and reproducible data to assess the potential of this and other novel thiourea derivatives as future antimicrobial agents. Further mechanistic studies will be crucial in understanding their mode of action and optimizing their therapeutic potential.

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Profiling Enzyme Inhibition Activity of 1-(2-Methoxyethyl)-3-phenylthiourea Using a Tyrosinase Colorimetric Assay

An Application Guide for Researchers

Abstract

This application note provides a comprehensive, field-proven protocol for determining the enzyme inhibitory activity of 1-(2-Methoxyethyl)-3-phenylthiourea. The thiourea scaffold is a privileged structure in medicinal chemistry, with derivatives known to inhibit a wide range of enzymes.[1][2][3] Phenylthiourea (PTU), a closely related analogue, is a classical inhibitor of tyrosinase (EC 1.14.18.1), a key copper-containing enzyme in the melanin biosynthesis pathway.[4][5] This guide will therefore focus on a robust, high-throughput colorimetric assay to quantify the inhibition of mushroom tyrosinase, providing researchers with a reliable method to characterize this specific compound and others in its class. We will detail the scientific principles, provide a step-by-step experimental workflow, and outline the data analysis pipeline for determining critical inhibition metrics such as the half-maximal inhibitory concentration (IC₅₀).

Introduction and Scientific Principle

Tyrosinase is a critical enzyme that catalyzes the initial and rate-limiting steps of melanin synthesis.[6] It facilitates the hydroxylation of L-tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA) and the subsequent oxidation of L-DOPA into dopaquinone.[6][7] Overactivity of tyrosinase can lead to hyperpigmentation disorders, making its inhibitors valuable in both cosmetics and medicine. The thiourea functional group is known to chelate the copper ions within the enzyme's active site, providing a clear mechanistic basis for its inhibitory action.

The assay described herein is based on the enzymatic oxidation of L-DOPA by mushroom tyrosinase.[8][9] This reaction produces dopachrome, an orange-red colored product with a characteristic absorbance maximum around 475 nm.[6][8] In the presence of an inhibitor like 1-(2-Methoxyethyl)-3-phenylthiourea, the rate of dopachrome formation is attenuated. By measuring the change in absorbance over time, we can quantify the enzyme's activity and, consequently, the potency of the inhibitor.[8]

The overall workflow is designed for a 96-well microplate format, ensuring efficiency and scalability for dose-response studies.

Caption: High-level experimental workflow for tyrosinase inhibition assay.

Materials and Reagents

Equipment

• 96-well clear, flat-bottom microplates

• Microplate reader with 475 nm absorbance capabilities (kinetic mode preferred)

• Multichannel pipette (5-50 µL and 50-200 µL ranges)

• Standard laboratory glassware and consumables

• Analytical balance

Reagents & Chemicals

• Test Compound: 1-(2-Methoxyethyl)-3-phenylthiourea

• Enzyme: Mushroom Tyrosinase (EC 1.14.18.1), lyophilized powder (e.g., Sigma-Aldrich, Cat. No. T3824)

• Substrate: L-DOPA (L-3,4-dihydroxyphenylalanine) (e.g., Sigma-Aldrich, Cat. No. D9628)

• Positive Control: Kojic Acid (e.g., Sigma-Aldrich, Cat. No. K3125)

• Buffer Component A: Sodium phosphate monobasic (NaH₂PO₄)

• Buffer Component B: Sodium phosphate dibasic (Na₂HPO₄)

• Solvent: Dimethyl Sulfoxide (DMSO), anhydrous, ACS grade

• Water: Deionized or ultrapure water (ddH₂O)

Detailed Experimental Protocols

Reagent Preparation

• 0.1 M Sodium Phosphate Buffer (pH 6.8):

  • Prepare separate 0.1 M solutions of NaH₂PO₄ and Na₂HPO₄.

  • To create the pH 6.8 buffer, mix the two solutions, typically starting with the Na₂HPO₄ solution and adding the NaH₂PO₄ solution while monitoring with a calibrated pH meter until the target pH of 6.8 is reached.

  • Store at 4°C. This will be the universal buffer for all subsequent dilutions unless specified otherwise.[6]

• Mushroom Tyrosinase Stock Solution (e.g., 600 U/mL):

  • Accurately weigh the lyophilized enzyme powder.

  • Reconstitute in ice-cold 0.1 M phosphate buffer to a final concentration of 600 U/mL.[6]

  • Expert Tip: Prepare this solution fresh on the day of the assay and always keep it on ice to prevent loss of activity. Aliquoting for single use is recommended to avoid freeze-thaw cycles.

• L-DOPA Substrate Solution (10 mM):

  • Weigh the appropriate amount of L-DOPA and dissolve it in the phosphate buffer to a final concentration of 10 mM.

  • Causality Note: This solution is highly susceptible to auto-oxidation, which can lead to high background absorbance. It is critical to prepare this solution immediately before initiating the assay.[6]

• Test Compound & Control Stock Solutions (10 mM):

  • Dissolve 1-(2-Methoxyethyl)-3-phenylthiourea and Kojic Acid in 100% DMSO to create 10 mM stock solutions.

  • From these stocks, create a dilution series (e.g., using 2-fold or 3-fold steps) in 100% DMSO. This approach maintains a consistent DMSO concentration across all test wells when a small volume is added to the aqueous buffer.

Assay Procedure (96-Well Plate)

• Plate Layout: Design your plate map carefully. Include wells for:

  • Blank: Buffer only (no enzyme, no substrate).

  • Negative Control (100% Activity): Buffer, Enzyme, and DMSO vehicle.

  • Positive Control: Buffer, Enzyme, and Kojic Acid.

  • Test Compound Wells: Buffer, Enzyme, and serial dilutions of 1-(2-Methoxyethyl)-3-phenylthiourea.

  • Self-Validation: Running each condition in triplicate is essential for statistical validity.

• Initial Additions: In each designated well of the 96-well plate, add the following:

  • 140 µL of 0.1 M Phosphate Buffer (pH 6.8).

  • 20 µL of the appropriate test compound dilution (or DMSO for the negative control).

  • 20 µL of the 600 U/mL Tyrosinase solution (add buffer instead of enzyme to blank wells).

  • The final DMSO concentration should be kept low (e.g., ≤2%) to avoid affecting enzyme activity.

• Pre-incubation: Mix the plate gently on a plate shaker for 1 minute and then pre-incubate at 25°C for 10 minutes.

  • Rationale: This step allows the inhibitor to bind to the enzyme before the substrate is introduced, which is particularly important for accurately assessing slow-binding or competitive inhibitors.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding 20 µL of the 10 mM L-DOPA substrate solution to all wells (final volume = 200 µL).

  • Immediately place the plate in the microplate reader.

  • Measure the absorbance at 475 nm every minute for 15-20 minutes (kinetic reading). Alternatively, if a kinetic reader is unavailable, incubate for a fixed time (e.g., 15 minutes) and then take a single endpoint reading.

Data Analysis and Interpretation

The goal of the data analysis is to convert raw absorbance values into a quantitative measure of inhibitory potency (IC₅₀).

Caption: A stepwise pipeline for analyzing enzyme inhibition assay data.

• Calculate Initial Velocity (V₀): For each well, plot absorbance vs. time. The initial reaction velocity (V₀) is the slope of the linear portion of this curve (ΔAbs/min).

• Calculate Percent Inhibition: Use the following formula to determine the percentage of inhibition for each concentration of the test compound.[10] % Inhibition = [1 - (V₀_inhibitor / V₀_control)] * 100 Where V₀_inhibitor is the rate in the presence of the test compound and V₀_control is the rate with the DMSO vehicle only.

• Determine IC₅₀ Value: Plot the Percent Inhibition (Y-axis) against the logarithm of the inhibitor concentration (X-axis). Use a suitable software package (e.g., GraphPad Prism, Origin) to fit the data to a non-linear regression model (sigmoidal dose-response with variable slope). The IC₅₀ is the concentration of the inhibitor that reduces enzyme activity by 50%.

Sample Data Presentation

The results should be summarized in a clear, tabular format.

Concentration (µM)	Avg. Rate (ΔAbs/min)	Std. Dev.	% Inhibition
0 (Vehicle Control)	0.0852	0.0041	0.0%
0.1	0.0765	0.0035	10.2%
1	0.0611	0.0029	28.3%
10	0.0415	0.0021	51.3%
50	0.0188	0.0015	77.9%
100	0.0097	0.0011	88.6%
Kojic Acid (25 µM)	0.0358	0.0018	58.0%

This is example data for illustrative purposes only.

References

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• Bio-Techne. (n.d.). Urease Assay Kit. Available at: [Link]

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• Sieniawska, E., et al. (2021). Identification of Mushroom and Murine Tyrosinase Inhibitors from Achillea biebersteinii Afan. Extract. Molecules, 26(16), 4939. Available at: [Link]

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• Ha, S. K., et al. (2005). Inhibition of tyrosinase activity by N,N-unsubstituted selenourea derivatives. Biological & Pharmaceutical Bulletin, 28(5), 838–840. Available at: [Link]

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Application Notes and Protocols for the In Vitro Evaluation of 1-(2-Methoxyethyl)-3-phenylthiourea (METPU)

Abstract

The discovery and preclinical assessment of novel small molecules are foundational to the development of new therapeutics.[1][2] This document provides a comprehensive guide for the initial in vitro characterization of 1-(2-Methoxyethyl)-3-phenylthiourea (METPU), a novel phenylthiourea derivative. Phenylthiourea and its analogs are a class of compounds recognized for their diverse biological activities, including potential anticancer properties.[3][4][5] Given the limited specific data on METPU, this guide establishes a robust, scientifically-grounded framework for its evaluation in a cell culture setting. The protocols detailed herein are designed to be self-validating and are based on established methodologies for assessing cytotoxicity, elucidating mechanisms of action, and identifying potential molecular targets.[6][7] This document is intended for researchers, scientists, and drug development professionals engaged in the early-stage evaluation of novel chemical entities.[8][9]

Introduction and Scientific Rationale

Thiourea derivatives have demonstrated a wide array of biological activities, making them an interesting scaffold for drug discovery.[5][10] Their mechanisms of action are varied, often involving interactions with key cellular proteins and signaling pathways.[3][11] The initial assessment of a novel compound like METPU necessitates a multi-faceted approach, beginning with a broad evaluation of its cytotoxic potential across a panel of cancer cell lines.[12][13] Subsequent, more focused assays can then be employed to investigate the specific cellular processes affected, such as apoptosis, and to identify direct molecular targets.[14][15] This tiered strategy ensures a thorough and efficient characterization of the compound's biological profile.[16]

The experimental workflow proposed in this guide is designed to systematically progress from a general assessment of cytotoxicity to a more detailed mechanistic investigation. This logical progression allows for informed decision-making at each stage of the evaluation process.

Figure 1: A high-level overview of the experimental workflow for characterizing METPU.

Compound Handling and Preparation

Proper handling and preparation of the test compound are critical for obtaining reproducible and reliable data.

2.1. Solubility and Stock Solution Preparation

Thiourea and its derivatives often exhibit good solubility in dimethyl sulfoxide (DMSO).[17][18][19]

• Protocol:

  • Prepare a high-concentration stock solution of METPU (e.g., 10 mM) in cell culture-grade DMSO.

  • Ensure complete dissolution by gentle vortexing or brief sonication.

  • Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

2.2. Working Solutions

• Protocol:

  • On the day of the experiment, thaw an aliquot of the METPU stock solution.

  • Prepare a series of working solutions by diluting the stock solution in the appropriate cell culture medium.

  • The final concentration of DMSO in the culture medium should be kept constant across all treatments and should not exceed a level that affects cell viability (typically ≤ 0.5%).

Initial Cytotoxicity Screening

The initial step in evaluating a novel compound is to determine its cytotoxic effects on a panel of relevant cancer cell lines.[20][21] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[7]

3.1. Cell Line Selection

A diverse panel of cancer cell lines should be selected to assess the breadth of METPU's activity. A non-cancerous cell line should also be included to evaluate for selective toxicity.

Cell Line	Cancer Type	Justification
MCF-7	Breast Cancer	Estrogen receptor-positive, commonly used model.
MDA-MB-231	Breast Cancer	Triple-negative, aggressive subtype.
A549	Lung Cancer	Non-small cell lung cancer model.
HCT116	Colon Cancer	Well-characterized colorectal cancer line.
HEK293	Normal Kidney	Non-cancerous control for selectivity assessment.

3.2. MTT Assay Protocol

This protocol is adapted from standard methodologies for in vitro cytotoxicity testing.[6]

• Cell Seeding:

  • Culture selected cell lines in their recommended media in a humidified incubator at 37°C with 5% CO2.[7]

  • Harvest cells in the logarithmic growth phase and perform a cell count.

  • Seed cells into 96-well plates at an optimized density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.[7]

• Compound Treatment:

  • Prepare serial dilutions of METPU in culture medium.

  • Remove the old medium from the 96-well plates and add 100 µL of the METPU-containing medium to the respective wells.

  • Include vehicle control (DMSO alone) and a positive control (a known cytotoxic agent like doxorubicin).[7]

  • Incubate the plates for a predetermined time (e.g., 24, 48, or 72 hours).

• MTT Addition and Formazan Solubilization:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[7]

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

  • Determine the half-maximal inhibitory concentration (IC50), which is the concentration of the compound that reduces cell viability by 50%.[6]

Elucidating the Mechanism of Action: Apoptosis Induction

Should METPU exhibit significant cytotoxicity, the next logical step is to investigate the mechanism of cell death. Apoptosis, or programmed cell death, is a common mechanism for anticancer agents.[14]

4.1. Caspase-3 Activity Assay

Caspase-3 is a key executioner caspase in the apoptotic pathway.[22][23] Its activation is a hallmark of apoptosis.[24]

• Principle: This assay utilizes a substrate containing the caspase-3 recognition sequence (DEVD) linked to a colorimetric or fluorometric reporter.[23][24] Cleavage of the substrate by active caspase-3 releases the reporter, which can be quantified.[23]

• Protocol (Colorimetric):

  • Seed cells in 6-well plates and treat with METPU at concentrations around the determined IC50 for a specified time.

  • Harvest and lyse the cells according to the manufacturer's protocol.[25][26]

  • Incubate the cell lysate with the DEVD-pNA (p-nitroanilide) substrate.[24]

  • Measure the absorbance at 405 nm to quantify the amount of p-NA released.[23]

  • Calculate the fold-increase in caspase-3 activity compared to untreated controls.[24]

4.2. Western Blot Analysis of Apoptosis Markers

Western blotting provides a robust method for detecting changes in the expression and cleavage of key apoptotic proteins.[14][27]

• Key Markers:

  • Caspase-3: Detection of the cleaved (active) form of caspase-3.[27]

  • PARP (Poly(ADP-ribose) polymerase): A substrate of caspase-3; its cleavage is a classic indicator of apoptosis.[14][28]

  • Bcl-2 family proteins (e.g., Bax, Bcl-2): Pro- and anti-apoptotic proteins that regulate the intrinsic apoptotic pathway.[27][28]

• Protocol:

  • Treat cells with METPU as described above.

  • Lyse the cells and determine the protein concentration.

  • Separate protein lysates by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.[29]

  • Block the membrane and incubate with primary antibodies specific for the apoptotic markers of interest.[14]

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescent substrate.[14]

Figure 2: A simplified diagram of the apoptotic pathway markers to be analyzed.

Target Engagement Studies

Identifying the direct molecular target of a novel compound is a crucial step in drug development. The Cellular Thermal Shift Assay (CETSA) is a powerful method for confirming target engagement in a cellular context.[15][30]

• Principle: CETSA is based on the principle that the binding of a ligand (e.g., METPU) to its target protein stabilizes the protein against thermal denaturation.[31][32][33]

• Protocol:

  • Treat intact cells with METPU or a vehicle control.

  • Heat the cells across a range of temperatures.

  • Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.[31]

  • Analyze the amount of the putative target protein remaining in the soluble fraction by Western blot or other protein detection methods.

  • A shift in the melting curve of the target protein in the presence of METPU indicates direct binding.[30]

Data Presentation and Interpretation

All quantitative data should be presented as the mean ± standard deviation from at least three independent experiments.[6] IC50 values should be calculated using non-linear regression analysis of the dose-response curves. Statistical significance should be determined using appropriate tests (e.g., t-test, ANOVA).

Assay	Parameter Measured	Expected Outcome for an Active Compound
MTT Assay	Cell Viability	Dose-dependent decrease in viability; quantifiable IC50 value.
Caspase-3 Activity	Fold-increase in Caspase-3 Activity	Significant increase in caspase-3 activity compared to control.
Western Blot	Protein Levels/Cleavage	Increased levels of cleaved Caspase-3 and PARP.
CETSA	Thermal Stability of Target Protein	Increased thermal stability of the target protein in the presence of METPU.

Conclusion

This guide provides a structured and comprehensive framework for the initial in vitro evaluation of 1-(2-Methoxyethyl)-3-phenylthiourea. By following these protocols, researchers can systematically assess the compound's cytotoxic potential, investigate its mechanism of action, and identify its molecular targets. The successful execution of these experiments will provide a solid foundation for further preclinical development.

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Determining the Potency of 1-(2-Methoxyethyl)-3-phenylthiourea: An Application Note on IC50 Determination

Abstract

This technical guide provides a comprehensive framework for determining the half-maximal inhibitory concentration (IC50) of the novel compound, 1-(2-Methoxyethyl)-3-phenylthiourea. Given the broad spectrum of biological activities exhibited by phenylthiourea derivatives, ranging from anticancer to enzyme inhibition, this document outlines a systematic approach to characterizing the potency of this specific molecule.[1][2] We present two detailed protocols: a primary cell-based cytotoxicity assay using the MTT method, and a secondary, target-based enzymatic assay, hypothetically targeting a relevant kinase. This dual approach allows for the assessment of both cellular effects and a potential mechanism of action. The protocols are designed to be robust and self-validating, with in-depth explanations of the scientific rationale behind each step, ensuring both technical accuracy and practical applicability for researchers in drug discovery and development.

Introduction: The Therapeutic Potential of Phenylthiourea Derivatives

Thiourea and its derivatives represent a versatile class of compounds with significant interest in medicinal chemistry due to their diverse pharmacological profiles.[2] The core thiourea scaffold can be readily modified, allowing for the synthesis of a vast library of analogues with a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.[2][3] Notably, various substituted phenylthioureas have demonstrated potent cytotoxic effects against numerous cancer cell lines, with some exhibiting IC50 values in the low micromolar range.[1]

The mechanisms underlying the bioactivity of these compounds are varied and include the inhibition of crucial enzymes such as kinases (e.g., VEGFR2, EGFR kinase), tyrosinase, and the induction of apoptosis.[1][4] Given this precedent, 1-(2-Methoxyethyl)-3-phenylthiourea is a compound of interest for further investigation. The determination of its IC50 value is a critical first step in characterizing its biological activity and assessing its potential as a therapeutic agent. This application note will provide detailed protocols for this essential measurement.

Foundational Principles of IC50 Determination

The IC50 value is a quantitative measure of the concentration of a substance required to inhibit a specific biological or biochemical function by 50%.[5] It is a cornerstone metric in pharmacology and drug discovery for comparing the potency of different compounds. The determination of an accurate and reproducible IC50 value is contingent on a well-designed experimental protocol and rigorous data analysis.

A typical IC50 determination involves exposing a biological system (e.g., cultured cells, purified enzymes) to a range of concentrations of the test compound. The response of the system is then measured, and the data are plotted as a dose-response curve, with the logarithm of the compound concentration on the x-axis and the percentage of inhibition on the y-axis. A sigmoidal curve is then fitted to the data, and the IC50 is the concentration at which the curve crosses the 50% inhibition mark.[5]

It is crucial to understand that the IC50 value is not an absolute constant but is dependent on the specific experimental conditions, including the cell line or enzyme used, substrate concentration, and incubation time.[6] Therefore, adherence to a standardized protocol is paramount for obtaining comparable and meaningful results.

Experimental Design: A Two-Pronged Approach

To comprehensively characterize the inhibitory potential of 1-(2-Methoxyethyl)-3-phenylthiourea, we propose a two-pronged experimental approach:

• Part A: Cell-Based Assay for Cytotoxicity. This initial screen will determine the compound's effect on the viability of a relevant cancer cell line. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used, reliable, and cost-effective colorimetric method for this purpose.[6][7]

• Part B: Target-Based Enzymatic Assay. Based on the known mechanisms of similar thiourea derivatives, a follow-up enzymatic assay can elucidate a more specific mechanism of action. For the purpose of this guide, we will outline a hypothetical kinase inhibition assay.

This tiered approach allows for an initial broad assessment of biological activity, followed by a more focused investigation into a potential molecular target.

PART A: Protocol for Determining Cytotoxic IC50 using the MTT Assay

This protocol details the steps for assessing the cytotoxic effect of 1-(2-Methoxyethyl)-3-phenylthiourea on a selected cancer cell line.

Rationale

The MTT assay is based on the principle that viable, metabolically active cells can reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells. By measuring the absorbance of the dissolved formazan, we can quantify the effect of the test compound on cell viability.

Materials and Reagents

Reagent/Material	Supplier (Example)	Catalog Number (Example)
Human Colon Cancer Cell Line (e.g., SW480)	ATCC	CCL-228
1-(2-Methoxyethyl)-3-phenylthiourea	Synthesized or Custom Order	N/A
Dulbecco's Modified Eagle's Medium (DMEM)	Gibco	11965092
Fetal Bovine Serum (FBS)	Gibco	26140079
Penicillin-Streptomycin	Gibco	15140122
Trypsin-EDTA (0.25%)	Gibco	25200056
Phosphate-Buffered Saline (PBS)	Gibco	10010023
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)	Sigma-Aldrich	M5655
Dimethyl Sulfoxide (DMSO), Cell Culture Grade	Sigma-Aldrich	D2650
96-well flat-bottom cell culture plates	Corning	3596
Multi-channel pipette	Eppendorf
Microplate reader	BioTek

Experimental Workflow

Caption: Workflow for MTT-based cytotoxicity assay.

Step-by-Step Protocol

• Cell Culture:

  • Maintain the chosen cancer cell line (e.g., SW480) in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

  • Subculture the cells every 2-3 days to maintain logarithmic growth.

• Compound Preparation:

  • Prepare a 10 mM stock solution of 1-(2-Methoxyethyl)-3-phenylthiourea in DMSO.

  • Perform serial dilutions of the stock solution in culture medium to obtain the desired final concentrations for the assay (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration in all wells is ≤ 0.5% to avoid solvent-induced cytotoxicity.

• Assay Procedure:

  • Harvest cells using trypsin-EDTA and perform a cell count using a hemocytometer or automated cell counter.

  • Seed 5,000 cells per well in 100 µL of culture medium into a 96-well plate.

  • Incubate the plate for 24 hours to allow for cell attachment.

  • After 24 hours, remove the medium and add 100 µL of fresh medium containing the various concentrations of the test compound. Include vehicle control wells (medium with DMSO) and untreated control wells (medium only).

  • Incubate the plate for 48 hours (or a desired time point).

  • Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

Data Analysis

• Calculate Percent Inhibition:

  • % Inhibition = 100 - [ (Absorbance_Treated - Absorbance_Blank) / (Absorbance_Control - Absorbance_Blank) ] * 100

• Generate Dose-Response Curve:

  • Plot the % Inhibition against the logarithm of the compound concentration.

  • Use a non-linear regression model (e.g., sigmoidal dose-response with variable slope) to fit the curve using software like GraphPad Prism or R.[5]

• Determine IC50:

  • The IC50 value is the concentration of the compound that corresponds to 50% inhibition on the fitted curve.

PART B: Protocol for a Hypothetical Kinase Inhibition Assay

This protocol provides a template for determining the IC50 value of 1-(2-Methoxyethyl)-3-phenylthiourea against a specific kinase, a common target for thiourea derivatives.[1]

Rationale

Kinase assays measure the enzymatic activity of a kinase, which is its ability to phosphorylate a substrate. By measuring the amount of phosphorylated product in the presence of an inhibitor, we can determine the compound's inhibitory potency. There are various formats for kinase assays, including those that use radiolabeled ATP, fluorescence, or luminescence as a readout.[8][9]

Materials and Reagents

Reagent/Material	Supplier (Example)	Catalog Number (Example)
Recombinant Human Kinase (e.g., VEGFR2)	SignalChem	V02-10G
Kinase Substrate (e.g., a specific peptide)	AnaSpec
ATP (Adenosine 5'-triphosphate)	Sigma-Aldrich	A7699
Kinase Assay Buffer	Varies with kinase
ADP-Glo™ Kinase Assay Kit	Promega	V9101
1-(2-Methoxyethyl)-3-phenylthiourea	Synthesized or Custom Order	N/A
384-well low-volume white plates	Corning	3572

Experimental Workflow

Caption: Workflow for a luminescence-based kinase assay.

Step-by-Step Protocol

• Compound Preparation:

  • Prepare a serial dilution of 1-(2-Methoxyethyl)-3-phenylthiourea in the appropriate assay buffer.

• Assay Procedure (using ADP-Glo™ as an example):

  • In a 384-well plate, add the test compound at various concentrations.

  • Add the kinase and its specific substrate to the wells.

  • Initiate the kinase reaction by adding ATP.

  • Incubate for the optimized reaction time (e.g., 60 minutes) at room temperature.

  • Stop the reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent.

  • Add the Kinase Detection Reagent to convert the generated ADP to ATP and produce a luminescent signal.

  • Measure the luminescence using a plate reader.

Data Analysis

The data analysis for the kinase inhibition assay follows the same principles as the MTT assay: calculate the percent inhibition at each compound concentration, plot the dose-response curve, and fit the data to a non-linear regression model to determine the IC50 value.

Interpretation of Results and Self-Validation

• Cytotoxicity IC50: A low micromolar or nanomolar IC50 value from the MTT assay suggests that 1-(2-Methoxyethyl)-3-phenylthiourea has potent cytotoxic activity.

• Kinase Inhibition IC50: If the IC50 from the kinase assay is in a similar range to the cytotoxicity IC50, it provides strong evidence that the observed cytotoxicity is, at least in part, due to the inhibition of that specific kinase.

• Selectivity: To further validate the mechanism, it is recommended to test the compound against a panel of other kinases. High selectivity for a particular kinase is a desirable characteristic for a targeted therapeutic.

• Controls: The inclusion of appropriate positive controls (e.g., a known inhibitor of the kinase) and negative controls (vehicle) is essential for validating the assay performance.

Conclusion

The protocols outlined in this application note provide a robust and scientifically sound framework for determining the IC50 value of 1-(2-Methoxyethyl)-3-phenylthiourea. By employing both a cell-based and a target-based assay, researchers can gain valuable insights into the compound's potency and potential mechanism of action. This information is critical for the continued development and evaluation of this and other novel phenylthiourea derivatives as potential therapeutic agents.

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• 3. ijcrt.org [ijcrt.org]
• 4. Phenylthiourea | C7H8N2S | CID 676454 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. clyte.tech [clyte.tech]
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• 9. reactionbiology.com [reactionbiology.com]

Application Notes &amp; Protocols: Characterizing 1-(2-Methoxyethyl)-3-phenylthiourea as a Tyrosinase Inhibitor

Abstract

This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the characterization of 1-(2-methoxyethyl)-3-phenylthiourea as a potential tyrosinase inhibitor. Phenylthiourea (PTU) and its derivatives are a well-established class of compounds known for their potent inhibition of tyrosinase, the rate-limiting enzyme in melanin biosynthesis.[1][2] This guide outlines the scientific rationale, detailed experimental protocols, and data interpretation frameworks necessary to evaluate the inhibitory efficacy and mechanism of novel PTU analogs, specifically focusing on 1-(2-methoxyethyl)-3-phenylthiourea. The protocols provided herein cover in vitro enzymatic assays, kinetic analysis to determine the mode of inhibition, and cell-based assays to assess efficacy in a biological system.

Introduction: The Rationale for Tyrosinase Inhibition

Melanin, the primary pigment in mammals, is crucial for protecting the skin from UV radiation. However, its overproduction, orchestrated by the enzyme tyrosinase, leads to hyperpigmentation disorders such as melasma, age spots, and post-inflammatory hyperpigmentation.[3] Tyrosinase (EC 1.14.18.1) is a copper-containing enzyme that catalyzes two critical, rate-limiting steps in the melanogenesis pathway: the hydroxylation of L-tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA) and the subsequent oxidation of L-DOPA to dopaquinone.[3] Consequently, the inhibition of tyrosinase is a primary strategy in the development of dermatological and cosmetic agents for skin lightening and treating pigmentation disorders.[4]

Phenylthiourea (PTU) is a canonical tyrosinase inhibitor, widely recognized for its high potency.[5][6] Its mechanism is primarily attributed to the interaction of its thiourea moiety with the binuclear copper ions within the enzyme's active site, effectively blocking substrate access and catalytic activity.[2][6] The synthesis of novel PTU analogs, such as 1-(2-methoxyethyl)-3-phenylthiourea, is a rational drug design approach aimed at optimizing potency, selectivity, and pharmacokinetic properties. This guide provides the necessary tools to rigorously validate the bioactivity of such compounds.

Caption: The Melanogenesis Pathway and the inhibitory action of 1-(2-methoxyethyl)-3-phenylthiourea on Tyrosinase.

Application I: In Vitro Enzymatic Inhibition Assay

This primary assay quantitatively determines the direct inhibitory effect of the test compound on purified tyrosinase activity. Mushroom tyrosinase is widely used as a cost-effective and readily available model, sharing significant structural homology with mammalian tyrosinases in the active site.[7] The assay measures the enzymatic oxidation of L-DOPA to the colored product dopachrome, which can be monitored spectrophotometrically.[3][8]

Principle of the Assay

Tyrosinase catalyzes the oxidation of colorless L-DOPA into reddish-brown dopachrome. The rate of dopachrome formation is directly proportional to the enzyme's activity and can be measured by the increase in absorbance at approximately 475 nm.[9] In the presence of an inhibitor like 1-(2-methoxyethyl)-3-phenylthiourea, the rate of this reaction decreases. By comparing the reaction rates with and without the inhibitor, the percentage of inhibition can be calculated, leading to the determination of the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Required Materials

• Enzyme: Mushroom Tyrosinase (e.g., Sigma-Aldrich, Cat. No. T3824)

• Substrate: L-3,4-dihydroxyphenylalanine (L-DOPA) (e.g., Sigma-Aldrich, Cat. No. D9628)

• Test Compound: 1-(2-Methoxyethyl)-3-phenylthiourea

• Positive Control: Kojic Acid or Phenylthiourea (PTU)

• Buffer: 50 mM Sodium Phosphate Buffer, pH 6.8

• Solvent: Dimethyl sulfoxide (DMSO)

• Instrumentation: 96-well microplate reader capable of kinetic measurements at 475 nm.

Step-by-Step Protocol

• Preparation of Reagents:

  • Phosphate Buffer (50 mM, pH 6.8): Prepare and adjust pH accurately. Store at 4°C.

  • Mushroom Tyrosinase Stock (1000 U/mL): Dissolve in cold phosphate buffer. Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles. Dilute to a working concentration (e.g., 100 U/mL) in buffer just before use.[10]

  • L-DOPA Solution (2.5 mM): Dissolve L-DOPA in phosphate buffer. Prepare this solution fresh for each experiment as it is prone to auto-oxidation.[3]

  • Test Compound Stock (10 mM): Dissolve 1-(2-methoxyethyl)-3-phenylthiourea in DMSO.

  • Positive Control Stock (10 mM): Dissolve Kojic Acid or PTU in DMSO.

• Assay Procedure (96-Well Plate Format):

  • Serial Dilutions: Prepare a series of dilutions of the test compound and positive control from the stock solution using DMSO or a mixture of buffer and DMSO. It is critical to maintain a consistent final DMSO concentration (typically ≤1%) across all wells to avoid solvent-induced artifacts.[10]

  • Plate Setup: In a 96-well plate, add the following in order:

    • 140 µL of 50 mM Phosphate Buffer (pH 6.8).

    • 20 µL of the test compound dilution (or DMSO for control wells).

    • 20 µL of Mushroom Tyrosinase working solution (100 U/mL).

  • Pre-incubation: Mix gently and incubate the plate at 25°C for 10 minutes. This allows the inhibitor to interact with the enzyme before the substrate is introduced.[10]

  • Reaction Initiation: Add 20 µL of 2.5 mM L-DOPA solution to all wells to start the reaction. The final volume in each well is 200 µL.

  • Kinetic Measurement: Immediately place the plate in the microplate reader and measure the absorbance at 475 nm every minute for 15-20 minutes at 25°C.

• Data Analysis:

  • Calculate Reaction Rate (V): Determine the rate of reaction (ΔAbs/min) from the linear portion of the absorbance vs. time curve for each well.

  • Calculate Percentage Inhibition: Use the following formula: % Inhibition = [(V_control - V_inhibitor) / V_control] x 100 Where V_control is the rate of the reaction with DMSO only, and V_inhibitor is the rate in the presence of the test compound.

  • Determine IC₅₀: Plot the % Inhibition against the logarithm of the inhibitor concentration. Use non-linear regression (log(inhibitor) vs. response -- variable slope) to calculate the IC₅₀ value.

Caption: Experimental workflow for the in vitro tyrosinase inhibition assay.

Application II: Enzyme Kinetic Analysis

Determining the IC₅₀ value confirms inhibitory activity but does not describe the mechanism. Kinetic analysis is essential to understand how the compound inhibits the enzyme—whether it competes with the substrate, binds to the enzyme-substrate complex, or binds elsewhere. This is critical for lead optimization in drug development. Phenylthiourea itself has been described as a competitive inhibitor.[11]

Principle of Kinetic Analysis

By measuring reaction rates at various concentrations of both the substrate (L-DOPA) and the inhibitor, one can determine the type of inhibition. The data is typically visualized using a Lineweaver-Burk (double reciprocal) plot, where 1/Velocity is plotted against 1/[Substrate].

• Competitive Inhibition: Lines intersect on the Y-axis. Kₘ increases, Vₘₐₓ remains unchanged.

• Non-competitive Inhibition: Lines intersect on the X-axis. Kₘ is unchanged, Vₘₐₓ decreases.

• Uncompetitive Inhibition: Lines are parallel. Both Kₘ and Vₘₐₓ decrease.

• Mixed Inhibition: Lines intersect in the second or third quadrant. Both Kₘ and Vₘₐₓ are altered.[4]

Step-by-Step Protocol

• Experimental Setup: The setup is similar to the IC₅₀ determination assay. However, you will use multiple fixed concentrations of the inhibitor (e.g., 0, 0.5 x IC₅₀, 1 x IC₅₀, 2 x IC₅₀) and, for each inhibitor concentration, you will vary the substrate (L-DOPA) concentration (e.g., 0.25, 0.5, 1.0, 1.5, 2.0 mM).

• Data Collection: For each combination of inhibitor and substrate concentration, perform the kinetic assay as described in section 2.3 and determine the initial reaction velocity (V).

• Data Analysis:

  • Michaelis-Menten Plot: For each inhibitor concentration, plot Velocity (V) vs. Substrate concentration ([S]).

  • Lineweaver-Burk Plot: For a clearer determination of the inhibition type, transform the data by plotting 1/V vs. 1/[S].

  • Interpretation: Analyze the pattern of line intersections on the Lineweaver-Burk plot to determine the mode of inhibition.

  • Calculate Kᵢ: The inhibition constant (Kᵢ) can be calculated from the data using appropriate equations derived from the Michaelis-Menten kinetics for the determined inhibition type.

Expected Data Presentation

Inhibitor Conc. (µM)	Apparent Kₘ (mM)	Apparent Vₘₐₓ (ΔAbs/min)	Inhibition Type	Kᵢ (µM)
0 (Control)	[Value]	[Value]	N/A	N/A
[Conc. 1]	[Value]	[Value]	[e.g., Competitive]	[Value]
[Conc. 2]	[Value]	[Value]	[e.g., Competitive]	[Value]
[Conc. 3]	[Value]	[Value]	[e.g., Competitive]	[Value]
Table 1: Example table for summarizing enzyme kinetic parameters.

Application III: Cell-Based Melanin Content Assay

While an in vitro assay is essential, it does not account for factors like cell permeability, metabolism, or off-target effects. A cell-based assay using a melanocytic cell line, such as B16F10 murine melanoma cells, provides a more biologically relevant system to confirm the compound's efficacy.[12]

Principle of the Assay

B16F10 cells produce melanin when cultured. After treating the cells with the test compound for a set period (e.g., 72 hours), the cells are harvested and lysed. The melanin pigment is then solubilized with NaOH, and its quantity is determined by measuring the absorbance at approximately 405-470 nm.[12][13] A reduction in melanin content compared to untreated control cells indicates inhibitory activity.

Required Materials

• Cell Line: B16F10 murine melanoma cells

• Culture Medium: DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Test Compound: 1-(2-Methoxyethyl)-3-phenylthiourea

• Lysis & Solubilization Buffer: 1 N NaOH containing 10% DMSO.[12][13]

• Instrumentation: Spectrophotometer or plate reader, CO₂ incubator, standard cell culture equipment.

Step-by-Step Protocol

• Cell Culture and Seeding:

  • Culture B16F10 cells in a 37°C, 5% CO₂ incubator.

  • Seed the cells into a 6-well or 24-well plate at a density that allows for growth over the treatment period (e.g., 5 x 10⁴ cells/well for a 6-well plate).[12]

  • Allow cells to attach for 24 hours.

• Compound Treatment:

  • Prepare dilutions of 1-(2-methoxyethyl)-3-phenylthiourea in culture medium at various concentrations.

  • Remove the old medium from the cells and replace it with the medium containing the test compound. Include a vehicle control (DMSO) and a positive control (Kojic Acid or PTU).

  • Incubate the cells for 72 hours.

• Melanin Quantification:

  • After incubation, wash the cells twice with Phosphate-Buffered Saline (PBS).

  • Lyse the cells by adding the 1 N NaOH / 10% DMSO solution to each well (e.g., 500 µL for a 6-well plate).

  • Incubate the plate at 80°C for 1-2 hours to fully solubilize the melanin.[12][13]

  • Transfer the lysates to a 96-well plate.

  • Measure the absorbance at 405 nm using a plate reader.

• Data Analysis:

  • Normalize to Cell Number/Protein: To account for any potential cytotoxicity of the compound, it is crucial to normalize the melanin content. This can be done by performing a parallel cell viability assay (e.g., MTT or PrestoBlue) or by measuring the total protein content of the lysate (e.g., BCA assay) and expressing the results as Absorbance/µg protein.

  • Calculate % Melanin Content: % Melanin Content = (Abs_treated / Abs_control) x 100

Caption: Workflow for the cell-based melanin content assay.

References

• BenchChem. (2025).

• D'Mello, S. A., Finlay, G. J., Baguley, B. C., & Askarian-Amiri, M. E. (2016). Naturally-Occurring Tyrosinase Inhibitors Classified by Enzyme Kinetics and Copper Chelation. MDPI. [Link]

• Lo, Y. C., Lin, Y. P., & Chen, Y. J. (2018). Kinetics of Tyrosinase Inhibitory Activity Using Vitis vinifera Leaf Extracts. PMC - NIH. [Link]

• Jdanov, V. V., & Khmelnitskii, A. G. (2002). The phenylthiourea is a competitive inhibitor of the enzymatic oxidation of DOPA by phenoloxidase. Vavilovskii Zhurnal Genetiki i Selektsii. [Link]

• García-Molina, F., Muñoz, J. L., & García-Cánovas, F. (2015). Kinetic characterization of substrate-analogous inhibitors of tyrosinase. IUBMB Life. [Link]

• Cap, A. (2009). Kinetics Analysis of Tyrosinase. Adam Cap. [Link]

• García-Molina, F., Muñoz, J. L., & García-Cánovas, F. (2015). Kinetic characterization of substrate-analogous inhibitors of tyrosinase. PubMed. [Link]

• Sitaram, A. (2010). Melanin content assay. Protocol from Wasmeier et al. (2006) J Cell Biol. [Link]

• BenchChem. (2025). Application Note and Protocol: In Vitro Tyrosinase Inhibition Assay for Steppogenin.

• Dolinska, M. B., et al. (2020). Phenylthiourea Binding to Human Tyrosinase-Related Protein 1. PMC - NIH. [Link]

• Hall, A. M., & Orlow, S. J. (2005). Degradation of tyrosinase induced by phenylthiourea occurs following Golgi maturation. Pigment Cell Research. [Link]

• Setty, S. R. G. (2016). Visualization of Intracellular Tyrosinase Activity in vitro. PMC - NIH. [Link]

• Grossman Lab. (2022). Determination of cellular melanin content. University of Utah Health. [Link]

• Chang, T. S. (2009). An Updated Review of Tyrosinase Inhibitors. PMC - PubMed Central. [Link]

• Chen, Y. T., et al. (2023). Discovery of Potential Tyrosinase Inhibitors via Machine Learning and Molecular Docking with Experimental Validation of Activity and Skin Permeation. ACS Omega. [Link]

• Crinton, L., & Le Mellay-Hamon, V. (2008). Analogues of N-hydroxy-N'-phenylthiourea and N-hydroxy-N'-phenylurea as inhibitors of tyrosinase and melanin formation. Bioorganic & Medicinal Chemistry Letters. [Link]

• Słominski, A. T., et al. (2021). Research Techniques Made Simple: Cell Biology Methods for the Analysis of Pigmentation. PMC - NIH. [Link]

• PerkinElmer. (N.D.). Measurement of Tyrosinase Activity Using the LAMBDA 465 UV/Vis Spectrophotometer. PE Polska. [Link]

• Thanigaimalai, P., et al. (2011). Structural Requirement of Phenylthiourea Analogs for Their Inhibitory Activity of Melanogenesis and Tyrosinase. PubMed. [Link]

• Hall, A. M., & Orlow, S. J. (2005). Degradation of tyrosinase induced by phenylthiourea occurs following Golgi maturation. ResearchGate. [Link]

• Uyanık, M., & Küpeli Akkol, E. (2020). Synthesis and tyrosinase inhibitory properties of novel isoquinoline urea/thiourea derivatives. Semantic Scholar. [Link]

• Kim, D., et al. (2022). A Novel Class of Potent Anti-Tyrosinase Compounds with Antioxidant Activity, 2-(Substituted phenyl)-5-(trifluoromethyl)benzo[d]thiazoles: In Vitro and In Silico Insights. MDPI. [Link]

• Dolinska, M. B., et al. (2020). Phenylthiourea Binding to Human Tyrosinase-Related Protein 1. PubMed. [Link]

• Dolinska, M. B., et al. (2020). Phenylthiourea Binding to Human Tyrosinase-Related Protein 1. MDPI. [Link]

• Kim, M., et al. (2017). Effect of 1-phenyl-3-(2-thiazolyl)-2-thiourea (PTTU) on tyrosinase... ResearchGate. [Link]

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Application Note: Investigating the Apoptotic Potential of 1-(2-Methoxyethyl)-3-phenylthiourea

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For Research Use Only.

Introduction

Apoptosis, or programmed cell death, is a fundamental biological process essential for tissue homeostasis, and its dysregulation is a cornerstone of diseases like cancer.[1] The selective induction of apoptosis in malignant cells is a primary objective in the development of novel anticancer therapies.[1] Thiourea derivatives represent a versatile class of compounds with a broad spectrum of biological activities, including significant anticancer properties.[2][3][4] Numerous studies have shown that substituted phenylthiourea compounds can exert cytotoxic effects on various cancer cell lines, often by triggering apoptosis.[2][3][5] This document provides a comprehensive guide for researchers to investigate the application of a specific derivative, 1-(2-Methoxyethyl)-3-phenylthiourea, in apoptosis studies.

While direct studies on 1-(2-Methoxyethyl)-3-phenylthiourea are emerging, research on analogous 1,3-disubstituted thiourea derivatives provides a strong rationale for its investigation. These related compounds have been shown to induce apoptosis through mechanisms that may involve the activation of caspases, generation of reactive oxygen species (ROS), and modulation of the Bcl-2 family of proteins.[4][6] This application note outlines a logical, multi-faceted experimental workflow to characterize the pro-apoptotic activity of 1-(2-Methoxyethyl)-3-phenylthiourea, from initial cytotoxicity screening to in-depth mechanistic analysis.

Compound Profile: 1-(2-Methoxyethyl)-3-phenylthiourea

Before initiating biological assays, it is critical to understand the physicochemical properties of the test compound.

Property	Details	Scientist's Note
Structure	C₁₀H₁₄N₂OS	The methoxyethyl group may influence cell permeability and metabolic stability compared to simpler alkyl or aryl derivatives.
Molecular Weight	210.29 g/mol	Essential for preparing stock solutions of precise molarity.
Solubility	Typically soluble in DMSO, ethanol, methanol. Sparingly soluble in water.	Always prepare a high-concentration stock solution in 100% DMSO. The final concentration of DMSO in cell culture media should not exceed 0.5% (v/v) to avoid solvent-induced toxicity.
Purity	>95% (Recommended)	Impurities can confound results. Verify purity via HPLC or NMR if possible.
Storage	Store at 4°C or -20°C, protected from light and moisture.	Repeated freeze-thaw cycles of the DMSO stock should be avoided. Aliquot into single-use volumes.

Phase 1: Cytotoxicity Screening and IC50 Determination

The initial step is to determine the concentration range over which 1-(2-Methoxyethyl)-3-phenylthiourea affects cell viability. The half-maximal inhibitory concentration (IC50) is a key parameter derived from this experiment.

Protocol: MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of viable cells, which reflects the cell population's health.

Principle: The mitochondrial reductase enzymes in living cells convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cancer cell line of interest (e.g., SW480 colon cancer, PC3 prostate cancer)[2]

• Complete culture medium (e.g., DMEM/RPMI-1640 + 10% FBS)

• 1-(2-Methoxyethyl)-3-phenylthiourea (Test Compound)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours (37°C, 5% CO₂) to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include "vehicle control" wells (medium with the same final concentration of DMSO as the highest compound concentration) and "untreated control" wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours. A 72-hour incubation is common for assessing the effects of novel cytotoxic agents.[5]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours at 37°C, protected from light.

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot % Viability vs. Log[Compound Concentration] and use non-linear regression to determine the IC50 value.

Parameter	Example Data (Hypothetical)
Cell Line	SW480
Incubation Time	72 hours
IC50 Value	8.5 µM

Phase 2: Confirmation and Quantification of Apoptosis

Once the cytotoxic concentration range is established, the next step is to confirm that cell death is occurring via apoptosis rather than necrosis.

Protocol: Annexin V & Propidium Iodide (PI) Staining by Flow Cytometry

This is the gold-standard assay for differentiating between healthy, early apoptotic, late apoptotic, and necrotic cells.[7][8]

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[9] Annexin V, a protein with a high affinity for PS, can be fluorescently labeled (e.g., with FITC) to detect these cells.[7] Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by the intact membrane of live and early apoptotic cells but can enter late apoptotic and necrotic cells where membrane integrity is compromised.[7][9]

Materials:

• Cells treated with the test compound at IC50 and 2x IC50 concentrations for 24-48 hours.

• Annexin V-FITC/PI Apoptosis Detection Kit (contains Annexin V-FITC, PI solution, and Binding Buffer).

• Flow Cytometer.

Procedure:

• Cell Preparation: Culture and treat cells as determined in Phase 1. For adherent cells, collect both the floating cells (in the supernatant) and the attached cells (by gentle trypsinization).[8][9] Combine them to ensure all apoptotic cells are analyzed.

• Washing: Wash the collected cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).[7]

• Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[8]

• Dilution & Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples by flow cytometry within one hour.

Data Interpretation:

• Q1 (Annexin V- / PI-): Live cells

• Q2 (Annexin V+ / PI-): Early apoptotic cells

• Q3 (Annexin V+ / PI+): Late apoptotic/necrotic cells

• Q4 (Annexin V- / PI+): Necrotic cells

An increase in the percentage of cells in Q2 and Q3 following treatment indicates apoptosis induction.

Experimental Workflow for Apoptosis Assessment

Caption: A logical workflow for investigating a novel compound's pro-apoptotic effects.

Phase 3: Mechanistic Investigation

After confirming apoptosis, the focus shifts to elucidating the underlying molecular pathway. Key questions include whether the intrinsic (mitochondrial) or extrinsic (death receptor) pathway is involved and which proteins are the key players.

Protocol: Caspase Activity Assay (Luminescent)

Caspases are the primary executioners of apoptosis.[10] Measuring the activity of specific caspases can delineate the pathway. Caspase-9 is the key initiator of the intrinsic pathway, Caspase-8 initiates the extrinsic pathway, and both converge to activate the executioner Caspases-3 and -7.[10][11]

Principle: The Caspase-Glo® assay provides a luminogenic caspase substrate in a buffer optimized for caspase activity. When the active caspase cleaves the substrate, a substrate for luciferase is released, generating a "glow-type" luminescent signal proportional to caspase activity.

Procedure (Example for Caspase-3/7):

• Setup: Seed cells in a white-walled 96-well plate and treat with the test compound as before.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol.

• Assay: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

• Incubation: Mix the contents on a plate shaker at 300-500 rpm for 30 seconds. Incubate at room temperature for 1-3 hours.

• Data Acquisition: Measure luminescence with a plate-reading luminometer.

• Analysis: A significant increase in luminescence in treated cells compared to controls indicates activation of Caspase-3/7.[4][12] Similar assays are available for Caspases-8 and -9.

Protocol: Western Blot for Key Apoptotic Proteins

Western blotting allows for the semi-quantitative analysis of specific proteins involved in the apoptotic cascade.

Key Protein Targets:

• Bcl-2 Family: These proteins are critical regulators of the intrinsic pathway.[13][14][15] An increase in the pro-apoptotic Bax to anti-apoptotic Bcl-2 ratio is a hallmark of apoptosis induction.[16][17]

• PARP (Poly(ADP-ribose) polymerase): PARP is a DNA repair enzyme. Its cleavage by active Caspase-3 is a classic indicator of apoptosis. Look for the appearance of the 89 kDa cleaved fragment.

Procedure:

• Protein Extraction: Treat cells with the test compound, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE: Separate 20-40 µg of protein per lane on a polyacrylamide gel.

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking & Antibody Incubation: Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) and incubate with primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved PARP, and a loading control like anti-β-actin). Follow with an HRP-conjugated secondary antibody.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Densitometry analysis can be used to quantify changes in protein expression levels relative to the loading control.

Hypothesized Intrinsic Apoptosis Pathway

Caption: Proposed intrinsic pathway activated by thiourea derivatives.

Conclusion and Future Directions

This guide provides a systematic framework for characterizing the pro-apoptotic effects of 1-(2-Methoxyethyl)-3-phenylthiourea. By following this phased approach, researchers can generate robust data, moving from initial observations of cytotoxicity to a detailed understanding of the molecular mechanisms involved. Positive results from these assays would establish this compound as a promising candidate for further preclinical development. Future studies could explore its efficacy in 3D cell culture models (spheroids), assess its potential to generate ROS, and investigate its effects on the cell cycle.[4][6]

References

• Benchchem. (n.d.). Application Notes and Protocols for Inducing Apoptosis in Cancer Cell Lines.

• Nayak, D., & K, D. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6). Retrieved from [Link]

• Abcam. (n.d.). Induction of apoptosis in cells.
• ResearchGate. (n.d.). The effect of selected compounds on caspase-3/caspase-7 activity.
• ResearchGate. (2014). For adherent cell lines which apoptosis assay is the best to use?.
• SciSpace. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method.
• MDPI. (2021). Investigation of the Mechanisms of Cytotoxic Activity of 1,3-Disubstituted Thiourea Derivatives.
• ResearchGate. (2021). Investigation of the Mechanisms of Cytotoxic Activity of 1,3-Disubstituted Thiourea Derivatives.

• Strzyga-Łach, P., Chrzanowska, A., Podsadni, K., & Bielenica, A. (2021). Investigation of the Mechanisms of Cytotoxic Activity of 1,3-Disubstituted Thiourea Derivatives. Molecules, 26(21), 6561. Retrieved from [Link]

• ResearchGate. (n.d.). Role of Bcl-2 family members on apoptosis: what we have learned from knock-out mice.

• Bielenica, A., et al. (2023). Proapoptotic effects of halogenated bis-phenylthiourea derivatives in cancer cells. Archiv der Pharmazie, 356(8), e2300105. Retrieved from [Link]

• Ide, H., & Aono, H. (1984). Phenylthiourea enhances Cu cytotoxicity in cell cultures: its mode of action. Cell Structure and Function, 9(1), 25-35. Retrieved from [Link]

• Journal of Pharmacy & Pharmacognosy Research. (2023). Anticancer activity of N-(4-t-butylbenzoyl)-N'-phenylthiourea: Molecular docking, synthesis.

• Reed, J. C. (1998). Role of Bcl-2 family proteins in apoptosis: apoptosomes or mitochondria?. Oncogene, 17(25), 3225-36. Retrieved from [Link]

• Frontiers. (n.d.). The role of BCL-2 family proteins in regulating apoptosis and cancer therapy.
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• Cell Death & Differentiation. (2023). Expanding roles of BCL-2 proteins in apoptosis execution and beyond. Retrieved from [Link]

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Application Note &amp; Protocol: Preparation of 1-(2-Methoxyethyl)-3-phenylthiourea Stock Solutions for Bioassays

Abstract

The generation of reliable and reproducible data in biological assays is critically dependent on the precise and consistent preparation of test compound stock solutions. 1-(2-Methoxyethyl)-3-phenylthiourea, a small molecule with potential applications in various screening campaigns, requires a robust protocol for its solubilization and storage to ensure its stability and integrity. This document provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals on the preparation, handling, and quality control of 1-(2-Methoxyethyl)-3-phenylthiourea stock solutions. We delve into the rationale behind solvent selection, outline detailed step-by-step protocols for creating high-concentration master stocks in Dimethyl Sulfoxide (DMSO), and provide methodologies for subsequent serial dilutions and assay plate preparation. Adherence to these guidelines will mitigate common sources of experimental variability, such as compound precipitation and solvent-induced cytotoxicity, thereby enhancing the accuracy and trustworthiness of bioassay results.

Introduction: The Foundation of Reproducible Bioassays

The journey of a test compound from powder to data point is fraught with potential pitfalls, the first and most critical of which is the preparation of the stock solution. An improperly prepared stock solution—whether due to incomplete solubilization, degradation, or inaccurate concentration—invalidates all subsequent experimental results. 1-(2-Methoxyethyl)-3-phenylthiourea, like many heterocyclic small molecules, possesses physicochemical properties that necessitate a carefully considered approach to its handling.

This guide moves beyond a simple recitation of steps to explain the underlying principles of solvent chemistry and its impact on assay performance. The primary objective is to equip the researcher with the knowledge to create a self-validating system for stock solution preparation, ensuring that the compound, not the solvent or preparation artifact, is the variable being tested.

Physicochemical Properties & Solvent Selection Rationale

Understanding the properties of 1-(2-Methoxyethyl)-3-phenylthiourea is fundamental to developing a successful solubilization strategy.

Property	Value (Calculated/Estimated)	Significance for Stock Preparation
Molecular Formula	C₁₀H₁₄N₂OS	Essential for calculating mass needed for a target molarity.
Molecular Weight	210.30 g/mol	Directly used in molar concentration calculations.
Structure	Phenyl-NH-C(=S)-NH-CH₂-CH₂-O-CH₃	The phenyl group confers hydrophobicity, suggesting poor aqueous solubility. The ether and thiourea moieties add some polarity but are generally insufficient for dissolution in pure aqueous buffers.
Predicted Solubility	Low in Water; High in DMSO	Based on structural analysis and data from analogous phenylthiourea compounds[1][2][3].
Stability	Potential for Oxidation	Thiourea-containing compounds can be susceptible to oxidation, making proper storage crucial[4].

Why Dimethyl Sulfoxide (DMSO) is the Solvent of Choice:

Given its predicted low aqueous solubility, an organic solvent is required. Dimethyl Sulfoxide (DMSO) is the industry-standard solvent for preparing stock solutions of test compounds for several key reasons[5]:

• Exceptional Solvating Power: As a polar aprotic solvent, DMSO can dissolve a vast array of both polar and nonpolar compounds.

• Miscibility with Water: DMSO is fully miscible with water and cell culture media, which facilitates the dilution of the stock solution to final assay concentrations[5].

• Low Volatility: Compared to other organic solvents like ethanol or methanol, DMSO has a high boiling point (189 °C) and low vapor pressure, minimizing evaporative loss and concentration changes.

However, the use of DMSO is not without consequence. At elevated concentrations, DMSO can induce cellular stress, differentiation, or cytotoxicity, and may interfere with assay components[6][7][8]. Therefore, a primary directive in all bioassays is to maintain the final concentration of DMSO at the lowest possible level, typically well below 0.5% (v/v), and to always include a vehicle control (media with an identical final DMSO concentration) to normalize for any solvent-induced effects [6][7].

Core Protocol: Preparation of a 10 mM Master Stock Solution

This protocol details the preparation of a 10 mM master stock solution, a common starting concentration for high-throughput screening campaigns.

3.1. Materials and Equipment

• 1-(2-Methoxyethyl)-3-phenylthiourea powder (purity ≥95%)

• High-purity, anhydrous DMSO (Biotechnology Grade or equivalent)

• Analytical balance (readable to at least 0.1 mg)

• Sterile, nuclease-free 1.5 mL or 2.0 mL microcentrifuge tubes (amber or opaque tubes are recommended to protect from light)

• Calibrated P200 and P1000 micropipettes and sterile tips

• Vortex mixer

• Water bath sonicator (optional, for aiding dissolution)

3.2. Safety Precautions

• Always work in a well-ventilated area or a chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and nitrile gloves.

• DMSO readily penetrates the skin and can carry dissolved compounds with it [9][10]. Avoid direct contact. If skin contact occurs, wash the area thoroughly with water.

3.3. Step-by-Step Procedure

• Calculate the Required Mass:

  • Formula: Mass (mg) = Desired Concentration (M) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

  • Example for 1 mL of a 10 mM stock:

    • Mass (mg) = 0.010 mol/L × 0.001 L × 210.30 g/mol × 1000 mg/g

    • Mass (mg) = 2.103 mg

• Weigh the Compound:

  • Tare the analytical balance with a sterile microcentrifuge tube.

  • Carefully weigh out the calculated mass (e.g., 2.10 mg) of 1-(2-Methoxyethyl)-3-phenylthiourea directly into the tared tube. Record the exact mass.

• Solubilization:

  • Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the compound. For the example above, you would add 1.0 mL of DMSO.

  • Close the cap tightly and vortex the tube at medium speed for 1-2 minutes[5].

  • Visually inspect the solution against a light source. It should be clear and free of any visible particulates.

  • Troubleshooting: If the compound has not fully dissolved, sonicate the tube in a room temperature water bath for 5-10 minutes[5]. Gentle warming in a 37°C water bath can also be used, but should be done with caution as heat can degrade some compounds[5].

• Aliquoting and Storage:

  • To prevent degradation from repeated freeze-thaw cycles, aliquot the master stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile, clearly labeled microcentrifuge tubes[5][11].

  • Store the aliquots at -20°C for short-term storage (1-3 months) or -80°C for long-term storage (>3 months) [11].

  • Properly stored, the DMSO stock should be stable for at least 6 months at -80°C[11]. However, periodic quality control is recommended.

Workflow for Assay Plate Preparation

The master stock is rarely used directly in an assay. It must be diluted to the final working concentrations. A common practice is to perform an intermediate serial dilution in 100% DMSO before the final dilution into the aqueous assay medium. This minimizes the risk of compound precipitation.

Caption: Workflow from solid compound to final assay plate.

4.1. Protocol for Serial Dilution and Final Plating

• Prepare Intermediate Dilution Series (in 100% DMSO):

  • Thaw a single aliquot of the 10 mM master stock.

  • In a 96-well plate or microcentrifuge tubes, create a serial dilution series in pure DMSO. For example, to create a 10-point, 3-fold dilution series, add 20 µL of DMSO to 9 wells. Then, add 30 µL of the 10 mM stock to the first well. Transfer 10 µL from the first well to the second, mix thoroughly, and repeat across the plate. This creates a concentration range while keeping the solvent constant[5].

• Prepare Final Working Solutions:

  • The final dilution step involves adding a small volume of the DMSO intermediate solution to a much larger volume of the final assay buffer or cell culture medium.

  • Example: To achieve a final DMSO concentration of 0.5%, you would perform a 1:200 dilution. For instance, add 1 µL of each concentration from your DMSO dilution plate to 199 µL of assay medium in the corresponding wells of your final assay plate.

  • Crucially, mix immediately and thoroughly upon addition to prevent the compound from precipitating out of the aqueous solution[12].

• Prepare Vehicle Control:

  • In several wells of your assay plate, prepare a vehicle control by adding the same final concentration of DMSO to the assay medium without the compound (e.g., 1 µL of pure DMSO into 199 µL of medium)[6]. This is essential for distinguishing the compound's effect from any solvent-induced artifacts.

Caption: Decision logic for preparing working solutions.

References

• Tanneberger, K., Rico Rico, A., Kramer, N. I., et al. (2010). Effects of solvents and dosing procedure on chemical toxicity in cell-based in vitro assays. Environmental Science and Technology, 44(12), 4775-4781. [Link]

• Busk, L. W., & Ahlfors, E. (2015). Considerations regarding use of solvents in in vitro cell based assays. BMC Research Notes, 8(1), 1-6. [Link]

• Ates, G., Ceyhan, M., & Eyupoglu, V. (2025). Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights. Methods and Protocols, 8(4), 65. [Link]

• Tanneberger, K., Rico Rico, A., Kramer, N. I., et al. (2010). Effects of solvents and dosing procedure on chemical toxicity in cell-based in vitro assays. Environmental Science and Technology, 44(12), 4775-4781. [Link]

• Busk, L. W., & Ahlfors, E. (2015). Considerations regarding use of solvents in in vitro cell based assays. Semantic Scholar. [Link]

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• Khan, I., et al. (2022). Recent trends in chemistry, structure, and various applications of 1-acyl-3-substituted thioureas: a detailed review. RSC Advances, 12(21), 13075-13111. [Link]

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Application Note: In Vitro Evaluation of 1-(2-Methoxyethyl)-3-phenylthiourea as a Potential Antimicrobial Agent

Introduction: The Pressing Need for Novel Antimicrobial Agents

The rise of multidrug-resistant (MDR) pathogens presents a formidable challenge to global public health. Consequently, the discovery and development of new antimicrobial agents are of paramount importance. Thiourea derivatives have emerged as a promising class of compounds, exhibiting a broad spectrum of biological activities, including antibacterial, antifungal, and antiviral properties.[1][2][3] The structural versatility of the thiourea scaffold allows for modifications that can enhance its antimicrobial efficacy and selectivity.[4][5] This application note provides a detailed protocol for the in vitro testing of a novel thiourea derivative, 1-(2-Methoxyethyl)-3-phenylthiourea, against a panel of clinically relevant microbial strains.

The primary objective of these protocols is to determine the antimicrobial activity of the compound by quantifying its Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal Concentration (MBC/MFC). These parameters are fundamental in the preliminary assessment of a compound's potential as a therapeutic agent.[6][7] The methodologies outlined herein are based on internationally recognized standards, such as those provided by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring the generation of reproducible and reliable data.[8][9]

Compound Profile: 1-(2-Methoxyethyl)-3-phenylthiourea

• Compound Name: 1-(2-Methoxyethyl)-3-phenylthiourea

• Chemical Structure: C10H14N2OS

• Molecular Weight: 210.29 g/mol

• Rationale for Testing: As a member of the thiourea class of compounds, 1-(2-Methoxyethyl)-3-phenylthiourea is a candidate for antimicrobial activity.[10][11][12] Its specific substitutions may confer unique properties regarding its spectrum of activity and potency.

Core Experimental Workflow

The in vitro evaluation of 1-(2-Methoxyethyl)-3-phenylthiourea will follow a systematic progression from determining the minimum concentration that inhibits microbial growth to assessing the concentration that results in microbial death.

Figure 1: High-level experimental workflow for the in vitro antimicrobial assessment of 1-(2-Methoxyethyl)-3-phenylthiourea.

Materials and Reagents

• 1-(2-Methoxyethyl)-3-phenylthiourea (powder form)

• Dimethyl sulfoxide (DMSO, sterile)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS for fungi

• Sterile 96-well microtiter plates

• Microbial strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Positive control antibiotics (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• Negative control (vehicle, e.g., DMSO)

• Sterile saline (0.85% NaCl)

• Spectrophotometer

• Plate shaker incubator

• Agar plates (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose Agar for fungi)

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[7][13] The broth microdilution method is a widely accepted and standardized technique for determining the MIC of a novel compound.[6][14]

Step-by-Step Methodology

• Compound Preparation:

  • Prepare a stock solution of 1-(2-Methoxyethyl)-3-phenylthiourea in sterile DMSO. The concentration should be at least 100-fold the highest desired final concentration to minimize the final DMSO concentration in the assay wells.

  • Perform serial two-fold dilutions of the stock solution in the appropriate broth (CAMHB for bacteria, RPMI-1640 for fungi) in a separate 96-well plate or in tubes.

• Inoculum Preparation:

  • From a fresh culture (18-24 hours old), suspend several colonies in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10^8 CFU/mL for bacteria and 1-5 x 10^6 CFU/mL for fungi.

  • Dilute this adjusted suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Assay Plate Preparation:

  • Add 50 µL of the appropriate broth to all wells of a sterile 96-well microtiter plate.

  • Transfer 50 µL of the serially diluted compound to the corresponding wells.

  • Add 50 µL of the prepared microbial inoculum to each well.

  • Include the following controls:

    • Growth Control: Broth + Inoculum (no compound)

    • Sterility Control: Broth only (no inoculum or compound)

    • Positive Control: Broth + Inoculum + Standard Antibiotic

    • Vehicle Control: Broth + Inoculum + Highest concentration of DMSO used

• Incubation:

  • Incubate the plates at 35-37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

• MIC Determination:

  • The MIC is determined as the lowest concentration of the compound at which there is no visible growth (i.e., the well is clear). This can be assessed visually or by measuring the optical density at 600 nm.

Figure 2: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Protocol 2: Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

The MBC or MFC is the lowest concentration of an antimicrobial agent that results in a ≥99.9% reduction in the initial inoculum. This assay is a crucial next step to determine whether a compound is bacteriostatic/fungistatic (inhibits growth) or bactericidal/fungicidal (kills the organism).

Step-by-Step Methodology

• Following MIC Determination:

  • From the wells of the MIC plate that show no visible growth, take a 10 µL aliquot.

• Subculturing:

  • Spot-inoculate the aliquot onto an appropriate agar plate (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose Agar for fungi).

• Incubation:

  • Incubate the agar plates under the same conditions as the initial MIC incubation.

• MBC/MFC Determination:

  • The MBC/MFC is the lowest concentration of the compound that results in no colony formation on the agar plate, corresponding to a ≥99.9% kill of the initial inoculum.

Data Presentation and Interpretation

The results of the MIC and MBC/MFC assays should be recorded in a clear and organized manner to facilitate comparison across different microbial strains.

Table 1: Example MIC and MBC/MFC Data for 1-(2-Methoxyethyl)-3-phenylthiourea

Microbial Strain	Gram Stain/Type	MIC (µg/mL)	MBC/MFC (µg/mL)	Interpretation (MBC/MIC Ratio)
Staphylococcus aureus ATCC 29213	Gram-positive	16	32	Bactericidal (≤4)
Escherichia coli ATCC 25922	Gram-negative	64	>128	Bacteriostatic (>4)
Pseudomonas aeruginosa ATCC 27853	Gram-negative	>128	>128	Resistant
Candida albicans ATCC 90028	Yeast	32	64	Fungicidal (≤4)

Interpretation of MBC/MIC Ratio:

• Bactericidal/Fungicidal: If the MBC/MIC ratio is ≤ 4, the compound is generally considered bactericidal or fungicidal.

• Bacteriostatic/Fungistatic: If the MBC/MIC ratio is > 4, the compound is considered bacteriostatic or fungistatic.

Trustworthiness and Self-Validation

To ensure the trustworthiness of the results, the following quality control measures are essential:

• Standardized Protocols: Adherence to CLSI or EUCAST guidelines is critical for inter-laboratory reproducibility.[15][8][16]

• Quality Control Strains: The inclusion of well-characterized reference strains (e.g., ATCC strains) in each assay run validates the testing procedure and the potency of the control antibiotics.

• Appropriate Controls: The inclusion of growth, sterility, positive, and vehicle controls is mandatory to ensure that the observed antimicrobial activity is due to the test compound and not other factors.

• Replicates: Performing each assay in triplicate minimizes the impact of random errors and provides a measure of the variability of the results.

Conclusion and Future Directions

This application note provides a comprehensive and robust framework for the initial in vitro antimicrobial evaluation of 1-(2-Methoxyethyl)-3-phenylthiourea. The determination of MIC and MBC/MFC values against a panel of representative bacterial and fungal pathogens is a critical first step in the drug discovery pipeline. The data generated from these protocols will enable researchers to assess the compound's spectrum of activity, potency, and cidal versus static nature.

Positive results from these initial screens would warrant further investigation, including:

• Time-kill kinetic studies to understand the rate of microbial killing.

• Mechanism of action studies to elucidate the molecular target of the compound.

• Cytotoxicity assays to assess the compound's effect on mammalian cells.

• In vivo efficacy studies in animal models of infection.

The systematic application of these standardized protocols will facilitate the identification of promising new antimicrobial lead compounds to combat the growing threat of infectious diseases.

References

• Antimicrobial Activity of Some Thiourea Derivatives and Their Nickel and Copper Complexes. (n.d.). MDPI. Retrieved from [Link]

• In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models. (2018). National Institutes of Health. Retrieved from [Link]

• Antifungal and Antioxidant Activity of Thiourea Derivatives Against Nosocomial Candida auris Strains Isolated in Romania. (2025). MDPI. Retrieved from [Link]

• Laboratory methodologies for bacterial antimicrobial susceptibility testing. (n.d.). OIE Terrestrial Manual. Retrieved from [Link]

• Synthesis and Antifungal Activity of Aldehydes-Thiourea Derivatives as Promising Antifungal Agents Against Postharvest Gray Mold Disease. (n.d.). PubMed. Retrieved from [Link]

• Antimicrobial Susceptibility Testing. (n.d.). Apec.org. Retrieved from [Link]

• Design, Synthesis and Evaluation of Thiourea Derivatives as Antimicrobial and Antiviral Agents. (2019). Bentham Science Publisher. Retrieved from [Link]

• Antifungal and Antioxidant Activity of Thiourea Derivatives Against Nosocomial Candida auris Strains Isolated in Romania. (2025). PubMed. Retrieved from [Link]

• Synthesis, antimicrobial activity and molecular simulation of thiourea derivatives containing 6-carboalkoxybenzo[d]thiazole and D-glucose moieties. (2023). RSC Publishing. Retrieved from [Link]

• Discovery of Potential Antifungal Agents: Chalcone Derivatives Containing Thiourea and Piperidine Moieties. (2025). ACS Publications. Retrieved from [Link]

• Susceptibility Testing - Infectious Diseases. (n.d.). MSD Manual Professional Edition. Retrieved from [Link]

• In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models. (2018). ResearchGate. Retrieved from [Link]

• Design, Synthesis and Evaluation of Thiourea Derivatives as Antimicrobial and Antiviral Agents. (2019). Ingenta Connect. Retrieved from [Link]

• Novel Design of Citral-Thiourea Derivatives for Enhancing Antifungal Potential against Colletotrichum gloeosporioides. (2023). ACS Publications. Retrieved from [Link]

• EUCAST. (n.d.). ESCMID. Retrieved from [Link]

• Antimicrobial Susceptibility Testing. (n.d.). CLSI. Retrieved from [Link]

• Synthesis, and molecular docking of thiourea derivatives as antibacterial agents targeting enzymes involved in biosynthesis of bacterial cell wall. (2024). Pharmacy Education. Retrieved from [Link]

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• Structure-Activity Relationship of Thiourea Derivatives: Influence of Substituents on Antibacterial Activity. (2025). Letters in Applied NanoBioScience. Retrieved from [Link]

• M100 | Performance Standards for Antimicrobial Susceptibility Testing. (n.d.). CLSI. Retrieved from [Link]

• Expert Rules. (n.d.). EUCAST. Retrieved from [Link]

• CLSI Methods Development and Standardization Working Group Best Practices for Evaluation of Antimicrobial Susceptibility Tests. (2018). Journal of Clinical Microbiology. Retrieved from [Link]

• The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes. (2020). PubMed Central. Retrieved from [Link]

• M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. (2020). National Institutes of Health, Islamabad Pakistan. Retrieved from [Link]

• The proposed mechanism for the formation of thiourea. (2024). ResearchGate. Retrieved from [Link]

• Guidance Documents. (n.d.). EUCAST. Retrieved from [Link]

• Biological Applications of Thiourea Derivatives: Detailed Review. (2024). MDPI. Retrieved from [Link]

• Evaluation of Antibacterial Activity of Thiourea Derivative TD4 against Methicillin-Resistant Staphylococcus aureus via Destroying the NAD+/NADH Homeostasis. (2023). PubMed Central. Retrieved from [Link]

• (PDF) EUCAST expert rules in antimicrobial susceptibility testing. (2011). ResearchGate. Retrieved from [Link]

• Synthesis and molecular docking of thiourea derivatives as antibacterial agents targeting enzymes involved in biosynthesis of. (n.d.). Pharmacy Education. Retrieved from [Link]

• REVIEW ON SYNTHESIS AND ANTIMICROBIAL ACTIVITY PHENYLTHIOUREA. (2023). IJCRT.org. Retrieved from [Link]

• Synthesis and biological evaluation of new naphthalimide–thiourea derivatives as potent antimicrobial agents active against multidrug-resistant Staphylococcus aureus and Mycobacterium tuberculosis. (2024). PubMed Central. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(2-Methoxyethyl)-3-phenylthiourea

Welcome to the technical support center for synthetic chemistry. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of substituted thioureas, with a specific focus on overcoming common challenges to improve the yield and purity of 1-(2-Methoxyethyl)-3-phenylthiourea. Our approach is rooted in first principles of reaction mechanisms and extensive laboratory experience.

Reaction Overview: The Chemistry of Thiourea Formation

The synthesis of 1-(2-Methoxyethyl)-3-phenylthiourea is fundamentally a nucleophilic addition reaction. The primary amine, 2-methoxyethylamine, acts as the nucleophile, attacking the electrophilic central carbon atom of the isothiocyanate group in phenyl isothiocyanate. This reaction is typically efficient and high-yielding due to the strong electrophilicity of the isothiocyanate carbon and the good nucleophilicity of the primary amine.[1][2]

The mechanism is straightforward: the lone pair of electrons on the nitrogen atom of 2-methoxyethylamine attacks the carbon of the N=C=S system. This forms a zwitterionic intermediate which rapidly undergoes a proton transfer to yield the stable thiourea product.

Caption: Nucleophilic addition mechanism for thiourea formation.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions.

Q1: My reaction yield is consistently below 70%. What are the primary factors I should investigate?

A low yield in this synthesis typically points to one of three areas: reagent integrity, reaction conditions, or work-up/purification losses.

• Reagent Integrity:

  • Phenyl Isothiocyanate Degradation: Isothiocyanates can degrade upon exposure to moisture or prolonged storage.[1] Hydrolysis will convert the starting material to aniline, which will not participate in the desired reaction. Always use freshly opened or recently purified phenyl isothiocyanate. If the liquid appears cloudy or has a pungent amine-like odor beyond the typical sharp smell, degradation is likely.

  • Amine Purity: Ensure the 2-methoxyethylamine is pure and free of water. While the reaction is often tolerant of minor impurities, significant amounts can affect stoichiometry and introduce side products.

• Reaction Conditions:

  • Solvent Choice: The choice of solvent is critical. While aprotic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile are common, using protic solvents such as ethanol or methanol is a frequent misstep. These alcohol solvents can act as competing nucleophiles, reacting with the phenyl isothiocyanate to form thiocarbamates, thereby reducing the yield of the desired thiourea.[3]

  • Temperature: This reaction is typically exothermic and proceeds readily at room temperature. Excessive heating is usually unnecessary and can promote side reactions or degradation. If the reaction is sluggish due to steric hindrance (not a major factor here) or low amine nucleophilicity, gentle heating to 40-50°C can be beneficial.[1]

• Work-up & Purification:

  • Product Solubility: The product, 1-(2-Methoxyethyl)-3-phenylthiourea, has some polarity. During an aqueous work-up, ensure the organic layer is thoroughly extracted to prevent loss of product to the aqueous phase.

  • Premature Precipitation: The product is often a solid. If it precipitates from the reaction mixture, ensure complete transfer during filtration and washing steps. Wash the crude solid with a non-polar solvent like cold hexane to remove non-polar impurities without dissolving the product.

Caption: A logical flowchart for diagnosing low product yield.

Q2: I'm seeing an unexpected spot on my TLC plate. What is the most likely side product?

A: The most common side product arises from the reaction of phenyl isothiocyanate with nucleophilic solvents or impurities.

• Thiocarbamate Formation: If you are using an alcohol-based solvent (e.g., ethanol), you may form the corresponding O-ethyl phenylthiocarbamate. This is often the culprit if the reaction was inadvertently run in a protic solvent.[3]

• Symmetrical 1,3-diphenylthiourea: This can form if your 2-methoxyethylamine starting material is contaminated with aniline, or if the phenyl isothiocyanate has partially hydrolyzed to aniline, which then reacts with another molecule of phenyl isothiocyanate.

To identify the side product, run co-spots on your TLC plate with the starting materials. If the side product has a different polarity, chromatographic purification should be straightforward.

Q3: The reaction is very slow or appears to stall before completion. What can I do to drive it forward?

A: While this reaction is typically fast, a slow conversion can be addressed with minor adjustments.

• Increase Concentration: Ensure the reaction is not overly dilute. A concentration of 0.2 M to 0.5 M with respect to the limiting reagent is a good starting point.

• Gentle Heating: As mentioned, warming the reaction mixture to 40-50°C can increase the reaction rate without promoting significant degradation.[1] This is particularly effective in solvents like DMF or Chloroform.[3]

• Add a Base (with caution): Adding a non-nucleophilic base like triethylamine (TEA) can deprotonate the amine, increasing its nucleophilicity.[1] However, this is usually unnecessary for a primary aliphatic amine like 2-methoxyethylamine and adds a substance that must be removed during purification. Use this as a last resort.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent and temperature for this synthesis? A: For laboratory scale, Dichloromethane (DCM) or Tetrahydrofuran (THF) at room temperature (20-25°C) are excellent choices. They are aprotic, effectively solubilize the reactants, and are easily removed under reduced pressure.

Q2: Is an inert atmosphere (e.g., Nitrogen or Argon) required? A: While not strictly necessary for a robust reaction like this, using an inert atmosphere is good laboratory practice. It prevents any potential side reactions with atmospheric oxygen and, more importantly, excludes moisture which can degrade the phenyl isothiocyanate.[1]

Q3: How should I monitor the reaction's progress? A: Thin-Layer Chromatography (TLC) is the most convenient method. Use a mobile phase such as 30% Ethyl Acetate in Hexane. The product is more polar than the phenyl isothiocyanate. The reaction is complete when the spot corresponding to the limiting reagent (usually the amine) has been completely consumed.

Q4: What are the primary safety concerns with the reagents? A: Phenyl isothiocyanate is a lachrymator and is toxic. It should always be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses. 2-methoxyethylamine is flammable and corrosive. Refer to the Safety Data Sheets (SDS) for both reagents before beginning the experiment.

Optimized Experimental Protocol

This protocol is designed for a 10 mmol scale synthesis and incorporates best practices to maximize yield and purity.

Caption: A standard workflow for synthesis and purification.

Materials:

• Phenyl Isothiocyanate (1.35 g, 1.22 mL, 10 mmol)

• 2-Methoxyethylamine (0.75 g, 0.87 mL, 10 mmol)

• Dichloromethane (DCM), anhydrous (40 mL)

• Hexane (for washing)

• Ethanol (for recrystallization)

Procedure:

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-methoxyethylamine (0.75 g, 10 mmol).

• Dissolve the amine in 20 mL of anhydrous DCM and cool the solution to 0°C in an ice bath.

• In a separate vial, dissolve phenyl isothiocyanate (1.35 g, 10 mmol) in 20 mL of anhydrous DCM.

• Add the phenyl isothiocyanate solution to the stirred amine solution dropwise over 10 minutes.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Stir for 1-2 hours. Monitor the reaction's completion by TLC (3:7 Ethyl Acetate/Hexane), ensuring the disappearance of the amine.

• Once complete, remove the solvent under reduced pressure using a rotary evaporator to yield a crude solid or oil.

• Add 20 mL of cold hexane to the flask and stir or sonicate the mixture (trituration). This will break up the solid and wash away any non-polar impurities.

• Collect the white solid product by vacuum filtration, washing the filter cake with another 10 mL of cold hexane.

• Dry the product under vacuum. For highest purity, the product can be recrystallized from a suitable solvent system like ethanol/water or ethyl acetate/hexane.[4]

Data Summary

The following table provides expected outcomes and key parameters for the optimized synthesis of 1-(2-Methoxyethyl)-3-phenylthiourea.

Parameter	Recommended Value / Observation	Rationale / Notes
Stoichiometry	1:1 (Amine:Isothiocyanate)	The reaction proceeds in a 1:1 molar ratio. Using a slight excess of one reagent is generally not necessary.
Solvent	Dichloromethane (DCM)	Aprotic solvent prevents side reactions and allows for easy removal.[3]
Temperature	0°C to Room Temperature	Initial cooling controls the exotherm, followed by stirring at RT for completion.
Reaction Time	1 - 3 hours	Typically a rapid reaction; monitor by TLC for confirmation.
Purification Method	Trituration followed by Recrystallization	Trituration removes non-polar impurities; recrystallization provides high purity solid.[4][5]
Expected Yield	> 90%	With pure reagents and proper technique, yields are consistently high.[1]
Appearance	White to off-white solid	The pure compound is a crystalline solid.
Melting Point	~ 75-78 °C	A sharp melting point is indicative of high purity.

References

• Friščić, T., & Fábián, L. (2017). Mechanochemical synthesis of thioureas, ureas and guanidines. RSC Advances, 7(54), 33835-33847. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of thioureas by thioacylation. [Link]

• Scattolin, T., Klein, A., & Schoenebeck, F. (2017). Synthesis of Isothiocyanates and Unsymmetrical Thioureas with the Bench-Stable Solid Reagent (Me4N)SCF3. Organic Letters, 19(7), 1734–1737. [Link]

• Lee, S., et al. (2023). Recent Advancement in Synthesis of Isothiocyanates. ChemRxiv. [Link]

• Blanco-Ania, D., et al. (2009). Synthesis of thiourea-tethered C-glycosyl amino acids via isothiocyanate-amine coupling. Carbohydrate Research, 344(15), 2038-2046. [Link]

• Jotani, M. M., et al. (2012). 1-(2-Hydroxyethyl)-3-phenylthiourea. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 10), o2947. [Link]

• Reddit User Discussion. (2024). How to do this reaction? r/OrganicChemistry. [Link]

• Dains, F. B., Brewster, R. Q., & Olander, C. P. (1921). Phenyl isothiocyanate. Organic Syntheses, 1, 447. [Link]

• Perveen, S., et al. (2023). Investigation of Newly Synthesized Bis-Acyl-Thiourea Derivatives of 4-Nitrobenzene-1,2-Diamine for Their DNA Binding, Urease Inhibition, and Anti-Brain-Tumor Activities. Molecules, 28(6), 2636. [Link]

• Frank, R. L., & Smith, P. V. (1946). α-Phenylthiourea. Organic Syntheses, 26, 89. [Link]

• Maddani, M. R., & Prabhu, K. R. (2010). A Concise Synthesis of Substituted Thiourea Derivatives in Aqueous Medium. The Journal of Organic Chemistry, 75(7), 2327–2332. [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. 1-(2-Hy­droxy­eth­yl)-3-phenyl­thio­urea - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

troubleshooting precipitation of 1-(2-Methoxyethyl)-3-phenylthiourea in aqueous solutions

Technical Support Center: 1-(2-Methoxyethyl)-3-phenylthiourea

Welcome to the technical support resource for 1-(2-Methoxyethyl)-3-phenylthiourea. This guide is designed for researchers, scientists, and drug development professionals to address the common challenge of compound precipitation in aqueous solutions. Our goal is to provide you with the foundational knowledge and practical methodologies to ensure the successful use of this compound in your experiments.

Understanding the Challenge: Physicochemical Properties

1-(2-Methoxyethyl)-3-phenylthiourea, like many phenylthiourea derivatives, possesses a chemical structure that leads to limited aqueous solubility. The presence of a phenyl ring contributes to its hydrophobicity, while the thiourea and methoxyethyl groups offer some polarity. This balance dictates its behavior in solution. Precipitation is a common experimental hurdle that can compromise data integrity and reproducibility. Understanding the compound's intrinsic properties is the first step in troubleshooting.

Table 1: Physicochemical Properties of Phenylthiourea and Related Compounds

Property	Value / Information	Source
Molecular Formula	C₁₀H₁₄N₂OS (for 1-(2-Methoxyethyl)-3-phenylthiourea)	Inferred from Structure
Molecular Weight	210.29 g/mol (for 1-(2-Methoxyethyl)-3-phenylthiourea)	Inferred from Structure
Related Compound Solubility (N-Phenylthiourea)	Soluble in 400 parts cold water, 17 parts boiling water.[1][2]	[1][2]
Organic Solvent Solubility (N-Phenylthiourea)	Soluble in DMSO and dimethylformamide (approx. 30 mg/mL).[3][4]	[3][4]
Aqueous Buffer Solubility (N-Phenylthiourea)	Sparingly soluble. Approx. 0.25 mg/mL in a 1:3 DMSO:PBS (pH 7.2) solution.[3][4][5]	[3][4][5]
Appearance	Typically a white crystalline solid.[2][3]	[2][3]

Root Cause Analysis of Precipitation

Precipitation is rarely due to a single factor. It is often an interplay between the compound's inherent properties and the experimental conditions. The following diagram illustrates the primary pathways leading to the precipitation of 1-(2-Methoxyethyl)-3-phenylthiourea.

Caption: Core pathways leading to compound precipitation.

Frequently Asked Questions (FAQs)

Q1: I added my compound directly to my aqueous buffer and it didn't dissolve. Is this expected?

A1: Yes, this is entirely expected. Due to its hydrophobic nature, 1-(2-Methoxyethyl)-3-phenylthiourea and similar compounds have very low solubility directly in aqueous solutions.[5] The recommended method is to first dissolve the compound in a suitable organic solvent to create a concentrated stock solution.

Q2: What is the best organic solvent for creating a stock solution?

A2: Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are the most commonly recommended solvents for preparing stock solutions of phenylthiourea derivatives.[3][5] For the related compound N-Phenylthiourea, solubility in these solvents is approximately 30 mg/mL.[3][4]

Q3: How should I introduce the organic stock solution into my aqueous buffer?

A3: To minimize precipitation (a phenomenon known as "crashing out"), the organic stock solution should be added to the aqueous buffer dropwise while vigorously vortexing or stirring.[5] It is also critical to keep the final concentration of the organic solvent in your aqueous buffer to a minimum, typically below 1%, to avoid solvent-induced artifacts in biological assays.[5]

Q4: I managed to dissolve the compound, but it precipitated after being stored in the refrigerator. Why?

A4: Most compounds, including thiourea derivatives, exhibit increased solubility at higher temperatures.[2][6] When you cool the solution, you may be exceeding its solubility limit at that lower temperature, causing it to precipitate. For sparingly soluble compounds, it is not recommended to store aqueous solutions for more than one day.[3][5] It is best practice to prepare fresh working solutions for each experiment.[5]

Q5: Can pH affect the solubility of my compound?

In-Depth Troubleshooting Guides

Issue 1: Immediate Precipitation Upon Dilution into Aqueous Buffer

Question: I prepared a 50 mM stock solution in DMSO. When I added 2 µL to 1 mL of my PBS buffer, the entire solution turned cloudy immediately. What went wrong?

Answer: This is a classic case of the compound "crashing out" of solution. The compound is highly soluble in 100% DMSO but becomes significantly less soluble when the solvent environment abruptly changes to a highly aqueous one. The key is to manage this transition carefully.

Causality: The rapid change in solvent polarity from predominantly organic to aqueous reduces the solubility of the hydrophobic compound below the concentration you are targeting, causing it to precipitate.

Protocol: Optimized Dilution of a Hydrophobic Compound

• Prepare a High-Concentration Stock:

  • Accurately weigh the desired amount of 1-(2-Methoxyethyl)-3-phenylthiourea.

  • Dissolve in 100% high-purity DMSO to make a concentrated stock (e.g., 10-50 mM).

  • Ensure complete dissolution. Use a vortex mixer and, if necessary, a brief sonication in a water bath.[5] Gentle warming to 37°C can also be applied.[5]

• Perform Serial or Intermediate Dilutions (If Necessary):

  • For very high final dilutions, a direct addition can still be problematic. Consider making an intermediate dilution of your stock in DMSO or in your experimental buffer if solubility permits.

• Execute the Final Dilution:

  • Dispense the final volume of your aqueous buffer into a tube.

  • While vigorously vortexing the buffer, add the required volume of the DMSO stock solution drop-by-drop or as a very slow stream directly into the vortex. This ensures rapid mixing and dispersion before the compound has a chance to aggregate and precipitate.

  • Crucially, add the DMSO stock to the buffer, not the other way around.

• Visual Inspection:

  • After addition, visually inspect the solution against a dark background for any signs of cloudiness or precipitate.

Issue 2: Solution Becomes Cloudy Over Time or After Temperature Change

Question: My solution was clear right after I made it, but after 30 minutes on the benchtop, I noticed a fine precipitate. What is happening?

Answer: This delayed precipitation suggests you have created a supersaturated solution that is thermodynamically unstable. Over time, the dissolved molecules begin to nucleate and form solid particles. This can be exacerbated by temperature changes or minor impurities.

Causality: The initial energy input from vortexing and the co-solvent effect of DMSO may have temporarily pushed the concentration beyond its equilibrium solubility limit. As the solution returns to thermal and kinetic equilibrium, the excess compound precipitates.

Protocol: Ensuring Solution Stability

• Determine Maximum Practical Solubility:

  • Empirically determine the maximum concentration that remains stable in your specific aqueous buffer for the duration of your experiment.

  • Prepare a small range of concentrations (e.g., 1 µM, 5 µM, 10 µM, 25 µM) using the optimized dilution protocol above.

  • Let them sit at the experimental temperature and observe for precipitation at various time points (e.g., 30 min, 1 hr, 4 hr). The highest concentration that remains clear is your working maximum.

• Control Temperature:

  • Prepare and use the solutions at the same temperature at which your experiment will be conducted. Avoid preparing solutions warm and then using them cold.

• Use Freshly Prepared Solutions:

  • For maximum reproducibility, always prepare the final aqueous working solution immediately before use. Do not store dilute aqueous solutions, as this is when precipitation and potential degradation are most likely to occur.[3][5]

• pH Verification:

  • After adding the DMSO stock, re-check the pH of your final solution. A small amount of acidic or basic impurity in the compound or degradation of DMSO could slightly alter the buffer's pH, affecting solubility.

Issue 3: How to Address pH-Dependent Solubility

Question: My protocol requires a buffer at pH 5.5, but the compound seems less soluble compared to my colleague's experiment at pH 7.4. How can I confirm and address this?

Answer: The solubility of your compound can indeed be pH-dependent. The nitrogen atoms in the thiourea backbone can be protonated at acidic pH, creating a charged species that may have different solubility characteristics.

Causality: Changes in pH alter the ionization state of the molecule.[8] For thiourea derivatives, this can influence their ability to form hydrogen bonds with water and affect their crystal lattice energy, thus changing their solubility. Studies have shown that applying thiourea can inhibit soil acidification, demonstrating its interaction with H+ ions.[7][11]

Protocol: pH-Solubility Screening

• Prepare a Series of Buffers:

  • Prepare small, identical volumes (e.g., 1 mL) of a range of sterile buffers (e.g., Acetate pH 5.0, MES pH 6.0, HEPES pH 7.0, Tris pH 8.0).

• Spike with Compound:

  • Using the optimized dilution protocol, add the same amount of your compound's DMSO stock to each buffer to achieve your desired final concentration.

• Incubate and Observe:

  • Incubate all tubes under identical conditions (temperature and time).

  • Visually assess the level of precipitation or cloudiness in each tube. For a more quantitative measure, you can centrifuge the tubes and measure the concentration of the compound remaining in the supernatant via HPLC-UV.

• Analyze and Adapt:

  • The buffer system that shows the least precipitation is the most suitable for your compound at that concentration. If your experimental pH is fixed and solubility is poor, you may need to lower the final compound concentration or explore advanced solubilization techniques.

General Experimental Workflow

The following diagram outlines the recommended workflow for handling 1-(2-Methoxyethyl)-3-phenylthiourea to prevent precipitation.

Caption: Recommended workflow for solution preparation.

Advanced Solubilization Strategies

If standard methods are insufficient for your required concentration, several advanced formulation techniques can be explored. These should be approached with caution as they can interfere with biological assays.

Table 2: Advanced Methods for Enhancing Aqueous Solubility

Technique	Description	Considerations & Potential Issues
Co-solvency	Using a mixture of solvents (e.g., water, ethanol, PEG 400) to increase solubility. The co-solvent modulates the polarity of the solvent system.[12][13]	Co-solvents can have their own biological effects and may impact protein stability or cell viability. The final concentration of any co-solvent must be validated in your assay.
Use of Surfactants	Non-ionic surfactants like Tween® 80 or Triton™ X-100 can form micelles that encapsulate the hydrophobic compound, increasing its apparent solubility.	Surfactants can disrupt cell membranes and interfere with protein-protein interactions. Critical micelle concentration (CMC) must be considered.
Cyclodextrins	These are cyclic oligosaccharides that have a hydrophobic interior and a hydrophilic exterior. They can form inclusion complexes with hydrophobic molecules, effectively shielding them from the aqueous environment.	Can alter the free concentration of the drug, potentially affecting its activity. Steric hindrance may be an issue.
pH Adjustment	As discussed, systematically adjusting the pH of the buffer may identify a range where the compound is significantly more soluble.[12]	The chosen pH must be compatible with the biological system under study (e.g., cell health, enzyme activity).

References

• ResearchGate. Solubility of thiourea at different temperatures and pH values. [Link]

• Quora. How will you increase the solubility of organic compounds in water?. [Link]

• Google Patents.

• PubChem. 1-(2,2-Dimethoxyethyl)-1-methyl-3-phenylthiourea. [Link]

• PubChem. Phenylthiourea. [Link]

• Scribd. Solubility of Thiourea in Solvents. [Link]

• ResearchGate. How to add an organic compound with very low water solubility in a liquid media?. [Link]

• International Journal of Medical Science and Dental Research. Techniques for Improving Solubility. [Link]

• ChemBK. Phenylthiourea. [Link]

• ResearchGate. An Investigation on the Growth and Characterization of Thiourea Single Crystal Grown from Aqueous Solutions. [Link]

• INIS-IAEA. Measurement and correlation of solubility of thiourea in two solvent mixtures from T = (283.15 to 313.15) K. [Link]

• World Journal of Biology Pharmacy and Health Sciences. Solubility enhancement techniques: A comprehensive review. [Link]

• Sciencemadness Wiki. Thiourea. [Link]

• Collegedunia. Thiourea: Molecular Structure, Physical & Chemical Properties. [Link]

• PubMed. [Effects of thiourea on pH and availability of metal ions in acid red soil]. [Link]

• ResearchGate. Effects of thiourea on pH and availability of metal ions in acid red soil. [Link]

• Fiveable. pH and Solubility - AP Chem. [Link]

• PubChem. 1-Methyl-3-phenylthiourea. [Link]

• National Institutes of Health. 1-(2-Aminoethyl)-3-phenylthiourea. [Link]

• PubChem. 1-(2-Hydroxyethyl)-3-[4-(phenylamino)phenyl]thiourea. [Link]

• PubChem. 1-(2,2-Diethoxyethyl)-3-phenylthiourea. [Link]

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• 2. chembk.com [chembk.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scribd.com [scribd.com]
• 7. [Effects of thiourea on pH and availability of metal ions in acid red soil] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. fiveable.me [fiveable.me]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. ijmsdr.org [ijmsdr.org]
• 13. wjbphs.com [wjbphs.com]

Technical Support Center: Optimizing 1-(2-Methoxyethyl)-3-phenylthiourea for Cytotoxicity Assays

Welcome to the technical support guide for 1-(2-Methoxyethyl)-3-phenylthiourea (METPT). This document provides in-depth guidance, troubleshooting protocols, and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing this compound in cytotoxicity and cell viability assays. Our goal is to empower you with the technical expertise to conduct robust, reproducible experiments and accurately interpret your results.

Understanding the Compound: Mechanism of Action

1-(2-Methoxyethyl)-3-phenylthiourea belongs to the thiourea class of compounds, which are recognized for their diverse biological activities, including anticancer properties.[1][2] While the specific mechanism for METPT is an active area of research, the cytotoxic effects of similar phenylthiourea derivatives are often linked to several key cellular events:

• Induction of Oxidative Stress: Many thiourea compounds can lead to the generation of reactive oxygen species (ROS) within cells.[3][4] This occurs through complex chemical reactions, potentially involving the cleavage of the C-S bond and interaction with molecular oxygen, which produces superoxide, peroxide, and hydroxyl radicals.[3][5] An overwhelming level of ROS can damage cellular components like DNA, lipids, and proteins, ultimately triggering cell death pathways.[6]

• Apoptosis Induction: A primary consequence of cellular stress is the initiation of apoptosis, or programmed cell death. Phenylthiourea derivatives have been shown to activate key executioner enzymes like caspase-3 and caspase-7.[4][7] Activation of this caspase cascade is a hallmark of apoptosis.[8]

• Cell Cycle Arrest: Some thiourea analogs can interfere with the cell cycle, often causing arrest at the G2/M phase, which prevents mitotic division and can lead to apoptotic cell death.[4][9]

• Microtubule Disruption: At least one novel phenyl bis-thiourea compound has been identified as a microtubule-targeting agent, disrupting the formation of the mitotic spindle and leading to mitotic arrest and apoptosis.[9][10]

This multi-faceted activity makes thiourea derivatives potent cytotoxic agents and valuable tools for cancer research.[11]

Caption: Potential mechanisms of METPT-induced cytotoxicity.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common challenges encountered when working with METPT.

Q1: I'm having trouble dissolving the compound. What is the recommended procedure?

Answer: Solubility is the first critical step. Phenylthiourea derivatives are often hydrophobic and require an organic solvent for initial stock preparation.

• Primary Solvent: Use 100% Dimethyl Sulfoxide (DMSO) to prepare a high-concentration stock solution (e.g., 10-50 mM). Ensure the compound is fully dissolved by vortexing. Gentle warming in a 37°C water bath can aid dissolution.

• Working Dilutions: Further dilute the DMSO stock in your cell culture medium to achieve the final desired treatment concentrations. The final concentration of DMSO in the culture medium should be kept to a minimum, typically below 0.5% , as higher concentrations can induce cytotoxicity and confound results.[12]

• Solubility Limit: If you observe precipitation after diluting in the medium, you have exceeded the compound's aqueous solubility. Prepare a new working solution at a lower concentration. For N-Phenylthiourea, the solubility in a 1:3 DMSO:PBS solution is approximately 0.25 mg/mL.[13]

Q2: How do I select the right concentration range for my first experiment?

Answer: A dose-response experiment with a broad concentration range is essential to determine the half-maximal inhibitory concentration (IC50).

• Select a Range: Start with a wide, logarithmic range of concentrations. A common starting range is from 0.1 µM to 100 µM (e.g., 0.1, 0.5, 1, 5, 10, 25, 50, 100 µM). Some thiourea derivatives show activity in the nanomolar range, while others require higher micromolar concentrations.[7][9]

• Vehicle Control: Always include a "vehicle-only" control. This consists of cells treated with the highest concentration of DMSO used in your experiment (e.g., 0.5%) but without the compound. This control is crucial to ensure the solvent itself is not affecting cell viability.

• Untreated Control: Include a control of untreated cells (medium only).

• Positive Control: If available, use a known cytotoxic agent (e.g., Staurosporine, Doxorubicin) as a positive control to confirm the assay is working correctly.

• Refine the Range: Based on the results of your initial screen, you can perform a second experiment with a narrower range of concentrations centered around the approximate IC50 to obtain a more precise value.

Q3: My absorbance readings in the MTT assay are very low, even in my controls. What's wrong?

Answer: Low absorbance readings in an MTT assay indicate insufficient formazan production.[14] This is a common issue with several potential causes:

• Low Cell Seeding Density: The number of viable, metabolically active cells may be too low to generate a strong signal.[12] The optimal seeding density is cell-line specific and should be determined empirically. A good starting point for a 96-well plate is between 1,000 and 100,000 cells per well.[12][15]

• Insufficient Incubation Time: The incubation period with the MTT reagent may be too short. A typical incubation time is 1-4 hours, but this may need to be optimized for your specific cell line.[14][16]

• Suboptimal Cell Health: Ensure cells are in the logarithmic growth phase and are not over-confluent or nutrient-deprived before plating.[12]

• Incomplete Formazan Solubilization: The purple formazan crystals must be completely dissolved before reading the absorbance. Ensure thorough mixing after adding the solubilization agent (e.g., DMSO, acidified isopropanol) and check for visible crystals at the bottom of the wells.[14]

Q4: My results are not reproducible between experiments. What factors should I investigate?

Answer: Lack of reproducibility is a frequent challenge in cell-based assays and often points to subtle variations in protocol execution.[17]

• Cell Passage Number: Use cells from a consistent, low passage number range. High passage numbers can lead to phenotypic drift and altered sensitivity to compounds.

• Seeding Consistency: Ensure your cell suspension is homogenous before plating. Gently swirl the suspension between pipetting steps to prevent cells from settling. Use calibrated pipettes.[14]

• Edge Effects: The outer wells of a microplate are prone to evaporation, which can concentrate media components and affect cell growth.[12] To mitigate this, avoid using the perimeter wells for experimental samples. Instead, fill them with sterile PBS or media to create a humidity barrier.[12][14]

• Standardize Timelines: Be precise with incubation times for cell seeding, compound treatment, and assay reagent addition across all plates and experiments.[12]

Q5: Which cytotoxicity assay should I use? MTT, LDH, or Caspase-3/7?

Answer: The choice of assay depends on the biological question you are asking. It is highly recommended to use at least two different assays that measure distinct cytotoxicity mechanisms to validate your findings.

Assay Type	Principle	Measures	Pros	Cons
MTT Assay	Enzymatic reduction of tetrazolium salt by mitochondrial dehydrogenases in viable cells.[16]	Metabolic Activity / Cell Viability	Inexpensive, high-throughput, well-established.[18]	Indirect measure of viability; can be affected by changes in metabolic state; compound may interfere with reagent.[14]
LDH Release Assay	Measures the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme released upon membrane damage.[19]	Membrane Integrity / Necrosis	Direct measure of cell death; stable signal.	Cannot distinguish between apoptosis and necrosis; serum components can interfere.[12][20]
Caspase-3/7 Assay	Detects the activity of key "executioner" caspases (caspase-3 and -7) that are activated during apoptosis.[21]	Apoptosis	Specific to apoptosis; can detect early events.[8][22]	Will not detect non-apoptotic cell death (e.g., necrosis); timing is critical.

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q2 [label="Is the compound causing\nmembrane damage (lysis)?"];
q3 [label="Is the compound inducing\nprogrammed cell death?"];
ans1 [label="Use MTT Assay\n(Metabolic Activity)", shape=box, style=rounded, fillcolor="#FBBC05", fontcolor="#202124"];
ans2 [label="Use LDH Release Assay\n(Membrane Integrity)", shape=box, style=rounded, fillcolor="#EA4335", fontcolor="#FFFFFF"];
ans3 [label="Use Caspase-3/7 Assay\n(Apoptosis)", shape=box, style=rounded, fillcolor="#34A853", fontcolor="#FFFFFF"];
validate [label="Validate findings with a\nsecondary, orthogonal assay", shape=diamond, fillcolor="#5F6368", fontcolor="#FFFFFF"];
start -> q1;
start -> q2;
start -> q3;
q1 -> ans1;
q2 -> ans2;
q3 -> ans3;
ans1 -> validate;
ans2 -> validate;
ans3 -> validate;
}

Caption: Decision tree for selecting a primary cytotoxicity assay.

Detailed Experimental Protocols

These protocols provide a starting point. Optimization for your specific cell line and laboratory conditions is recommended.

Protocol 1: MTT Assay for Cell Viability

This assay measures the activity of mitochondrial reductase enzymes, which reflects the metabolic activity of the cell population.

• Cell Plating: Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere for 24 hours.[15]

• Compound Treatment: Remove the medium and add fresh medium containing various concentrations of METPT and the required controls. Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well for a final concentration of 0.5 mg/mL.

• Incubation: Incubate the plate for 2-4 hours at 37°C, protected from light.[15] During this time, viable cells will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well.[14]

• Reading: Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan.[18] Measure the absorbance at 570 nm using a microplate reader.[18]

Protocol 2: LDH Release Assay for Cytotoxicity

This assay quantifies the release of lactate dehydrogenase (LDH) from cells with compromised plasma membranes.[23]

• Cell Plating & Treatment: Follow steps 1 and 2 from the MTT protocol. Set up additional control wells for "Maximum LDH Release" (cells lysed with a detergent like Triton X-100).[23]

• Supernatant Collection: After treatment, centrifuge the plate (if using suspension cells). Carefully transfer 50 µL of the cell culture supernatant from each well to a new, clear 96-well plate.[23]

• Reaction Setup: Prepare the LDH reaction mixture according to the kit manufacturer's instructions. Add 50 µL of the reaction mixture to each well containing the supernatant.[23]

• Incubation: Incubate the plate for up to 30 minutes at room temperature, protected from light.

• Stop Reaction & Reading: Add 50 µL of the stop solution provided in the kit. Measure the absorbance at 490 nm.[23]

• Calculation: Determine the percentage of cytotoxicity by comparing the LDH release in treated wells to the spontaneous release (untreated cells) and maximum release (lysed cells) controls.[24]

Protocol 3: Caspase-3/7 Assay for Apoptosis

This assay measures the activity of key executioner caspases involved in apoptosis.[25]

• Cell Plating & Treatment: Follow steps 1 and 2 from the MTT protocol. A positive control for apoptosis (e.g., Staurosporine) is highly recommended.

• Reagent Addition: After the treatment period, add the Caspase-3/7 reagent directly to the wells according to the manufacturer's protocol (e.g., add a volume equal to the culture volume). Mix gently by orbital shaking.[21]

• Incubation: Incubate the plate for 1-2 hours at room temperature or 37°C (as recommended by the kit), protected from light.

• Reading: Measure luminescence or fluorescence using a microplate reader. The signal intensity is directly proportional to the amount of active caspase-3/7.

Assay-Specific Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
MTT Assay
High background in blank wells	Microbial contamination.[14] Phenol red interference.[12]	Visually inspect plates for contamination. Use phenol red-free medium during the MTT incubation step.[16]
Absorbance values are too high (>3.0)	Cell number per well is too high.[15]	Reduce the cell seeding density. Ensure you are within the linear range of the assay for your cell line.[15]
Compound interferes with MTT reduction	The compound itself may reduce MTT, causing a false positive signal.	Run a control with the test compound in cell-free medium to check for direct MTT reduction.[14]
LDH Assay
High background LDH in controls	Serum in the medium contains LDH. Rough handling of cells during plating or media changes.	Use serum-free medium during the treatment period if possible. Handle cells gently.[24]
Low signal in positive control	Lysis buffer is inefficient or was not incubated long enough.	Ensure complete cell lysis by visually inspecting wells under a microscope. Increase incubation time with lysis buffer.[26]
Hemolysis in sample	Red blood cell contamination can release LDH, causing falsely elevated results.	Ensure proper cell culture technique to avoid RBC contamination.[20]
Caspase-3/7 Assay
High signal in negative control	Cell culture is unhealthy or stressed, leading to basal apoptosis.[27]	Use healthy, log-phase cells. Optimize cell handling and culture conditions.
No signal in positive control	Apoptosis inducer is not working or was used at the wrong time/concentration. The assay was performed too late (cells are already necrotic).	Verify the activity of your positive control. Perform a time-course experiment to capture the peak of caspase activity.
Signal is weak	Insufficient cell number.	Increase the number of cells plated per well.[22]

References

• Svarovsky, S. A., Simoyi, R. H., & Makarov, S. V. (2000). Reactive oxygen species in aerobic decomposition of thiourea dioxides. Journal of the Chemical Society, Dalton Transactions, 511-514.

• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. Available from: [Link]

• Svarovsky, S. A., et al. (2000). Reactive oxygen species in aerobic decomposition of thiourea dioxides. RSC Publishing.

• Creative Biolabs. Cytotoxicity Assay Protocol & Troubleshooting. Creative Biolabs. Available from: [Link]

• Wang, Y., et al. (2024). Molecular mechanism of the metal-independent production of hydroxyl radicals by thiourea dioxide and H2O2. PNAS.

• Roche. MTT Assay Protocol for Cell Viability and Proliferation. Roche. Available from: [Link]

• Biointerface Research in Applied Chemistry. (2025). Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity. Biointerface Research in Applied Chemistry.

• Reddit. (2019). How can I improve my cytotoxicity assays?. r/labrats. Available from: [Link]

• PubMed Central.
• Pomoryanska, E., et al. (2021).
• Current Protocols. (2021). Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes. PMC - NIH.
• Millipore. Muse™ Caspase-3/7 Kit User's Guide. Millipore.
• Elabscience. Caspase 3/7 Activity Assay Kit (Colorimetric Method). Elabscience.
• Scribd. LDH Assay Protocol for Cell Viability. Scribd.
• Turley, A. P., & Vanderkelen, L. (2022).
• NIH. (2023). Investigation of Newly Synthesized Bis-Acyl-Thiourea Derivatives of 4-Nitrobenzene-1,2-Diamine for Their DNA Binding, Urease Inhibition, and Anti-Brain-Tumor Activities. NIH.
• Abcam.
• Thermo Fisher Scientific. CellEvent Caspase-3/7 Green Flow Cytometry Assay Kit. Thermo Fisher Scientific.
• Promega Corporation. Caspase-Glo® 3/7 Assay Protocol.
• Antibodies Incorporated. Green Fluorescent FAM-FLICA® Caspase-3/7 (DEVD) Assay Kit.
• NIH.
• Thermo Fisher Scientific. Cytotoxicity Assays. Thermo Fisher Scientific - US.
• CDC.
• ResearchGate. (2024). Thiourea protects cells from oxidative DNA damage only at doses that....
• NIH.
• R Discovery. (2018). Reaction of Thiourea Dioxide and Hydrogen Peroxide with Coumarin. R Discovery.
• MDPI. (2021).
• PubMed. (2023).
• PubMed.
• PubMed. (1984). Phenylthiourea enhances Cu cytotoxicity in cell cultures: its mode of action. PubMed.
• PubMed. (2024). 1,3-Disubstituted thiourea derivatives: Promising candidates for medicinal applications with enhanced cytotoxic effects on cancer cells. PubMed.
• PubChem. 1-(2,2-Dimethoxyethyl)-1-methyl-3-phenylthiourea. PubChem.
• BenchChem. An In-depth Technical Guide on the Safety and Handling of N-substituted Phenylthioureas.... BenchChem.
• Cayman Chemical.
• NIH. 1-(2-Hydroxyethyl)-3-phenylthiourea. PMC - NIH.

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• 2. mdpi.com [mdpi.com]
• 3. Reactive oxygen species in aerobic decomposition of thiourea dioxides [ ] - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. Proapoptotic effects of halogenated bis-phenylthiourea derivatives in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Molecular mechanism of the metal-independent production of hydroxyl radicals by thiourea dioxide and H2O2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Investigation of the Mechanisms of Cytotoxic Activity of 1,3-Disubstituted Thiourea Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. A novel synthetic 1,3-phenyl bis-thiourea compound targets microtubule polymerization to cause cancer cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A novel synthetic 1,3-phenyl bis-thiourea compound targets microtubule polymerization to cause cancer cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 1,3-Disubstituted thiourea derivatives: Promising candidates for medicinal applications with enhanced cytotoxic effects on cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. atcc.org [atcc.org]
• 16. clyte.tech [clyte.tech]
• 17. reddit.com [reddit.com]
• 18. MTT assay protocol | Abcam [abcam.com]
• 19. 細胞毒性 | Thermo Fisher Scientific - JP [thermofisher.com]
• 20. wwwn.cdc.gov [wwwn.cdc.gov]
• 21. Caspase-Glo® 3/7 Assay Protocol [worldwide.promega.com]
• 22. Caspase 3/7 Activity Assay Kit(Colorimetric Method) - Elabscience® [elabscience.com]
• 23. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 25. antibodiesinc.com [antibodiesinc.com]
• 26. scribd.com [scribd.com]
• 27. icms.qmul.ac.uk [icms.qmul.ac.uk]

identifying and minimizing impurities in 1-(2-Methoxyethyl)-3-phenylthiourea synthesis

Welcome to the technical support center for the synthesis of 1-(2-Methoxyethyl)-3-phenylthiourea. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the scientific understanding to identify and minimize impurities, ensuring the highest quality of your synthesized compound.

Troubleshooting Guide: Navigating Common Synthetic Challenges

This section addresses specific issues that may arise during the synthesis of 1-(2-Methoxyethyl)-3-phenylthiourea, providing explanations for the underlying causes and actionable solutions.

Q1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

A1: Low yields in this synthesis can often be attributed to several factors, primarily related to reagent quality, reaction conditions, and work-up procedures.

• Reagent Quality:

  • Phenyl Isothiocyanate (PITC): PITC is sensitive to moisture and can degrade over time, especially if not stored properly.[1][2] Hydrolysis of PITC to aniline will not only consume your starting material but also lead to the formation of N,N'-diphenylthiourea as a significant byproduct. Always use freshly opened or properly stored PITC. A reagent grade of 98% or higher is recommended.

  • 2-Methoxyethylamine: This amine is hygroscopic and can absorb atmospheric CO2, forming a carbamate salt. This reduces the amount of free amine available to react with PITC. It is advisable to use a freshly distilled or high-purity grade of 2-methoxyethylamine.[3][4] Dehydration of a 70% aqueous solution can be achieved by azeotropic distillation with benzene or methylene chloride.[3]

• Reaction Conditions:

  • Solvent: The choice of solvent is critical. While various solvents can be used, polar aprotic solvents like acetonitrile or acetone are generally effective. The solvent must be anhydrous to prevent hydrolysis of the PITC.[5][6]

  • Temperature: The reaction is typically exothermic. Running the reaction at elevated temperatures can accelerate side reactions. It is often beneficial to add the PITC solution dropwise to the amine solution at a controlled temperature, for instance, by using an ice bath initially and then allowing the reaction to proceed at room temperature.[7]

  • Stoichiometry: While a 1:1 molar ratio of reactants is theoretically required, using a slight excess (1.05-1.1 equivalents) of 2-methoxyethylamine can sometimes help to ensure the complete consumption of the more valuable PITC.

• Work-up Procedure:

  • Product Precipitation: The product, 1-(2-Methoxyethyl)-3-phenylthiourea, is typically a solid. Ensuring complete precipitation from the reaction mixture is key. This can often be achieved by pouring the reaction mixture into cold water.[6]

  • pH Adjustment: During work-up, careful pH adjustment can be crucial for maximizing the recovery of the product and minimizing the solubility of certain impurities.[8]

Q2: I've identified an impurity with a mass corresponding to N,N'-diphenylthiourea. How is this forming and how can I prevent it?

A2: The formation of N,N'-diphenylthiourea is a common issue and is almost always a result of PITC degradation.

• Mechanism of Formation: Phenyl isothiocyanate reacts with water to form an unstable carbamic acid intermediate, which then decomposes to aniline and carbon dioxide. The aniline, being a primary amine, can then react with another molecule of PITC to form N,N'-diphenylthiourea.

• Prevention Strategies:

  • Strict Anhydrous Conditions: The most effective way to prevent this side reaction is to maintain strictly anhydrous conditions throughout the synthesis. This includes using anhydrous solvents and inert atmosphere (e.g., nitrogen or argon).[1][5]

  • High-Quality PITC: Use a fresh bottle of PITC or one that has been stored under an inert atmosphere to minimize exposure to moisture.[2]

  • Reaction Order: Adding the PITC to the 2-methoxyethylamine ensures that the PITC is more likely to react with the desired amine, which is present in higher concentration locally.

Q3: My final product has a persistent yellow tint, even after recrystallization. What could be the cause?

A3: A yellow discoloration can be due to several factors:

• Unreacted PITC: Phenyl isothiocyanate itself is a pale yellow liquid.[1] Incomplete reaction or inefficient removal during work-up can lead to a yellow hue in the final product.

• Oxidation Products: Thioureas can be susceptible to oxidation, which can lead to colored impurities. Minimizing exposure to air and light, especially during prolonged heating, can help.

• Side Products from PITC Synthesis: If the PITC used was synthesized in-house, impurities from its synthesis, such as sulfur-containing byproducts, could be carried over.[9]

• Thiazolinone Derivatives: Under certain conditions, particularly acidic ones, cyclization reactions can occur, leading to the formation of thiazolinone derivatives which can be colored.[10]

• Troubleshooting Steps:

  • Purification: Multiple recrystallizations from a suitable solvent system (e.g., ethanol/water) may be necessary. The use of activated charcoal during recrystallization can also help to remove colored impurities.

  • Chromatography: If recrystallization is ineffective, column chromatography on silica gel is a reliable method for removing colored impurities.[11]

Frequently Asked Questions (FAQs)

Q4: What is the general synthetic scheme for 1-(2-Methoxyethyl)-3-phenylthiourea?

A4: The most common and straightforward synthesis involves the nucleophilic addition of 2-methoxyethylamine to phenyl isothiocyanate. The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbon atom of the isothiocyanate group.[12]

Reaction Workflow

Caption: General workflow for the synthesis of 1-(2-Methoxyethyl)-3-phenylthiourea.

Q5: What analytical techniques are best for identifying impurities in my product?

A5: A combination of chromatographic and spectroscopic techniques is ideal for comprehensive impurity profiling.

Analytical Technique	Information Provided
Thin-Layer Chromatography (TLC)	A quick and simple method to monitor reaction progress and assess the number of components in the product mixture.
High-Performance Liquid Chromatography (HPLC)	Provides quantitative information on the purity of the product and allows for the separation and quantification of impurities.[13] Phenyl isothiocyanate itself is used as a derivatization reagent for HPLC analysis.[1]
Mass Spectrometry (MS)	Determines the molecular weight of the product and any impurities, which is crucial for their identification.[13]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information about the product and can be used to identify the structure of unknown impurities.[8][14]
Infrared (IR) Spectroscopy	Confirms the presence of key functional groups in the product, such as the N-H, C=S, and C-O-C bonds.[8]

Q6: Are there any specific safety precautions I should take during this synthesis?

A6: Yes, several safety precautions are essential.

• Phenyl Isothiocyanate (PITC): PITC is toxic and a lachrymator. It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn.

• 2-Methoxyethylamine: This amine is flammable and corrosive, causing skin burns and eye damage.[4][15] It should also be handled in a fume hood with appropriate PPE.

• Solvents: The organic solvents used are typically flammable. Ensure there are no ignition sources nearby.

Q7: Can impurities arise from the starting materials themselves?

A7: Absolutely. The purity of your starting materials is a critical factor.

• 2-Methoxyethylamine: As a commercially available building block, it is generally of high purity. However, improper storage can lead to the absorption of water and carbon dioxide.[16]

• Phenyl Isothiocyanate: The quality of PITC can vary. Impurities from its synthesis, such as aniline or unreacted starting materials, can be present.[9] If you are synthesizing PITC in-house, be aware of potential side reactions that can introduce impurities.[17]

Impurity Formation Pathways

Caption: Common impurity formation pathways from starting materials.

Experimental Protocols

Protocol 1: Synthesis of 1-(2-Methoxyethyl)-3-phenylthiourea

• To a solution of 2-methoxyethylamine (1.05 eq) in anhydrous acetonitrile in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, add phenyl isothiocyanate (1.0 eq) dropwise at 0 °C (ice bath).

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2-4 hours.

• Monitor the reaction progress by TLC until the starting materials are consumed.

• Once the reaction is complete, pour the mixture into a beaker containing ice-cold water with vigorous stirring.

• Collect the resulting white precipitate by vacuum filtration.

• Wash the solid with cold water and then a small amount of cold ethanol.

• Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to obtain pure 1-(2-Methoxyethyl)-3-phenylthiourea.

• Dry the purified product under vacuum.

Protocol 2: HPLC Method for Purity Analysis

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (both with 0.1% trifluoroacetic acid) is often effective. A typical gradient might start at 30% acetonitrile and increase to 90% over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 245 nm.[1]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a small amount of the synthesized compound in the initial mobile phase composition.

This method should provide good separation of the desired product from common impurities like N,N'-diphenylthiourea and unreacted phenyl isothiocyanate.

References

• 液晶与显示. (n.d.). Stability of phenyl-isothiocyanate liquid crystal materials. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-(2-Hydroxyethyl)-3-phenylthiourea. Retrieved from [Link]

• International Journal of Advanced Unconventional Research. (n.d.). DETERMINATION OF THIOUREA AND ITS DERIVATIVES WITH BROMINE MONO- CHLORIDE REAGENT BY MICRO-METHOD. Retrieved from [Link]

• International Journal of Advanced Technology in Engineering and Science. (n.d.). a photometric titration method for the determination of thiourea function and its application to the analysis. Retrieved from [Link]

• Science.gov. (n.d.). thiourea derivatives methods: Topics by Science.gov. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Contribution to the Synthesis, Characterization, Separation and Quantification of New N-Acyl Thiourea Derivatives with Antimicrobial and Antioxidant Potential. Retrieved from [Link]

• SciSpace. (n.d.). On the Mechanism of the Phenyl Isothiocyanate Degradation of Peptides. Retrieved from [Link]

• ResearchGate. (n.d.). Purity detection and characterization during preparating of thiourea trioxide. Retrieved from [Link]

• Organic Syntheses. (n.d.). α-PHENYLTHIOUREA. Retrieved from [Link]

• YouTube. (2023, February 9). PHENYLTHIOUREA SYNTHESIS.#ncchem. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2022, November 20). Studies on Aminobenzothiazole and Derivatives: Part -3. Synthesis of Intermediates - Substituted monophenylthiourea. Retrieved from [Link]

• Wikipedia. (n.d.). Phenyl isothiocyanate. Retrieved from [Link]

• ResearchGate. (2013, October). A simple and straightforward synthesis of phenyl isothiocyanates, symmetrical and unsymmetrical thioureas under ball milling. Retrieved from [Link]

• Organic Syntheses. (n.d.). Phenyl isothiocyanate. Retrieved from [Link]

• International Journal of Creative Research Thoughts. (n.d.). REVIEW ON SYNTHESIS AND ANTIMICROBIAL ACTIVITY PHENYLTHIOUREA. Retrieved from [Link]

• PubChem. (n.d.). 1-(2,2-Dimethoxyethyl)-1-methyl-3-phenylthiourea. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of phenyl thiourea. Retrieved from [Link]

• Google Patents. (n.d.). Thiourea compounds - CN101522184A.

• PubChem. (n.d.). 2-Methoxyethylamine. Retrieved from [Link]

• National Center for Biotechnology Information. (2020, June 24). A review of the newly identified impurity profiles in methamphetamine seizures. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-(2-Aminoethyl)-3-phenylthiourea. Retrieved from [Link]

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degradation pathways of 1-(2-Methoxyethyl)-3-phenylthiourea under experimental conditions

Technical Support Center: 1-(2-Methoxyethyl)-3-phenylthiourea

A Guide for Researchers on Experimental Degradation Pathways

Welcome to the technical support center for 1-(2-Methoxyethyl)-3-phenylthiourea. This guide is designed for researchers, scientists, and drug development professionals who are conducting stability and degradation studies on this compound. As your partner in research, we aim to provide not just protocols but also the underlying scientific rationale to help you anticipate challenges, troubleshoot issues, and interpret your results with confidence. This document is structured as a series of frequently asked questions and troubleshooting guides based on common issues encountered in the field.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 1-(2-Methoxyethyl)-3-phenylthiourea and related thiourea compounds?

A1: The thiourea functional group is the primary site of chemical instability. Like other thioureas, 1-(2-Methoxyethyl)-3-phenylthiourea is susceptible to three main degradation pathways:

• Oxidation: The sulfur atom is readily oxidized, which can lead to a variety of products, including the corresponding urea derivative, formamidine disulfides, or even complete degradation to sulfates.[1][2]

• Hydrolysis: The C=S bond can be hydrolyzed under acidic or basic conditions, typically yielding the corresponding urea, though this is often slower than oxidation or photolysis.

• Photodegradation: Aromatic thioureas can be sensitive to light. UV exposure can induce desulfurization to form a carbodiimide intermediate, which is often rapidly hydrolyzed to the corresponding urea.[3]

Understanding these inherent liabilities is the first step in designing robust experiments and interpreting stability data.

Q2: What are the ideal storage conditions for solid 1-(2-Methoxyethyl)-3-phenylthiourea to minimize degradation?

A2: To ensure the long-term integrity of your reference standard and experimental samples, strict storage protocols are essential. Degradation can lead to inconsistent experimental results and inaccurate quantification.[2]

Parameter	Recommendation	Rationale
Temperature	Controlled room temperature (below 30°C)	Prevents thermal decomposition, which can generate ammonia or sulfur-like odors.[2][4]
Humidity	Low-humidity environment (e.g., in a desiccator)	Minimizes hygroscopicity and subsequent hydrolysis.[2]
Light	Protect from light (use amber glass vials)	Prevents photodegradation, a key pathway for phenylthiourea derivatives.[2][3]
Atmosphere	Tightly sealed containers, consider inert gas (N₂ or Ar)	Reduces exposure to atmospheric oxygen and moisture, inhibiting oxidative and hydrolytic degradation.[2]

Troubleshooting Guide: Forced Degradation Studies

Forced degradation (or stress testing) is a critical component of drug development, helping to elucidate degradation pathways and develop stability-indicating analytical methods. Below are guides for troubleshooting common issues encountered during these studies.

Issue 1: Inconsistent Results in Hydrolytic Degradation Studies

• Problem Statement: "I am observing highly variable degradation rates for 1-(2-Methoxyethyl)-3-phenylthiourea in my acid/base hydrolysis experiments."

• Underlying Causality: Hydrolysis of thioureas can be catalyzed by H⁺ and OH⁻ ions. Inconsistent results often stem from a lack of precise control over experimental parameters. The choice of acid, base, or buffer, and the potential use of co-solvents for a poorly soluble compound, can significantly influence reaction kinetics.[5]

• Recommended Protocol & Troubleshooting Steps:

  • Solvent System:

    • If the compound is poorly water-soluble, use a co-solvent like acetonitrile or methanol. Crucially, maintain the same co-solvent ratio across all experiments , as changes can alter polarity and reaction rates. Start with a high aqueous content (e.g., 80:20 water:acetonitrile) and adjust only if necessary.

  • pH Control:

    • Acid Hydrolysis: Use 0.1 M HCl. For slower reactions, experiments can be conducted at an elevated temperature (e.g., 60°C).[6]

    • Base Hydrolysis: Use 0.1 M NaOH. These reactions are often faster; conduct them at room temperature initially to avoid excessive degradation.

    • Neutral Hydrolysis: Use purified water (e.g., HPLC grade) and maintain the same elevated temperature as the acid condition for comparison.

  • Experimental Execution:

    • Prepare a stock solution of the compound in the chosen co-solvent.

    • Add an aliquot of the stock solution to the pre-heated hydrolytic medium (acid, base, or water).

    • At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw a sample.

    • Immediately neutralize the sample to quench the reaction. For acidic samples, use an equivalent amount of NaOH; for basic samples, use HCl. This is a critical step to prevent further degradation post-sampling.

    • Analyze all samples using a validated stability-indicating HPLC method.

  Caption: Workflow for a controlled hydrolytic degradation study.

Issue 2: Appearance of Multiple, Unidentified Peaks in Oxidative Degradation

• Problem Statement: "My chromatogram shows the parent peak disappearing and multiple new peaks appearing after treatment with hydrogen peroxide. How do I identify them?"

• Underlying Causality: The sulfur atom in the thiourea moiety is a primary target for oxidation. The reaction with an oxidant like H₂O₂ is often not a simple, single-product conversion. It can proceed through several intermediates of varying oxidation states, potentially leading to desulfurization to form the urea analog or cleavage of the molecule.[1]

• Proposed Pathway & Identification Strategy:

  • Primary Degradant: The most likely initial product is the corresponding urea, 1-(2-Methoxyethyl)-3-phenylurea, formed by oxidative desulfurization.

  • Intermediates: Depending on the conditions, formamidine disulfide intermediates could form.

  • Further Degradation: Under harsh conditions, cleavage can occur, leading to smaller molecules like aniline or degradation of the methoxyethyl side chain.

  Caption: Potential oxidative degradation pathways.

• Recommended Protocol & Analysis:

  • Reaction: Treat a solution of the compound with 3% H₂O₂ at room temperature. Monitor the reaction over time. If no degradation is observed, the temperature can be slightly increased (e.g., to 40°C).

  • Analysis: Use a high-resolution LC-MS/MS system for analysis.

    • Step 1 (Mass Identification): Determine the exact mass of the parent compound and each new peak. Compare these masses to the theoretical masses of suspected products (e.g., the urea analog). The urea degradant will have a mass difference of -16 Da (Sulfur, ~32 amu, replaced by Oxygen, ~16 amu).

    • Step 2 (Fragmentation Analysis): Perform MS/MS fragmentation on the parent ion and the degradant ions. Compare the fragmentation patterns. Key fragments, such as the phenyl group or the methoxyethyl group, should be present in both the parent and the primary degradant, confirming the structural relationship.

Issue 3: Severe and Rapid Degradation Under Photostability Testing

• Problem Statement: "My compound degrades by over 80% when exposed to light as per ICH Q1B guidelines. What is the likely mechanism and primary degradant?"

• Underlying Causality: The photodegradation of substituted phenylthioureas is a well-documented process. A common pathway involves the photo-induced elimination of the sulfur atom to form a highly reactive carbodiimide intermediate. This intermediate is generally unstable in the presence of water (even trace amounts) and rapidly hydrolyzes to the corresponding stable urea derivative.[3]

• Proposed Pathway for 1-(2-Methoxyethyl)-3-phenylthiourea:

  Caption: Proposed photodegradation pathway via a carbodiimide intermediate.

• Experimental Validation:

  • ICH Q1B Protocol: Expose both solid and solution samples of the compound to a controlled light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.[6] Run a dark control sample in parallel.

  • Confirm Degradant Identity: Analyze the stressed and dark control samples by LC-MS.

    • Look for a major degradation peak with a mass corresponding to the urea analog (M-16 relative to the parent).

    • The carbodiimide intermediate (M-34 relative to the parent) is highly reactive and may not be detectable. However, its presence can be inferred if the urea is the sole major product only under light exposure in the presence of moisture.

  • Mitigation Insight: This confirmed pathway indicates that the final drug product will require significant protection from light, such as opaque packaging.

References

• Photocatalytic Degradation of Pharmaceutical Trimethoprim in Aqueous Solution over Nanostructured TiO2 Film Irradiated with Simulated Solar Radiation. (2023). MDPI.
• Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. (2022). Biosciences Biotechnology Research Asia.
• Porous Carbon was Prepared by Synergistic Activation of KOH and NiCl2 and Hydrothermal Doping of Thiourea for Supercapacitors. (2026). ACS Omega.
• 1-(2-Aminoethyl)-3-phenylthiourea. PMC - NIH.
• 1-(2-Hydroxyethyl)-3-phenylthiourea. PMC - NIH.
• Towards a Comprehensive Understanding of Malathion Degradation. (2022). RSC Publishing.
• Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms. MDPI.
• Phenylthiourea | C7H8N2S | CID 676454. PubChem - NIH.
• Thiourea Degradation in Aqueous Solutions via Ozonation. (2025). ResearchGate.
• Oxidation of Thiourea and Substituted Thioureas. (2025). ResearchGate.
• Method development for analysis of pharmaceuti-cals in environmental samples. Bundesministerium für Umwelt, Klimaschutz, Naturschutz und nukleare Sicherheit.
• 1-(2-Aminoethyl)-3-phenylthiourea. Sci-Hub.
• Thiourea Derivatives, Simple in Structure but Efficient Enzyme Inhibitors and Mercury Sensors. (2021). PMC.
• Development of forced degradation and stability indicating studies of drugs—A review. NIH.
• Forced degradation studies for drug substances and drug products- scientific and regulatory considerations. (2025). ResearchGate.
• 1-(2-Methoxyethyl)-3-methylthiourea. ChemScene.
• Strategies to minimize degradation of thiourea compounds during storage. Benchchem.
• Analytical Methods. RSC Publishing.
• Photodegradation of Diafenthiuron in Water. PubMed.
• Forced degradation studies. (2016). MedCrave online.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medcraveonline.com [medcraveonline.com]

Technical Support Center: Purification of 1-(2-Methoxyethyl)-3-phenylthiourea

Welcome to the dedicated technical support guide for the purification of crude 1-(2-Methoxyethyl)-3-phenylthiourea (CAS 363572-88-7). This resource is designed for researchers, medicinal chemists, and process development scientists to provide expert-driven solutions to common challenges encountered during the isolation and purification of this compound. The following troubleshooting guides and FAQs synthesize established chemical principles with practical, field-proven insights to ensure you achieve the highest possible purity for your downstream applications.

Troubleshooting Guide: From Crude Product to Pure Compound

This section addresses specific experimental issues in a direct question-and-answer format.

Symptom 1: My crude product is a sticky oil or gum, not a solid. How can I purify it?

• Question: I've completed the synthesis and after workup and solvent removal, I'm left with a viscous, non-crystalline oil. How should I proceed with purification?

• Answer: "Oiling out" or failing to solidify is a common issue when residual solvents or low-melting impurities are present.[1] The primary cause is often that the melting point of your impure compound is below room temperature or that impurities are preventing the formation of a stable crystal lattice.

  Recommended Solutions:

  • Trituration: Attempt to induce solidification by trituration. Add a small amount of a non-polar solvent in which your product is expected to be poorly soluble (e.g., hexanes or diethyl ether). Stir the mixture vigorously with a glass rod. This can wash away soluble impurities and the mechanical agitation can promote nucleation and crystallization.

  • Solvent Removal: Ensure all reaction solvents (like THF, acetone, or ethanol) are completely removed under high vacuum, sometimes with gentle heating.[2] Co-evaporation with a solvent like toluene can help remove azeotropically-bound residues.

  • Direct to Chromatography: If the material remains an oil, the most effective path forward is column chromatography. Dissolve the crude oil in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate) and adsorb it onto a small amount of silica gel. After drying, this solid can be loaded onto the column. This technique, known as "dry loading," often provides superior separation compared to loading the oil directly in a liquid solution.[3]

Symptom 2: During recrystallization, the compound "oils out" instead of forming crystals.

• Question: I've chosen a solvent system for recrystallization. I dissolved my crude solid in the hot solvent, but upon cooling, it separates as an oily layer at the bottom of the flask. What's happening and how can I fix it?

• Answer: This phenomenon, known as "oiling out," typically occurs when the solute's melting point is lower than the boiling point of the recrystallization solvent, or when the solution is supersaturated and cools too rapidly.[1] The compound separates from the solution as a liquid phase because the temperature is still above its melting point.

  Recommended Solutions:

  • Add More Solvent: Your solution may be too concentrated. Return the flask to the heat source and add more of the primary ("good") solvent until the oil redissolves completely.[4] Allowing this more dilute solution to cool slowly should lower the saturation point to a temperature below the compound's melting point.

  • Lower the Solution Temperature Before Cooling: If using a high-boiling point solvent, try to dissolve the compound at a temperature just sufficient for dissolution, rather than at the solvent's reflux temperature.

  • Change the Solvent System: Select a solvent with a lower boiling point. For thiourea derivatives, which are often polar, a mixed solvent system like ethanol-water or acetone-water is a good starting point.[1][2] You can dissolve the compound in hot ethanol and then add water dropwise until turbidity appears, then clarify with a few more drops of hot ethanol before allowing it to cool.

Symptom 3: No crystals form even after the recrystallization solution has cooled completely.

• Question: My recrystallization solution is clear and has been at room temperature (or in an ice bath) for a significant amount of time, but no crystals have appeared. What should I do?

• Answer: Crystal formation requires nucleation, the initial aggregation of molecules that seeds crystal growth. If the solution is too dilute or if nucleation is not initiated, you will not see crystallization.[1]

  Recommended Solutions:

  • Induce Nucleation: Scratch the inside of the flask just below the surface of the liquid with a glass rod. The microscopic scratches on the glass provide nucleation sites for crystal growth.[1][4]

  • Seed the Solution: If you have a small amount of pure, solid 1-(2-Methoxyethyl)-3-phenylthiourea from a previous batch, add a tiny crystal to the solution. This "seed crystal" will act as a template for further crystallization.[1]

  • Reduce Solvent Volume: The solution may be too dilute. Gently heat the solution to boil off some of the solvent, thereby increasing the concentration of your compound. Then, allow it to cool again.[4]

  • Cool Further: If not already done, place the flask in an ice-water bath, and if necessary, a dry ice/acetone bath for a short period to further decrease the compound's solubility.[1]

Symptom 4: The purified product's color is still off-white or yellowish.

• Question: After purification, my 1-(2-Methoxyethyl)-3-phenylthiourea is not the expected white crystalline solid. It has a persistent yellow or brown tint. What causes this and how can I remove the color?

• Answer: Color in the final product often indicates the presence of highly conjugated or oxidized impurities. In syntheses involving isothiocyanates, these can arise from side reactions or degradation of starting materials.[5]

  Recommended Solutions:

  • Activated Carbon (Charcoal) Treatment: During recrystallization, after your compound is fully dissolved in the hot solvent, you can add a small amount (1-2% by weight) of activated carbon. The carbon adsorbs colored impurities.[5] Keep the solution hot and swirl for a few minutes, then perform a hot gravity filtration through fluted filter paper or Celite to remove the carbon before allowing the solution to cool and crystallize. Caution: Using too much charcoal can lead to significant product loss due to adsorption of the desired compound.

  • Washing with Sodium Thiosulfate: If the color is suspected to be from residual halogenated reagents (less common for this specific synthesis but a general technique), washing a solution of the product in an organic solvent with an aqueous solution of sodium thiosulfate can be effective.[6]

Frequently Asked Questions (FAQs)

Q1: What is the best starting technique for purifying crude 1-(2-Methoxyethyl)-3-phenylthiourea?

A1: For most thiourea derivatives, which are typically crystalline solids, recrystallization is the most efficient and scalable first-line purification technique.[7] It excels at removing small amounts of impurities from a large amount of material. The key is selecting an appropriate solvent system where the compound has high solubility at elevated temperatures and low solubility at cooler temperatures. Column chromatography should be reserved for situations where recrystallization fails or when separating mixtures with very similar solubility profiles.[5]

Q2: How do I select a suitable solvent for recrystallization?

A2: The principle of "like dissolves like" is your primary guide. 1-(2-Methoxyethyl)-3-phenylthiourea contains a polar thiourea group and an ether linkage, but also a non-polar phenyl ring. This amphiphilic nature suggests that solvents of intermediate polarity, or mixed solvent systems, will work best.

Solvent System	Rationale & Suitability
Ethanol/Water	Excellent Starting Point. The compound should be soluble in hot ethanol and insoluble in water. Dissolve in minimal hot ethanol, then add hot water dropwise until the solution turns cloudy. Clarify with a few drops of hot ethanol and cool slowly.[1]
Acetone/Water	Good Alternative. Similar principle to ethanol/water. Acetone is a stronger solvent, which can be useful if solubility in ethanol is limited.[1]
Isopropanol	A single-solvent system that may work. Its polarity is suitable for many moderately polar compounds.
Ethyl Acetate/Hexanes	A non-protic option. Dissolve in minimal boiling ethyl acetate, then add hexanes dropwise until persistent cloudiness is observed.

Start by testing the solubility of a small amount of your crude material (~10-20 mg) in about 0.5 mL of various solvents at room temperature and then with heating.

Q3: When is column chromatography necessary for this compound?

A3: You should consider column chromatography under the following circumstances:

• The crude product is an intractable oil that cannot be crystallized.[3]

• Recrystallization fails to remove a key impurity, as observed by TLC or NMR analysis.

• Multiple products are formed in the reaction, and they have similar solubility properties, making separation by recrystallization impossible.[5]

• You need to isolate a small amount of product from a large excess of unreacted starting material.

For 1-(2-Methoxyethyl)-3-phenylthiourea, a typical mobile phase for silica gel chromatography would be a mixture of a non-polar solvent like hexanes or heptane and a more polar solvent like ethyl acetate. A gradient elution, starting with a low concentration of ethyl acetate and gradually increasing it, will likely provide the best separation.

Q4: How can I monitor the purification process effectively?

A4: Thin-Layer Chromatography (TLC) is an indispensable tool.[2] Before, during, and after purification, you should monitor your material.

• Before Purification: Run a TLC of your crude material to see the number of components.

• During Column Chromatography: Use TLC to analyze the fractions as they elute from the column to determine which ones contain your pure product.

• After Purification: Run a TLC comparing your starting material to the purified product. A pure compound should ideally show a single spot.

A good developing solvent system for TLC can be found by testing various ratios of hexanes and ethyl acetate. The ideal system will give your product an Rf value of approximately 0.3-0.4.[3]

Q5: What analytical methods confirm the purity and identity of my final product?

A5: After purification, you must confirm both the purity and the chemical identity of 1-(2-Methoxyethyl)-3-phenylthiourea.

• Melting Point Analysis: A pure crystalline solid will have a sharp, narrow melting point range (e.g., within 1-2 °C). Impurities typically cause the melting point to be depressed and broaden the range.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure. The spectra should show the expected peaks with the correct integrations and chemical shifts, and be free of significant impurity signals.

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive method for assessing purity.[8][9] A pure sample will show a single major peak. HPLC methods for similar thiourea compounds often use a C18 reverse-phase column with a mobile phase of acetonitrile and water, sometimes with an acid modifier like phosphoric or formic acid.[10][11]

• Mass Spectrometry (MS): This technique confirms the molecular weight of your compound, providing further evidence of its identity.

Visualizing Purification Strategy

The following diagram outlines a decision-making workflow for selecting the appropriate purification technique for your crude 1-(2-Methoxyethyl)-3-phenylthiourea.

Caption: Decision tree for selecting a purification method.

Detailed Protocol: Recrystallization of 1-(2-Methoxyethyl)-3-phenylthiourea

This protocol is a general guideline based on methods for structurally similar compounds.[1][2] Optimization may be required.

Materials:

• Crude 1-(2-Methoxyethyl)-3-phenylthiourea

• Ethanol (95% or absolute)

• Deionized Water

• Two Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel, filter paper, and vacuum flask

• Glass stirring rod

Procedure:

• Solvent Preparation: Heat both ethanol and deionized water in separate containers on a hot plate.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot ethanol required to just dissolve the solid completely while gently heating and swirling.

• Addition of Anti-Solvent: To the hot, clear solution, add hot water dropwise while swirling. Continue adding water until the solution becomes faintly but persistently cloudy. This indicates you have reached the saturation point.

• Clarification: Add a few more drops of hot ethanol to the cloudy solution until it becomes clear again. This ensures you are just below the saturation point at this high temperature.

• Cooling (Crucial Step): Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of pure, large crystals.[4] Rushing this step can trap impurities.

• Maximizing Yield: Once the flask has reached room temperature and crystal formation has ceased, place it in an ice-water bath for 15-30 minutes to maximize the precipitation of the product from the solution.[1]

• Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of a cold ethanol-water mixture to remove any residual soluble impurities adhering to the crystal surfaces.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature to remove all residual solvent.

References

• Benchchem. (n.d.). Recrystallization techniques for purifying 1-(2-hydroxyphenyl)-3-phenylthiourea.
• Benchchem. (n.d.). Technical Support Center: Purification of Brominated Organic Compounds.
• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography.
• Benchchem. (n.d.). Technical Support Center: Synthesis of 1-(2-hydroxyphenyl)-3-phenylthiourea.
• IJCRT.org. (2023). REVIEW ON SYNTHESIS AND ANTIMICROBIAL ACTIVITY PHENYLTHIOUREA.
• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting.
• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: The Workup.
• (2025). Purification Techniques in Organic Chemistry: A Comprehensive Guide.
• SIELC Technologies. (n.d.). HPLC Method for Separation of Thiourea, Thiouracil (TU), Methylthiouracil (MTU) and Propylthiouracil (PTU) on Primesep P.
• SIELC Technologies. (n.d.). Separation of (2-Methylphenyl)thiourea on Newcrom R1 HPLC column.
• DCU Research Repository. (n.d.). Synthesis of Thiourea and Urea Organocatalysts by Opioids.
• Benchchem. (n.d.). Application Note: HPLC Purification of Thiourea Derivatives.
• National Center for Biotechnology Information. (n.d.). 1-(2-Hydroxyethyl)-3-phenylthiourea.
• Benchchem. (n.d.). An In-depth Technical Guide on the Crystal Structure Analysis of Phenylthiourea Derivatives.
• ResearchGate. (n.d.). RETRACTED ARTICLE: Determination of thiourea by high performance liquid chromatography with different solvents.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Purification [chem.rochester.edu]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Troubleshooting [chem.rochester.edu]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. HPLC Method for Separation of Thiourea, Thiouracil (TU), Methylthiouracil (MTU) and Propylthiouracil (PTU) on Primesep P | SIELC Technologies [sielc.com]
• 11. Separation of (2-Methylphenyl)thiourea on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Stability of 1-(2-Methoxyethyl)-3-phenylthiourea in DMSO

From the Desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are utilizing 1-(2-Methoxyethyl)-3-phenylthiourea in their experimental workflows. The stability and integrity of your compound stock solutions are paramount for generating reproducible and reliable data. While specific, published stability data for 1-(2-Methoxyethyl)-3-phenylthiourea is not extensively available, this document provides a comprehensive framework based on established principles of compound management and the known chemistry of thiourea derivatives and dimethyl sulfoxide (DMSO).

Our goal is to equip you with the knowledge to proactively manage your compound stocks and troubleshoot potential stability-related issues.

Frequently Asked Questions (FAQs): Proactive Stability Management

This section addresses common questions regarding the storage and handling of thiourea-based compounds in DMSO.

Q1: What are the primary stability concerns for a phenylthiourea derivative in DMSO at -20°C?

The primary concerns are threefold:

• Inherent Chemical Instability: The thiourea moiety (R-NH-C(=S)-NH-R') can be susceptible to oxidation or hydrolysis, particularly over long storage periods. The sulfur atom can be oxidized, potentially converting the thiourea to the corresponding urea or other intermediates.

• Impact of Water: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][2][3][4] This absorbed water can act as a reactant, potentially leading to the hydrolysis of the target compound. Studies have shown that water is a more significant factor in compound degradation than oxygen.[1][2][3]

• Freeze-Thaw Cycles: The process of freezing and thawing a DMSO solution is a significant physical stressor. It can lead to the formation of concentration gradients as the DMSO freezes (m.p. ~18.5°C), potentially causing compounds to precipitate.[5] More importantly, repeated freeze-thaw cycles have been shown to be more detrimental to compound integrity than extended storage at a constant temperature.[6][7]

Q2: I've noticed a slight discoloration in my aged DMSO stock. Is the compound degraded?

Discoloration, cloudiness, or the appearance of visible precipitate are all potential indicators of compound degradation or solubility issues.[8] However, significant degradation can also occur without any visible changes. The only definitive way to assess the integrity of your compound is through analytical re-qualification.

Q3: How many times can I safely freeze and thaw my stock solution?

There is no universal number, as stability through freeze-thaw cycles is highly compound-dependent. Some studies on diverse compound libraries show no significant loss after 11 cycles, while others report a drop of over 10% within just 10 cycles.[1][2][3][6][7] Causality: During freezing, pure DMSO solidifies first, creating highly concentrated liquid micro-domains where solutes can precipitate or degrade more rapidly. Therefore, the best practice is to minimize freeze-thaw cycles by preparing single-use aliquots. If this is not feasible, you must validate the stability of 1-(2-Methoxyethyl)-3-phenylthiourea for your specific number of intended cycles.

Q4: What is the best way to prepare and store my DMSO stock solution to maximize its shelf-life?

To maximize stability, you must control the variables known to cause degradation. This involves using high-purity, anhydrous DMSO (≥99.9%), preparing solutions in a low-humidity environment (e.g., under a nitrogen atmosphere or in a glove box), and storing them in appropriate containers (amber glass or polypropylene vials with tightly sealed caps).[9][10] Subsequently, divide the stock into smaller, single-use aliquots to eliminate the impact of repeated freeze-thaw cycles.[8]

Troubleshooting Guide: When Experiments Go Wrong

This section provides a logical approach to diagnosing issues that may be linked to compound instability.

Issue 1: My biological assay results are inconsistent or show a loss of compound potency over time.

If you observe a rightward shift in your dose-response curve or a general loss of activity, compound degradation is a primary suspect. A lower concentration of the active compound would naturally lead to a diminished biological effect.

Troubleshooting Workflow: Inconsistent Assay Results

Caption: Decision tree for troubleshooting inconsistent experimental results.

Issue 2: I see new, unexpected peaks in my LC-MS analysis of the stock solution.

The appearance of new peaks in a chromatogram is a clear sign that the chemical composition of your sample has changed.

• Plausible Cause: These new peaks likely represent degradation products of 1-(2-Methoxyethyl)-3-phenylthiourea.

• Investigative Steps:

  • Characterize Degradants: Use the mass-to-charge ratio (m/z) from your mass spectrometer to determine the molecular weight of the unknown peaks.

  • Hypothesize Pathways: Compare the masses of the degradants to the parent compound. An increase of 16 amu could suggest oxidation (S=O). A loss of 34 amu could suggest desulfurization.

  • Confirm Identity: If necessary, perform a forced degradation study (e.g., by exposing the compound to heat, acid, base, or an oxidizing agent like H₂O₂) to intentionally generate degradants and see if their retention times and mass spectra match the unknown peaks in your aged stock.

Experimental Protocols for Stability Assessment

Adherence to rigorous protocols is essential for validating the stability of your compound.

Protocol 1: Best Practices for Stock Solution Preparation

This protocol is designed to minimize the introduction of contaminants that can accelerate degradation.

• Material Preparation: Use only high-purity, anhydrous DMSO (≥99.9%) and ensure your 1-(2-Methoxyethyl)-3-phenylthiourea solid is of known purity. Use sterile, chemically resistant vials (e.g., amber glass or polypropylene).[9]

• Controlled Environment: Whenever possible, handle the hygroscopic DMSO and weigh the compound in an environment with controlled low humidity, such as a glove box flushed with nitrogen or argon.

• Dissolution: Add the DMSO to the pre-weighed solid. Vortex thoroughly and use gentle sonication if necessary to ensure complete dissolution. A brief, low-heat application can be used but should be done with caution to avoid initiating thermal degradation.

• Aliquoting: Immediately after dissolution, dispense the stock solution into single-use aliquots in appropriately sized vials. This is the most critical step for preventing degradation from freeze-thaw cycles.

• Storage: Tightly cap the aliquots and store them at -20°C, protected from light. Ensure your freezer maintains a stable temperature.

Workflow for Stability Study Sample Preparation

Caption: Experimental workflow for a comprehensive compound stability study.

Protocol 2: Quantitative Stability Assessment via HPLC-UV/MS

This protocol provides a quantitative method to determine the rate of degradation.

• Objective: To quantify the percentage of 1-(2-Methoxyethyl)-3-phenylthiourea remaining after exposure to freeze-thaw cycles and long-term storage at -20°C.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system equipped with a UV detector and a mass spectrometer (MS) is required.[9]

• Method Development:

  • Develop an HPLC method capable of separating the parent compound from potential impurities and degradants. A C18 column is often a good starting point.[11]

  • The UV detection wavelength should be set to the absorbance maximum of the compound (e.g., determined via UV-Vis spectrophotometry, often around 236 nm for thioureas).[11]

• Procedure:

  • Prepare samples as described in the "Workflow for Stability Study Sample Preparation" diagram.

  • For each time point or cycle number, thaw one aliquot completely at room temperature.

  • Prepare a dilution of the sample in a suitable solvent (e.g., acetonitrile/water) for injection.

  • Inject the sample and acquire the chromatogram and mass spectrum.

• Data Analysis:

  • Integrate the peak area of the parent compound in each chromatogram.

  • Calculate the percentage of compound remaining at each time point (Tx) using the following formula: % Remaining = (Peak Area at Tx / Peak Area at T0) * 100

  • A compound is often considered stable if the percentage remaining is ≥95%.

Data Summary and Interpretation

Organize your results in clear tables to facilitate analysis and decision-making.

Table 1: Example Data Table for Long-Term Stability at -20°C

Storage Duration	Mean Peak Area (n=3)	% Remaining vs. T0	Observations
T0 (Baseline)	1,500,000	100%	Clear solution
1 Month	1,485,000	99.0%	Clear solution
3 Months	1,425,000	95.0%	Clear solution

| 6 Months | 1,350,000 | 90.0% | Degradant peak observed |

Table 2: Example Data Table for Freeze-Thaw (F/T) Stability

Number of F/T Cycles	Mean Peak Area (n=3)	% Remaining vs. T0	Observations
1	1,498,000	99.9%	Clear solution
5	1,470,000	98.0%	Clear solution
10	1,410,000	94.0%	Possible precipitation

| 20 | 1,290,000 | 86.0% | Haze observed |

References

• Cheng, X., Hochlowski, J., et al. (2003). Studies on Repository Compound Stability in DMSO under Various Conditions. Journal of Biomolecular Screening. Available at: [Link][1][3]

• Cheng, X., Hochlowski, J., et al. (2003). Studies on repository compound stability in DMSO under various conditions. PubMed. Available at: [Link][2]

• Modern Drug Discovery. (2001). News in Brief: Sample stability during freeze-thaw. pubs.acs.org. Available at: [Link][6]

• Kozikowski, B. A., Burt, T. M., et al. (2003). The Effect of Freeze/Thaw Cycles on the Stability of Compounds in DMSO. Journal of Biomolecular Screening. Available at: [Link][7]

• Waybright, T. J., Britt, J. R., & McCloud, T. G. (2009). Overcoming problems of compound storage in DMSO: solvent and process alternatives. PubMed. Available at: [Link]

• Etra Organics. (2025). How to Use DMSO Safely | Best Practices & Common Mistakes. etra-organics.co.uk. Available at: [Link]

• Preservation and Protection: Safe Storage and Handling of DMSO-Soluble Plant Extracts. (2024). LinkedIn. Available at: [Link]

• Engeloch, C., Schopfer, U., et al. (2008). Stability of screening compounds in wet DMSO. PubMed. Available at: [Link]

• Rethmeier, J., Neumann, G., et al. (2001). Determination of low thiourea concentrations in industrial process water and natural samples using reversed-phase high-performance liquid chromatography. PubMed. Available at: [Link]

• Biotage. (n.d.). The Biotage® V-10 Touch at Sumitomo Dainippon Pharma. Biotage.com. Available at: [Link]

• Lee, H., Lee, J., et al. (2004). Kinetics and mechanisms of DMSO (dimethylsulfoxide) degradation by UV/H(2)O(2) process. PubMed. Available at: [Link]

• Jiang, B., et al. (2021). Photosensitized Degradation of DMSO Initiated by PAHs at the Air-Water Interface, as an Alternative Source of Organic Sulfur Compounds to the Atmosphere. ResearchGate. Available at: [Link]

• Gierde, K., et al. (2024). Dimethyl Sulfoxide (DMSO) as a Potential Source of Interference in Research Related to Sulfur Metabolism—A Preliminary Study. MDPI. Available at: [Link]

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• 8. Preservation and Protection: Safe Storage and Handling of DMSO-Soluble Plant Extracts [greenskybio.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. How to Use DMSO Safely | Best Practices & Common Mistakes [etraorganics.co.uk]
• 11. Determination of low thiourea concentrations in industrial process water and natural samples using reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

addressing unexpected off-target effects of 1-(2-Methoxyethyl)-3-phenylthiourea in assays

A Guide to Addressing Unexpected Off-Target Effects in Experimental Assays

Welcome to the technical support resource for 1-(2-Methoxyethyl)-3-phenylthiourea. This guide is designed for researchers, scientists, and drug development professionals who are using this compound and may be encountering unexpected or off-target effects. As a Senior Application Scientist, my goal is to provide you with the logical framework and practical protocols to identify, understand, and mitigate these effects, ensuring the integrity and validity of your experimental results.

Given that specific literature on 1-(2-Methoxyethyl)-3-phenylthiourea is limited, this guide synthesizes data from the broader class of phenylthiourea derivatives to inform our troubleshooting strategy. This approach is grounded in the well-established principle that structurally related molecules often share similar biological activities and off-target profiles.

Part 1: Foundational Troubleshooting - Is It Truly an Off-Target Effect?

Before investigating complex biological off-target mechanisms, it is critical to rule out fundamental compound-related and experimental issues. An unexpected result is often rooted in simple, preventable factors.[1]

FAQ 1: My assay shows no effect (or a dramatically reduced effect) from the compound. What are the first things I should check?

Answer: The observed inactivity of a small molecule is frequently due to issues with the compound's integrity or its application in the assay.[1] Before questioning the biological target, verify the basics:

• Compound Integrity:

  • Source and Purity: Was the compound obtained from a reputable source with a certificate of analysis (e.g., HPLC or NMR data) confirming its purity? Impurities can interfere with activity.[1]

  • Storage: Has the compound been stored according to the manufacturer's recommendations (e.g., at the correct temperature, protected from light and moisture)? Thioureas can be susceptible to degradation.[1]

• Solubility and Concentration:

  • Stock Solution: Stock solutions should be prepared in a high-purity, anhydrous solvent like DMSO. Avoid repeated freeze-thaw cycles by creating single-use aliquots.[1]

  • Aqueous Solubility: Poor solubility in your final assay buffer is a primary cause of inactivity. If the compound precipitates, its effective concentration is unknown and significantly lower than intended.[1] We strongly recommend performing a visual solubility test before proceeding with your main experiment (see Protocol 1 ).

  • Solvent Effects: Ensure the final concentration of your solvent (e.g., DMSO) is at a level that does not affect your biological system, typically below 0.5%.[1]

Workflow for Initial Troubleshooting

This workflow outlines the logical steps to take when an experiment with 1-(2-Methoxyethyl)-3-phenylthiourea yields unexpected results.

Caption: A logical workflow for initial troubleshooting of unexpected results.

Part 2: Diagnosing Plausible Off-Target Effects

If you have ruled out foundational issues, the next step is to consider the known biological activities of the phenylthiourea chemical class. These represent the most probable off-target effects for 1-(2-Methoxyethyl)-3-phenylthiourea.

FAQ 2: I'm observing unexpected changes in pigmentation or melanin-related pathways in my cell model (e.g., melanoma cells, zebrafish). Why?

Answer: This is a highly plausible off-target effect. Phenylthiourea (PTU) is a classic, potent inhibitor of tyrosinase (also known as phenoloxidase), a key copper-containing enzyme essential for melanin synthesis.[2][3] This inhibitory action is so reliable that PTU is widely used in zebrafish research specifically to prevent pigmentation and allow for clearer imaging of developing embryos.[4]

• Mechanism: The thiocarbamide group (S=C(N)2) within the phenylthiourea structure is responsible for this activity. It likely chelates the copper ions within the tyrosinase active site, rendering the enzyme inactive.

• What to look for: Reduced melanin production in melanoma cell lines, prevention of pigmentation in model organisms, or unexpected results in assays measuring oxidative processes catalyzed by similar enzymes.

• How to confirm: You can directly test for tyrosinase inhibition using a cell-free or cellular assay (see Protocol 2 ).

Caption: Off-target inhibition of tyrosinase by a phenylthiourea compound.

FAQ 3: My cells are showing signs of broad metabolic stress or toxicity, even at low concentrations. Could this be related to thyroid function?

Answer: Yes, this is a possibility, particularly in in vivo studies or long-term cell culture. Phenylthiourea and other thiocarbamide-containing compounds are known goitrogens, meaning they can interfere with thyroid hormone synthesis.[2][4] They primarily act by inhibiting thyroid peroxidase, an enzyme crucial for producing thyroid hormones T3 and T4.

• Mechanism: Thyroid hormones are master regulators of metabolism. Their disruption can lead to widespread, seemingly non-specific effects on cell health, growth, and energy utilization.

• What to look for: In cell culture, this might manifest as reduced proliferation, altered mitochondrial respiration, or increased sensitivity to metabolic stressors. In zebrafish, for example, PTU treatment causes developmental delays and malformations at higher doses.[4]

• How to confirm: While directly measuring thyroid hormone levels is more relevant for in vivo work, you can assess for downstream metabolic effects in cell culture. A mitochondrial toxicity assay, such as the Seahorse XF Analyzer or a simple MTT assay (see Protocol 3 ), can reveal underlying metabolic dysfunction.

FAQ 4: I'm observing high levels of cytotoxicity that don't seem specific to my intended target. Could the compound be inducing apoptosis or generating oxidative stress?

Answer: This is a well-documented activity for many N,N'-disubstituted thiourea derivatives. Numerous studies have shown that this class of compounds can induce apoptosis and cell cycle arrest in various cancer cell lines, often at low micromolar concentrations.[5][6]

• Potential Mechanisms:

  • ROS Production: Some thioureas have been shown to increase the production of reactive oxygen species (ROS) in tumor cells, leading to oxidative stress and triggering apoptosis.[6]

  • Caspase Activation: The cytotoxic effect is often mediated through the activation of executioner caspases, such as caspase-3 and caspase-7.[6]

  • Metal Ion Interactions: Phenylthiourea can enhance the cytotoxicity of copper (Cu) by increasing its cellular uptake.[7] If your cell culture medium is rich in certain metal ions, the compound could be acting as an ionophore, leading to metal-induced toxicity and ROS production.

• How to confirm:

  • Measure ROS levels in treated cells using a fluorescent probe like DCFDA (see Protocol 4 ).

  • Assess apoptosis using an Annexin V/PI staining assay followed by flow cytometry.

  • Evaluate caspase-3/7 activity using a commercially available luminogenic or fluorogenic assay.

Caption: Hypothesized pathway for metal-enhanced cytotoxicity.

Part 3: Key Experimental Protocols

Here are generalized, step-by-step methodologies to investigate the potential off-target effects discussed above.

Protocol 1: Visual Solubility Assessment

Objective: To determine the approximate solubility limit of 1-(2-Methoxyethyl)-3-phenylthiourea in your specific assay medium to avoid using it at a precipitating concentration.

• Prepare Stock: Create a high-concentration stock solution of the compound in 100% DMSO (e.g., 10 mM).

• Serial Dilution: In clear microcentrifuge tubes, add the final volume of your complete assay buffer (e.g., 1 mL).

• Add Compound: Add the appropriate volume of the stock solution to achieve the highest concentration you plan to test (e.g., 10 µL of 10 mM stock into 1 mL for a 100 µM final concentration). Vortex gently.

• Equilibrate: Incubate the solution under the exact conditions of your assay (e.g., 37°C, 5% CO₂) for 1-2 hours.

• Inspect: Visually inspect the tube against a dark background. Look for any signs of cloudiness, crystals, or precipitate. A laser pointer can be used to detect the Tyndall effect, indicating fine particulate matter.

Protocol 2: Cell-Free Tyrosinase Inhibition Assay

Objective: To determine if the compound directly inhibits mushroom tyrosinase, a common model enzyme.

• Reagents: Mushroom Tyrosinase solution, L-DOPA solution, phosphate buffer (pH 6.8), and your compound dissolved in DMSO.

• Assay Setup (96-well plate):

  • To test wells, add buffer, your compound at various concentrations, and tyrosinase solution.

  • To control wells, add buffer, DMSO (vehicle control), and tyrosinase solution.

  • To blank wells, add buffer and compound (to control for compound absorbance).

• Incubation: Incubate the plate at room temperature for 10 minutes.

• Initiate Reaction: Add L-DOPA solution to all wells to start the reaction.

• Read Absorbance: Immediately begin reading the absorbance at 475 nm (the wavelength for dopachrome formation) every minute for 20-30 minutes using a plate reader.

• Analysis: Calculate the rate of reaction (slope of the absorbance vs. time curve). Compare the rates in the presence of your compound to the vehicle control to determine the percent inhibition.

Protocol 3: Assessing Metabolic Activity with MTT Assay

Objective: To assess whether the compound causes a reduction in cellular metabolic activity, an indicator of general cytotoxicity or mitochondrial dysfunction.

• Cell Seeding: Plate your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of your compound and a vehicle control (DMSO). Incubate for your desired time point (e.g., 24, 48, or 72 hours).

• Add MTT Reagent: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C. Metabolically active cells will convert the yellow MTT to purple formazan crystals.

• Solubilize Formazan: Remove the media and add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Read Absorbance: Measure the absorbance at ~570 nm using a plate reader.

• Analysis: Normalize the absorbance values to the vehicle-treated control cells to determine the percent viability. A significant decrease indicates a cytotoxic or anti-proliferative effect.

Protocol 4: Quantification of Intracellular ROS

Objective: To measure the generation of reactive oxygen species (ROS) in cells following compound treatment.

• Cell Seeding: Plate cells in a black, clear-bottom 96-well plate and allow them to adhere overnight.

• Probe Loading: Remove the culture medium and incubate the cells with a solution of 2',7'-dichlorofluorescin diacetate (DCFDA) in serum-free medium for 30-60 minutes at 37°C. DCFDA is a cell-permeable probe that fluoresces upon oxidation by ROS.

• Wash: Gently wash the cells with pre-warmed PBS to remove excess probe.

• Compound Treatment: Add your compound at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., H₂O₂ or pyocyanin).

• Measure Fluorescence: Immediately measure the fluorescence intensity (Excitation ~485 nm, Emission ~535 nm) over time using a fluorescent plate reader.

• Analysis: An increase in fluorescence intensity in compound-treated wells compared to the vehicle control indicates ROS production.

Summary of Potential Off-Target Effects and Validation Strategies

Potential Off-Target Mechanism	Observable Experimental Effect	Suggested Validation Assay	Key References
Tyrosinase Inhibition	Reduced pigmentation in relevant cells/organisms (e.g., melanoma, zebrafish); interference with phenoloxidase-based assays.	Cell-free or cellular tyrosinase activity assay.	[2][3][4]
Antithyroid / Goitrogenic Effect	Reduced cell proliferation, metabolic disruption, developmental delays (in vivo).	MTT assay for metabolic activity; Seahorse assay for mitochondrial respiration.	[2][4]
Induction of Apoptosis / ROS	High, non-specific cytotoxicity across multiple cell lines; results inconsistent with known target biology.	Annexin V/PI staining; Caspase-3/7 activity assay; DCFDA assay for ROS.	[5][6]
Metal Ion Chelation/Transport	Increased toxicity in specific media; inconsistent results between experiments; evidence of high oxidative stress.	DCFDA assay for ROS; ICP-MS to measure intracellular metal content.	[7]

References

• National Center for Biotechnology Information. (n.d.). Phenylthiourea. PubChem Compound Summary for CID 676454. Retrieved from [Link]

• Bielenica, A., et al. (2021). Investigation of the Mechanisms of Cytotoxic Activity of 1,3-Disubstituted Thiourea Derivatives. Molecules, 26(21), 6549. Available from: [Link]

• Ide, H., & Aono, H. (1984). Phenylthiourea enhances Cu cytotoxicity in cell cultures: its mode of action. Cell Structure and Function, 9(1), 25-35. Available from: [Link]

• Elsalini, O. A., & Rohr, K. B. (2003). Phenylthiourea disrupts thyroid function in developing zebrafish. Development Genes and Evolution, 212(12), 593-598. Available from: [Link]

• Bielenica, A., et al. (2024). 1,3-Disubstituted thiourea derivatives: Promising candidates for medicinal applications with enhanced cytotoxic effects on cancer cells. European Journal of Pharmacology, 982, 176885. Available from: [Link]

• Biointerface Research in Applied Chemistry. (2025). Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity. Biointerface Research in Applied Chemistry, 15(2). Available from: [Link]

• Bielenica, A., et al. (2023). Proapoptotic effects of halogenated bis-phenylthiourea derivatives in cancer cells. Archiv der Pharmazie, 356(8), e2300105. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Phenylthiourea | C7H8N2S | CID 676454 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Phenylthiourea disrupts thyroid function in developing zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Investigation of the Mechanisms of Cytotoxic Activity of 1,3-Disubstituted Thiourea Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Proapoptotic effects of halogenated bis-phenylthiourea derivatives in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phenylthiourea enhances Cu cytotoxicity in cell cultures: its mode of action - PubMed [pubmed.ncbi.nlm.nih.gov]

minimizing experimental variability with 1-(2-Methoxyethyl)-3-phenylthiourea

Welcome to the technical support center for 1-(2-Methoxyethyl)-3-phenylthiourea. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on minimizing experimental variability and troubleshooting common issues encountered when working with this compound. Our goal is to ensure the integrity and reproducibility of your experimental outcomes.

I. Compound Overview and Mechanism of Action

1-(2-Methoxyethyl)-3-phenylthiourea belongs to the N,N'-disubstituted thiourea class of compounds. Thiourea derivatives are known for their wide range of biological activities, including enzyme inhibition and anticancer properties.[1][2] The presence of both sulfur and nitrogen atoms allows these molecules to act as versatile ligands for metal ions in metalloenzymes.[3] The specific biological targets of 1-(2-Methoxyethyl)-3-phenylthiourea are not extensively documented in publicly available literature; however, based on the activity of structurally similar compounds, it is hypothesized to function as an inhibitor of enzymes such as tyrosinase or urease, or to exhibit cytotoxic effects in cancer cell lines through pathways like apoptosis induction or cell cycle arrest.[2][4][5]

The lipophilic phenyl group and the more hydrophilic 2-methoxyethyl group give the molecule balanced solubility properties, which can influence its behavior in both aqueous and organic solvent systems. Understanding and controlling for these properties is critical to achieving consistent experimental results.

II. Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments with 1-(2-Methoxyethyl)-3-phenylthiourea.

Issue 1: Inconsistent or No Biological Activity

Question: I am not observing the expected biological effect (e.g., enzyme inhibition, cytotoxicity) with 1-(2-Methoxyethyl)-3-phenylthiourea. What are the potential causes?

Answer: This is a common issue that can arise from several factors related to compound integrity, experimental setup, or cellular systems.

• Potential Cause 1: Compound Degradation. While many thiourea derivatives are stable, they can be susceptible to hydrolysis under strongly acidic or basic conditions, especially with heating.[6]

  • Solution: Prepare fresh stock solutions for each experiment. If using aqueous buffers, ensure the pH is within a stable range for the compound (typically near neutral). Avoid prolonged storage of the compound in aqueous solutions; it is recommended not to store aqueous solutions for more than one day.[7]

• Potential Cause 2: Improper Dissolution or Precipitation. The compound may have limited solubility in your assay buffer, leading to a lower effective concentration than intended.

  • Solution: Ensure complete dissolution of the compound in an appropriate organic solvent, such as DMSO or DMF, before preparing working dilutions in your aqueous assay medium.[7] Visually inspect for any precipitation after dilution. If precipitation occurs, consider adjusting the final concentration of the organic solvent in your assay (while being mindful of solvent toxicity to your cells or enzyme) or using a different solvent system.

• Potential Cause 3: Inaccurate Compound Concentration. Errors in weighing the compound or in serial dilutions can lead to incorrect final concentrations.

  • Solution: Use a calibrated analytical balance for weighing the compound. Prepare fresh serial dilutions for each experiment and use calibrated pipettes.

• Potential Cause 4: Cell Line or Enzyme Variability. The biological activity of thiourea derivatives can be highly dependent on the specific cell line or enzyme source.

  • Solution: If possible, test the compound on a control cell line or with a standard enzyme preparation known to be sensitive to thiourea inhibitors.[8] This can help determine if the issue is with the compound or the biological system.

Issue 2: High Variability Between Replicates

Question: My experimental replicates show a high degree of variability. How can I improve the consistency of my results?

Answer: High variability often points to issues with compound handling, assay setup, or reagent consistency.

• Potential Cause 1: Incomplete Solubilization. If the compound is not fully dissolved in the stock solution, different aliquots will contain different amounts of the compound.

  • Solution: After adding the solvent, ensure the compound is completely dissolved by vortexing and, if necessary, gentle warming. Visually inspect the solution to confirm there are no suspended particles.

• Potential Cause 2: Adsorption to Plastics. Thiourea derivatives can sometimes adsorb to the surface of plastic labware, especially at low concentrations.

  • Solution: Consider using low-adhesion microplates and pipette tips. Pre-wetting the pipette tips with the solution before transferring can also help minimize variability.

• Potential Cause 3: Inconsistent Incubation Times or Temperatures. Minor variations in incubation times or temperature fluctuations can impact enzyme kinetics or cellular responses.

  • Solution: Use a calibrated incubator and ensure all samples are processed for the same duration. For enzymatic assays, use a water bath or heat block to maintain a constant temperature.

III. Frequently Asked Questions (FAQs)

Q1: How should I store 1-(2-Methoxyethyl)-3-phenylthiourea?

For long-term storage, the solid compound should be stored at -20°C.[7] Stock solutions in anhydrous organic solvents like DMSO can also be stored at -20°C, but it is advisable to aliquot them to avoid repeated freeze-thaw cycles. Aqueous solutions should be prepared fresh for each experiment.[7]

Q2: What is the best solvent for dissolving 1-(2-Methoxyethyl)-3-phenylthiourea?

Based on data for similar phenylthiourea compounds, DMSO and DMF are effective solvents for creating high-concentration stock solutions (e.g., around 30 mg/mL).[4][7] For aqueous working solutions, it is recommended to first dissolve the compound in DMSO and then dilute it with the aqueous buffer.[7]

Q3: What concentrations should I use for my experiments?

The optimal concentration will depend on your specific assay. For initial screening in cytotoxicity assays, a common starting range is from low micromolar to millimolar concentrations. For enzyme inhibition assays, the required concentration will depend on the Ki or IC50 of the compound for that specific enzyme. It is recommended to perform a dose-response curve to determine the optimal concentration range for your system.

Q4: Are there any known safety precautions for handling this compound?

Thiourea derivatives should be handled with care. N-phenylthiourea, a related compound, is classified as toxic if swallowed.[9] It is recommended to wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses, and to handle the compound in a well-ventilated area or a chemical fume hood.[10]

IV. Experimental Protocols and Data

General Protocol for Preparing Stock and Working Solutions

This protocol provides a general guideline. You may need to adapt it based on your specific experimental requirements.

• Weighing the Compound: Accurately weigh the desired amount of 1-(2-Methoxyethyl)-3-phenylthiourea using a calibrated analytical balance.

• Preparing the Stock Solution: Dissolve the weighed compound in a minimal amount of anhydrous DMSO to create a high-concentration stock solution (e.g., 10 mM or 50 mM). Ensure complete dissolution by vortexing.

• Preparing Intermediate Dilutions: If necessary, prepare intermediate dilutions from the stock solution using DMSO.

• Preparing the Final Working Solution: Just before use, dilute the stock or intermediate solution into your final assay buffer to the desired concentration. Be mindful of the final DMSO concentration in your assay, as high concentrations can be toxic to cells or inhibit enzyme activity. A final DMSO concentration of less than 0.5% is generally recommended.

Solubility and Stability Data (Based on Phenylthiourea)

Property	Value	Source
Solubility in DMSO	~30 mg/mL	[4][7]
Solubility in DMF	~30 mg/mL	[4]
Aqueous Solubility	Sparingly soluble	[7]
Recommended Storage (Solid)	-20°C	[7]
Stability in Storage (Solid)	≥ 4 years	[4]
Aqueous Solution Stability	Prepare fresh daily	[7]

V. Visualizing Experimental Workflow

The following diagram illustrates a general workflow for a cell-based cytotoxicity assay using 1-(2-Methoxyethyl)-3-phenylthiourea.

Caption: General workflow for a cell viability assay.

VI. References

• BenchChem. (2025). Troubleshooting common side reactions in thiourea synthesis. BenchChem. Retrieved from

• BenchChem. (2025). Technical Support Center: Optimizing Thiourea Synthesis. BenchChem. Retrieved from

• Various Authors. (2023). My standard thiourea doesn't inhibit urease enzyme in indophenol method, what is the problem? ResearchGate. Retrieved from [Link]

• ChemBK. (n.d.). Phenylthiourea. ChemBK. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Phenylthiourea. PubChem. Retrieved from [Link]

• Bielenica, A., et al. (2021). Investigation of the Mechanisms of Cytotoxic Activity of 1,3-Disubstituted Thiourea Derivatives. Molecules, 26(21), 6539.

• National Center for Biotechnology Information. (n.d.). 1-(2,2-Dimethoxyethyl)-1-methyl-3-phenylthiourea. PubChem. Retrieved from [Link]

• Arshad, M., et al. (2014). 1-(2-Hydroxyethyl)-3-phenylthiourea. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 4), o396.

• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Metal Complexes with 1-(2-hydroxyphenyl)-3-phenylthiourea. BenchChem. Retrieved from

• BenchChem. (n.d.). An In-depth Technical Guide on the Safety and Handling of N-substituted Phenylthioureas, with a focus on N-(1-methylpropyl)-N'-phenyl-thiourea Analogs. BenchChem. Retrieved from

• Bielenica, A., et al. (2024). 1,3-Disubstituted thiourea derivatives: Promising candidates for medicinal applications with enhanced cytotoxic effects on cancer cells. European Journal of Pharmacology, 982, 176885.

• BenchChem. (n.d.). Application Notes and Protocols: Synthesis of Thioureas using (1-Isothiocyanatoethyl)benzene. BenchChem. Retrieved from

• BenchChem. (2025). The Pivotal Role of Thiourea Derivatives in Enzyme Inhibition: A Comprehensive Technical Guide. BenchChem. Retrieved from

• Taha, M., et al. (2023). Exploration of Thiourea-Based Scaffolds for the Construction of Bacterial Ureases Inhibitors. ACS Omega, 8(31), 28195–28211.

• Gonçalves, I., Davi, L., et al. (2021). Synthesis of 1-Phenylthiourea: An Undergraduate Organic Chemistry Experiment Illustrating Carbonyl Transformations. Journal of Chemical Education.

• Bielenica, A., et al. (2025). Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity. Biointerface Research in Applied Chemistry, 15(2), 23-59.

• BenchChem. (n.d.). Potential Therapeutic Targets of 1-benzoyl-3-(4-chlorophenyl)-2-thiourea: A Technical Guide. BenchChem. Retrieved from

• BenchChem. (2025). A Comparative Analysis of 1-tert-butyl-3-phenylthiourea and Commercially Available Drugs in Key Therapeutic Areas. BenchChem. Retrieved from

Sources

• 1. 1,3-Disubstituted thiourea derivatives: Promising candidates for medicinal applications with enhanced cytotoxic effects on cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. researchgate.net [researchgate.net]
• 9. chembk.com [chembk.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of Phenylthiourea Derivatives and Cisplatin in Oncology Research

This guide provides a comprehensive comparison of the anti-cancer efficacy of a promising class of compounds, substituted phenylthiourea derivatives, with the well-established chemotherapeutic agent, cisplatin. While direct comparative data for a specific analogue, 1-(2-Methoxyethyl)-3-phenylthiourea, is not extensively available in peer-reviewed literature, this document will synthesize findings from closely related phenylthiourea compounds to provide a robust framework for researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings of their cytotoxic effects and provide detailed experimental protocols to empower researchers to conduct their own comparative efficacy studies.

Section 1: Mechanistic Overview

A fundamental understanding of the mechanism of action is paramount in drug development. Here, we contrast the established mechanism of cisplatin with the emerging understanding of how phenylthiourea derivatives exert their anti-neoplastic effects.

Cisplatin: The Gold Standard DNA Damaging Agent

Cisplatin, or cis-diamminedichloroplatinum(II), has been a cornerstone of cancer chemotherapy for decades.[1][2] Its primary mechanism of action involves covalent binding to the N7 position of purine bases in DNA, leading to the formation of intrastrand and interstrand cross-links.[1][3] These DNA adducts distort the double helix structure, which interferes with DNA replication and transcription, ultimately triggering cell cycle arrest and apoptosis.[2][3]

The cellular response to cisplatin-induced DNA damage is complex, involving the activation of various signaling pathways.[2] However, the efficacy of cisplatin is often hampered by both intrinsic and acquired resistance mechanisms in cancer cells.[4] These can include increased DNA repair, altered cellular uptake and efflux of the drug, and inactivation by intracellular molecules like glutathione.

Signaling Pathway of Cisplatin-Induced Apoptosis

Caption: Cisplatin induces apoptosis primarily through DNA damage response pathways.

Phenylthiourea Derivatives: A Multi-faceted Approach to Cancer Cell Killing

Substituted thiourea derivatives have emerged as a promising class of anti-cancer agents with diverse mechanisms of action.[5][6][7] Unlike the singular focus on DNA damage by cisplatin, many thiourea derivatives appear to induce cytotoxicity through a combination of pathways, including:

• Induction of Apoptosis: Numerous studies have demonstrated that phenylthiourea derivatives are potent inducers of apoptosis in various cancer cell lines.[8][9][10] This programmed cell death is often mediated through the activation of caspases, key executioner proteins in the apoptotic cascade.[9][10]

• Cell Cycle Arrest: These compounds have been shown to cause cell cycle arrest at different phases, such as G0/G1 or G2/M, preventing cancer cells from proliferating.[10]

• Modulation of Signaling Pathways: Some thiourea derivatives have been found to target specific signaling pathways crucial for cancer cell survival and proliferation, such as inhibiting receptor tyrosine kinases like EGFR.[5]

• Induction of Oxidative Stress: An increase in reactive oxygen species (ROS) production has been observed in cancer cells treated with certain thiourea derivatives, which can contribute to their cytotoxic effects.[10]

The diverse mechanisms of action of phenylthiourea derivatives may offer an advantage over cisplatin, potentially overcoming some of the resistance mechanisms that plague traditional chemotherapy.

Generalized Signaling Pathway of Phenylthiourea-Induced Apoptosis

Caption: Phenylthiourea derivatives often induce apoptosis through multiple pathways.

Section 2: Comparative Efficacy Data

While a direct head-to-head comparison involving 1-(2-Methoxyethyl)-3-phenylthiourea is lacking in the current literature, we can draw valuable insights from studies on structurally similar compounds. The following table summarizes the cytotoxic activity (IC50 values) of various substituted phenylthiourea derivatives against different cancer cell lines, with cisplatin included as a reference where available.

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Cisplatin	SW480 (Colon)	> 20	[8]
SW620 (Colon)	> 20	[8]
PC3 (Prostate)	10.2 ± 3.48	[8]
K-562 (Leukemia)	2.6 ± 1.05	[8]
1-(3,4-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]thiourea	SW480 (Colon)	9.0 ± 2.61	[8]
SW620 (Colon)	1.5 ± 0.45	[8]
PC3 (Prostate)	8.9 ± 3.86	[8]
K-562 (Leukemia)	6.3 ± 1.28	[8]
1-(4-chlorophenyl)-3-[3-(trifluoromethyl)phenyl]thiourea	SW480 (Colon)	9.7 ± 2.87	[8]
SW620 (Colon)	4.8 ± 1.23	[8]
PC3 (Prostate)	13.7 ± 7.04	[8]
K-562 (Leukemia)	7.4 ± 2.01	[8]
N-(4-chlorobenzoyl)-N'-phenylthiourea	MCF-7 (Breast)	0.49	[11]
N-(2,4-dichlorobenzoyl)-N'-phenylthiourea	MCF-7 (Breast)	0.31	[11]

Analysis of Efficacy Data: The presented data indicates that several substituted phenylthiourea derivatives exhibit potent cytotoxic activity against a range of cancer cell lines.[8][11] Notably, some of these compounds demonstrate comparable or even superior efficacy to cisplatin, particularly in cell lines where cisplatin shows limited activity (e.g., SW480 and SW620 colon cancer cells).[8] The substitutions on the phenyl ring play a crucial role in determining the cytotoxic potency of these derivatives.

Section 3: Experimental Protocols for Comparative Efficacy Studies

To facilitate your own research and direct comparison of 1-(2-Methoxyethyl)-3-phenylthiourea with cisplatin, we provide the following detailed experimental protocols.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[6][12]

Experimental Workflow for MTT Assay

Caption: Workflow for determining cytotoxicity using the MTT assay.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of 1-(2-Methoxyethyl)-3-phenylthiourea and cisplatin in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubation: Incubate the plate for 48 to 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.[5]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.[13]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) using a dose-response curve fitting software.

Apoptosis Detection: Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[1]

Experimental Workflow for Annexin V/PI Staining

Caption: Workflow for apoptosis detection using Annexin V and PI staining.

Step-by-Step Protocol:

• Cell Treatment: Treat cells with the IC50 concentration of 1-(2-Methoxyethyl)-3-phenylthiourea and cisplatin for a predetermined time (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's instructions.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[2]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour. Viable cells will be Annexin V- and PI-negative; early apoptotic cells will be Annexin V-positive and PI-negative; and late apoptotic/necrotic cells will be both Annexin V- and PI-positive.

Cell Cycle Analysis

This method uses flow cytometry to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[4][14]

Step-by-Step Protocol:

• Cell Treatment: Treat cells with the IC50 concentration of the test compounds for various time points (e.g., 12, 24, 48 hours).

• Cell Fixation: Harvest the cells and fix them in ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.[15]

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in a staining solution containing Propidium Iodide (PI) and RNase A.[15]

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The data is typically presented as a histogram, and the percentage of cells in each phase of the cell cycle is quantified using cell cycle analysis software.[16]

Section 4: Conclusion and Future Directions

The available evidence strongly suggests that substituted phenylthiourea derivatives represent a promising avenue for the development of novel anti-cancer therapeutics.[8][9] Their diverse mechanisms of action and potent cytotoxicity, in some cases surpassing that of cisplatin, warrant further investigation.[8]

For researchers focusing on 1-(2-Methoxyethyl)-3-phenylthiourea, the experimental protocols provided in this guide offer a clear path to rigorously evaluate its efficacy in comparison to cisplatin. Key areas for future investigation should include:

• Broad-spectrum cytotoxicity screening: Testing against a panel of cancer cell lines from different origins.

• In-depth mechanistic studies: Elucidating the specific signaling pathways modulated by this compound.

• In vivo efficacy studies: Evaluating its anti-tumor activity in animal models.

• Combination therapy studies: Investigating potential synergistic effects with existing chemotherapeutic agents, including cisplatin.

By systematically applying these experimental approaches, the scientific community can thoroughly characterize the therapeutic potential of 1-(2-Methoxyethyl)-3-phenylthiourea and other novel phenylthiourea derivatives, paving the way for the next generation of cancer therapies.

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Validating the Anticancer Potential of 1-(2-Methoxyethyl)-3-phenylthiourea: A Comparative In Vitro Guide

This guide provides a comprehensive framework for the in vitro validation of the anticancer activity of the novel compound, 1-(2-Methoxyethyl)-3-phenylthiourea. Designed for researchers, scientists, and drug development professionals, this document outlines a scientifically rigorous approach to assess its cytotoxic and mechanistic properties. While direct experimental data for this specific compound is emerging, we will draw upon established findings for structurally related thiourea derivatives to provide a comparative context and guide experimental design. This guide will objectively compare its potential performance with established anticancer agents, supported by detailed experimental protocols.

Introduction: The Therapeutic Promise of Thiourea Derivatives

Thiourea and its derivatives have garnered significant attention in medicinal chemistry due to their wide spectrum of biological activities, including promising anticancer properties.[1] These compounds are known to exert their effects through various mechanisms, such as the inhibition of key enzymes involved in carcinogenesis, disruption of microtubule dynamics, and induction of programmed cell death (apoptosis).[1][2] The structural scaffold of thiourea allows for diverse chemical modifications, enabling the fine-tuning of their bioactivity and selectivity against cancer cells.[1] The subject of this guide, 1-(2-Methoxyethyl)-3-phenylthiourea, is a novel analog with potential for development as a next-generation anticancer agent.

A Roadmap for In Vitro Anticancer Activity Validation

A thorough in vitro evaluation is the foundational step in characterizing the anticancer potential of any new chemical entity.[3] This process not only quantifies the compound's potency but also elucidates its mechanism of action, providing critical data for further preclinical and clinical development. The following sections detail a logical workflow for the comprehensive in vitro validation of 1-(2-Methoxyethyl)-3-phenylthiourea.

Caption: A logical workflow for the in vitro validation of anticancer compounds.

Part 1: Assessing Cytotoxicity Across Diverse Cancer Cell Lines

The initial and most critical step is to determine the cytotoxic effect of 1-(2-Methoxyethyl)-3-phenylthiourea on a panel of human cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely accepted, colorimetric method for this purpose, measuring cellular metabolic activity as an indicator of cell viability.[4][5]

Comparative Cytotoxicity of Phenylthiourea Analogs

While specific data for 1-(2-Methoxyethyl)-3-phenylthiourea is not yet publicly available, studies on analogous 1,3-disubstituted thiourea derivatives demonstrate potent cytotoxic activity against various cancer cell lines.[3] For instance, certain 3-(trifluoromethyl)phenylthiourea analogs have shown high cytotoxicity against human colon (SW480, SW620), prostate (PC3), and leukemia (K-562) cancer cells, with IC50 values often in the low micromolar range.[3]

Compound/Drug	Cancer Cell Line	IC50 (µM) - Representative Data	Reference
Thiourea Analog 1	Colon Cancer (SW480)	9.0	[4]
Thiourea Analog 2	Metastatic Colon Cancer (SW620)	1.5	[4]
Thiourea Analog 3	Leukemia (K-562)	6.3	[4]
Cisplatin	Colon Cancer (SW480)	~10-20	[3][6]
Doxorubicin	Breast Cancer (MCF-7)	~0.5-2	[7][8]

Note: The IC50 values presented are representative examples from studies on related thiourea compounds and established drugs to provide a comparative context. Actual values for 1-(2-Methoxyethyl)-3-phenylthiourea must be determined experimentally.

Experimental Protocol: MTT Assay

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549, HeLa) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.[9]

• Compound Treatment: Treat the cells with serial dilutions of 1-(2-Methoxyethyl)-3-phenylthiourea (e.g., 0.1 to 100 µM) and control compounds (e.g., Cisplatin, Doxorubicin) for 48-72 hours.[3]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[4]

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[5]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[10]

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Part 2: Unraveling the Mechanism of Action

Once the cytotoxic potential is established, the next logical step is to investigate how 1-(2-Methoxyethyl)-3-phenylthiourea induces cancer cell death. Key cellular processes to examine are apoptosis and cell cycle progression.[11]

Caption: Potential mechanisms of anticancer action for thiourea derivatives.

Apoptosis Induction: The Hallmarks of Programmed Cell Death

Apoptosis is a crucial mechanism by which many anticancer drugs exert their effects. The Annexin V/Propidium Iodide (PI) assay is a standard flow cytometry-based method to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells. Studies on related thiourea derivatives have demonstrated their ability to induce apoptosis in cancer cells.[3]

Experimental Protocol: Annexin V/PI Apoptosis Assay

• Cell Treatment: Treat cancer cells with 1-(2-Methoxyethyl)-3-phenylthiourea at its IC50 concentration for 24-48 hours.

• Cell Harvesting: Harvest the cells and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, necrotic).

Cell Cycle Analysis: Halting Cancer Cell Proliferation

Many anticancer agents, including some thiourea derivatives, can disrupt the normal progression of the cell cycle, leading to cell cycle arrest and subsequent cell death. Flow cytometry with propidium iodide (PI) staining is a robust technique to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Experimental Protocol: Cell Cycle Analysis

• Cell Treatment: Treat cancer cells with 1-(2-Methoxyethyl)-3-phenylthiourea at its IC50 concentration for 24 hours.

• Cell Fixation: Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing propidium iodide and RNase A.

• Incubation: Incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in each phase of the cell cycle.

Conclusion and Future Perspectives

This guide outlines a fundamental yet comprehensive in vitro strategy for the initial validation of the anticancer activity of 1-(2-Methoxyethyl)-3-phenylthiourea. By systematically assessing its cytotoxicity and delving into its mechanistic effects on apoptosis and the cell cycle, researchers can build a strong data-driven case for its therapeutic potential. The comparative data from analogous thiourea derivatives and standard chemotherapeutic agents provide a valuable benchmark for these evaluations.

Positive and potent in vitro findings would warrant further investigation into the specific molecular targets and signaling pathways modulated by 1-(2-Methoxyethyl)-3-phenylthiourea. Advanced studies could include Western blotting to analyze the expression of key apoptotic and cell cycle regulatory proteins, as well as in vivo studies in animal models to assess efficacy and safety. The journey of a novel anticancer compound from the laboratory to the clinic is long and arduous, but it begins with rigorous and well-designed in vitro validation.

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The Pivotal Role of Phenyl Ring Substitution in the Biological Activity of 1-(2-Methoxyethyl)-3-phenylthiourea Derivatives: A Comparative Analysis

For Immediate Release

In the landscape of modern drug discovery, the thiourea scaffold remains a cornerstone for the development of novel therapeutic agents, owing to its versatile biological activities.[1] This guide delves into the structure-activity relationships (SAR) of a specific subclass, 1-(2-Methoxyethyl)-3-phenylthiourea derivatives, providing a comparative analysis for researchers and drug development professionals. By examining the influence of various substituents on the phenyl ring, we can elucidate the key determinants of their biological efficacy, paving the way for the rational design of more potent and selective compounds.

The core structure, featuring a 1-(2-methoxyethyl) group and a substituted phenyl ring attached to a thiourea moiety, offers a unique combination of lipophilicity and hydrogen bonding capabilities, crucial for interacting with biological targets. The nature and position of substituents on the phenyl ring can dramatically alter the electronic and steric properties of the entire molecule, thereby modulating its pharmacological profile.

Comparative Analysis of Biological Activity

While a comprehensive SAR study on a complete series of 1-(2-Methoxyethyl)-3-phenylthiourea derivatives is not extensively documented in a single publication, by collating data from various studies on analogous phenylthiourea compounds, we can infer the likely impact of phenyl ring substitutions. The primary biological activities reported for phenylthiourea derivatives include anticancer, antimicrobial, and enzyme inhibitory effects.

Anticancer Activity: A Tale of Electron-Withdrawing Groups

Numerous studies on substituted phenylthiourea derivatives have demonstrated that the presence of electron-withdrawing groups on the phenyl ring generally enhances cytotoxic activity against various cancer cell lines.[2][3] This is often attributed to an increase in the acidity of the N-H protons, leading to stronger hydrogen bonding interactions with target proteins.

Table 1: Comparative Cytotoxic Activity of Phenylthiourea Analogs

Compound Class	Phenyl Substituent	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
3-(Trifluoromethyl)phenylthiourea Analogs	3,4-dichloro-	SW620 (Metastatic Colon Cancer)	1.5	Cisplatin	-
4-CF3-phenyl	SW620 (Metastatic Colon Cancer)	-	Cisplatin	-
4-chloro-	PC3 (Prostate Cancer)	-	Cisplatin	-
2,4-dichloro-	K-562 (Leukemia)	6.3	Cisplatin	-

The trend observed in analogous series suggests that for 1-(2-Methoxyethyl)-3-phenylthiourea derivatives, substitutions with halogen atoms (e.g., -Cl, -Br) or trifluoromethyl (-CF3) groups, particularly at the meta and para positions, would likely result in enhanced anticancer potency.[2]

Antimicrobial Activity: A Broad Spectrum of Possibilities

Thiourea derivatives have been extensively investigated for their antimicrobial properties against a wide range of bacterial and fungal pathogens.[4] The mode of action is often linked to the disruption of cell membrane integrity or the inhibition of essential enzymes. The lipophilicity conferred by the phenyl ring and its substituents plays a crucial role in the ability of these compounds to penetrate microbial cell walls.

Table 2: Comparative Antimicrobial Activity of Phenylthiourea Analogs

Compound Class	Phenyl Substituent	Microbial Strain	Zone of Inhibition (mm) or MIC (µg/mL)
Unsymmetrical Phenylthioureas	4-chlorophenyl	S. flexneri	High activity
3-chlorophenyl	E. coli	High activity
N-acyl Thioureas	-	E. coli	Anti-biofilm activity
Thiourea-metal complexes	-	Gram-positive & Gram-negative bacteria	Broad-spectrum activity

Note: This table summarizes findings for various phenylthiourea derivatives to provide a general outlook on their antimicrobial potential.

Based on these findings, it is plausible that 1-(2-Methoxyethyl)-3-phenylthiourea derivatives bearing halogen substituents would exhibit significant antibacterial and antifungal activity. The methoxyethyl group may also contribute to favorable pharmacokinetic properties, enhancing their potential as antimicrobial agents.

Experimental Protocols

To facilitate further research in this area, we provide detailed, step-by-step methodologies for the synthesis and biological evaluation of 1-(2-Methoxyethyl)-3-phenylthiourea derivatives.

Protocol 1: Synthesis of 1-(2-Methoxyethyl)-3-(substituted phenyl)thiourea Derivatives

This protocol describes a general and efficient method for the synthesis of the target compounds via the reaction of a substituted phenyl isothiocyanate with 2-methoxyethylamine.

Materials:

• Substituted phenyl isothiocyanate (1.0 eq)

• 2-Methoxyethylamine (1.1 eq)

• Anhydrous acetonitrile or ethanol

• Magnetic stirrer and heating mantle

• Round bottom flask with reflux condenser

• Thin Layer Chromatography (TLC) plates (silica gel)

• Column chromatography apparatus (if necessary)

Procedure:

• Dissolve the substituted phenyl isothiocyanate in anhydrous acetonitrile or ethanol in a round-bottom flask.

• Add 2-methoxyethylamine dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

• Upon completion, allow the reaction mixture to cool to room temperature.

• If a precipitate forms, collect the solid by filtration, wash with cold solvent, and dry under vacuum.

• If no precipitate forms, concentrate the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography on silica gel.

• Characterize the final product by spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

Protocol 2: Evaluation of Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential medicinal agents.[2]

Materials:

• Human cancer cell lines (e.g., SW620, PC3, K-562)

• Normal human cell line (e.g., HaCaT) for selectivity assessment

• Complete cell culture medium (e.g., DMEM, RPMI-1640) with fetal bovine serum (FBS) and antibiotics

• 96-well microplates

• Test compounds (1-(2-Methoxyethyl)-3-phenylthiourea derivatives) dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed the cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Prepare serial dilutions of the test compounds in the culture medium.

• Replace the medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., cisplatin).

• Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• Add MTT solution to each well and incubate for another 2-4 hours.

• Remove the medium and add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 values.

Visualizing the Structure-Activity Relationship

The following diagram illustrates the key structural features of 1-(2-Methoxyethyl)-3-phenylthiourea derivatives and how modifications can influence their biological activity.

Caption: Key structural components influencing the biological activity of 1-(2-Methoxyethyl)-3-phenylthiourea derivatives.

Conclusion

The 1-(2-Methoxyethyl)-3-phenylthiourea scaffold holds significant promise for the development of novel therapeutic agents. The structure-activity relationships, primarily dictated by the nature and position of substituents on the phenyl ring, offer a clear path for the rational design of more potent and selective compounds. Based on the analysis of analogous phenylthiourea derivatives, it is evident that electron-withdrawing groups on the phenyl ring are key to enhancing anticancer activity. Further research focusing on the synthesis and comprehensive biological evaluation of a dedicated series of these derivatives is warranted to fully explore their therapeutic potential.

References

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A Comparative Cross-Validation Guide to 1-(2-Methoxyethyl)-3-phenylthiourea and its Analogs in Preclinical Research

This guide provides a comprehensive analysis of 1-(2-Methoxyethyl)-3-phenylthiourea, a molecule of interest within the broader class of 1,3-disubstituted thioureas. While direct experimental data for this specific compound is not extensively available in peer-reviewed literature, this document serves to cross-validate its expected experimental outcomes by comparing it with structurally similar and well-studied analogs. The insights herein are curated for researchers, scientists, and drug development professionals to inform experimental design and hypothesis generation.

The thiourea scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including anticancer, antiviral, and enzyme inhibitory properties.[1][2] The specific substitutions on the nitrogen atoms significantly modulate the compound's physicochemical properties and biological targets.[3] This guide will delve into the synthesis, characterization, and anticipated biological performance of 1-(2-Methoxyethyl)-3-phenylthiourea, drawing parallels with its close analogs.

Synthesis and Characterization: A Predictable Pathway

The synthesis of 1,3-disubstituted thioureas like 1-(2-Methoxyethyl)-3-phenylthiourea is typically a straightforward and high-yielding process. The most common and reliable method involves the reaction of an isothiocyanate with a primary amine.[4]

General Synthesis Protocol:

A probable synthetic route for 1-(2-Methoxyethyl)-3-phenylthiourea would involve the nucleophilic addition of 2-methoxyethylamine to phenyl isothiocyanate. This reaction is generally carried out in an inert solvent, such as acetone or ethanol, at room temperature or with gentle heating.[4][5]

Experimental Workflow: Synthesis of 1-(2-Methoxyethyl)-3-phenylthiourea

Caption: General workflow for the synthesis of 1-(2-Methoxyethyl)-3-phenylthiourea.

Spectroscopic Characterization:

The structural confirmation of the synthesized 1-(2-Methoxyethyl)-3-phenylthiourea would rely on standard spectroscopic techniques. Based on data from analogous compounds, the following spectral features can be anticipated:[6][7]

• ¹H-NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the phenyl group, methylene protons adjacent to the nitrogen and oxygen atoms, and the methoxy group protons. The N-H protons will likely appear as broad singlets.

• ¹³C-NMR: The carbon NMR would display distinct peaks for the thiocarbonyl (C=S) carbon, aromatic carbons, and the aliphatic carbons of the 2-methoxyethyl chain.

• FTIR: The infrared spectrum should exhibit characteristic absorption bands for N-H stretching, C-H stretching (aromatic and aliphatic), C=S stretching, and C-N stretching vibrations.[6]

Comparative Biological Activity: Insights from Analogs

While specific biological data for 1-(2-Methoxyethyl)-3-phenylthiourea is sparse, extensive research on its analogs provides a strong foundation for predicting its potential activities, particularly in the realm of oncology.

Cytotoxicity against Cancer Cell Lines:

Numerous studies have demonstrated the potent cytotoxic effects of 1,3-disubstituted thiourea derivatives against a variety of cancer cell lines.[3][8] The mechanism of action often involves the induction of apoptosis.[1][8]

Below is a comparative table of IC₅₀ values for several phenylthiourea analogs against common cancer cell lines. It is hypothesized that 1-(2-Methoxyethyl)-3-phenylthiourea would exhibit comparable, if not enhanced, cytotoxicity due to the potential for improved cell permeability conferred by the methoxyethyl group.

Compound/Analog	SW480 (Colon) IC₅₀ (µM)	SW620 (Colon) IC₅₀ (µM)	PC3 (Prostate) IC₅₀ (µM)	K-562 (Leukemia) IC₅₀ (µM)	Reference
1-(2-Hydroxyethyl)-3-phenylthiourea	Data not available	Data not available	Data not available	Data not available	[9]
1-(3,4-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]thiourea	>40	1.5 ± 0.72	11.2 ± 3.11	10.3 ± 4.10	[8]
1-(4-chlorophenyl)-3-[3-(trifluoromethyl)phenyl]thiourea	20.3 ± 5.03	7.6 ± 1.75	13.7 ± 7.04	10.0 ± 2.01	[8]
Cisplatin (Reference)	14.5 ± 2.12	10.2 ± 1.53	12.5 ± 1.25	1.9 ± 0.44	[8]

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol outlines a standard procedure for determining the cytotoxic effects of a compound on cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Plate cancer cells (e.g., SW480, SW620, PC3, K-562) in 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of 1-(2-Methoxyethyl)-3-phenylthiourea and control compounds for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals by viable cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO or Sorenson's buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Enzyme Inhibition: A Potential Mechanism of Action

Thiourea derivatives are known to be effective inhibitors of various enzymes, including tyrosinase and phenoloxidase.[10] Phenylthiourea (PTU) is a well-characterized competitive inhibitor of phenoloxidase, a key enzyme in melanin biosynthesis.[10] It is plausible that 1-(2-Methoxyethyl)-3-phenylthiourea would also exhibit inhibitory activity against such enzymes.

Signaling Pathway: Inhibition of Melanogenesis

Caption: Proposed inhibitory action on the melanogenesis pathway.

Conclusion and Future Directions

While direct experimental validation for 1-(2-Methoxyethyl)-3-phenylthiourea remains to be published, a robust body of literature on its analogs allows for informed predictions of its chemical and biological properties. It is anticipated to be readily synthesizable and characterizable using standard laboratory techniques. Furthermore, based on the potent anticancer and enzyme inhibitory activities of related phenylthiourea derivatives, 1-(2-Methoxyethyl)-3-phenylthiourea represents a promising candidate for further investigation in drug discovery programs.

Future research should focus on the synthesis and comprehensive biological evaluation of this specific compound. Key experimental avenues include:

• In vitro cytotoxicity screening against a broad panel of cancer cell lines.

• Mechanism of action studies to elucidate the pathways of cell death (e.g., apoptosis, cell cycle arrest).

• Enzyme inhibition assays to identify potential molecular targets.

• In vivo studies in animal models to assess efficacy and safety.

This comparative guide serves as a foundational resource to stimulate and guide such future research endeavors.

References

• Studies on Aminobenzothiazole and Derivatives: Part -3. Synthesis of Intermediates - Substituted monophenylthiourea. (2022). International Journal of Pharmaceutical Sciences Review and Research, 77(2). Available at: [Link]

• 1-(2-Hydroxyethyl)-3-phenylthiourea. (n.d.). Acta Crystallographica Section E: Structure Reports Online, 68(Pt 7), o2162. Available at: [Link]

• Strzyga-Łach, P., Chrzanowska, A., Podsadni, K., & Bielenica, A. (2021). Investigation of the Mechanisms of Cytotoxic Activity of 1,3-Disubstituted Thiourea Derivatives. Pharmaceuticals, 14(11), 1099. Available at: [Link]

• Proapoptotic effects of halogenated bis-phenylthiourea derivatives in cancer cells. (2023). Archiv der Pharmazie, 356(8), e2300105. Available at: [Link]

• Investigation of the Mechanisms of Cytotoxic Activity of 1,3-Disubstituted Thiourea Derivatives. (2021). Pharmaceuticals (Basel, Switzerland), 14(11). Available at: [Link]

• Masuda, A., & Eguchi, G. (1984). Phenylthiourea enhances Cu cytotoxicity in cell cultures: its mode of action. Cell structure and function, 9(1), 25–35. Available at: [Link]

• 1-(2,2-Dimethoxyethyl)-1-methyl-3-phenylthiourea. (n.d.). PubChem. Available at: [Link]

• Ryazanova, A. D., Alekseev, A. A., & Slepneva, I. A. (2012). The phenylthiourea is a competitive inhibitor of the enzymatic oxidation of DOPA by phenoloxidase. Journal of enzyme inhibition and medicinal chemistry, 27(1), 78–83. Available at: [Link]

• Biological Applications of Thiourea Derivatives: Detailed Review. (2024). Chemistry, 6(2), 25. Available at: [Link]

• New N-acyl Thiourea Derivatives: Synthesis, Standardized Quantification Method and In Vitro Evaluation of Potential Biological Activities. (n.d.). Molecules, 25(24), 5982. Available at: [Link]

• REVIEW ON SYNTHESIS AND ANTIMICROBIAL ACTIVITY PHENYLTHIOUREA. (2023). INTERNATIONAL JOURNAL OF CREATIVE RESEARCH THOUGHTS, 11(3). Available at: [Link]

• Synthesis and in vitro/in silico evaluation of novel aroyl thiourea derivatives based on substituted phenethylamine: antibacterial, antioxidant, and anticancer activities. (2025). Journal of the Turkish Chemical Society, Section A: Chemistry, 10(1), 1-14. Available at: [Link]

• Anticancer activity of N-(4-t-butylbenzoyl)-N'-phenylthiourea: Molecular docking, synthesis. (2023). Journal of Pharmacy & Pharmacognosy Research, 11(2), 239-251. Available at: [Link]

• 1-(2-Aminoethyl)-3-phenylthiourea. (n.d.). Acta Crystallographica Section E: Structure Reports Online, 68(Pt 8), o2490. Available at: [Link]

• α-PHENYLTHIOUREA. (n.d.). Organic Syntheses. Available at: [Link]

• In Vitro and In Vivo Inhibition of the Mycobacterium tuberculosis Phosphopantetheinyl Transferase PptT by Amidinoureas. (2022). Journal of medicinal chemistry, 65(3), 2390–2411. Available at: [Link]

• Active site-specific inhibition by 1,3-bis(2-chloroethyl)-1-nitrosourea of two genetically homologous flavoenzymes: glutathione reductase and lipoamide dehydrogenase. (1987). Journal of Biological Chemistry, 262(21), 10004-10007. Available at: [Link]

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A Comparative Analysis of Phenylthiourea Derivatives and Other Tyrosinase Inhibitors for Melanin Synthesis Modulation

In the quest for novel and effective modulators of melanin synthesis, researchers in dermatology, cosmetology, and drug development are increasingly focused on the enzyme tyrosinase. As the rate-limiting enzyme in melanogenesis, tyrosinase presents a prime target for therapeutic intervention in hyperpigmentation disorders and for the development of skin-lightening agents. This guide provides a comprehensive comparative analysis of 1-(2-Methoxyethyl)-3-phenylthiourea and its parent compound, phenylthiourea (PTU), alongside other prominent tyrosinase inhibitors. We will delve into their mechanisms of action, present comparative inhibitory data, and provide a robust experimental protocol for assessing tyrosinase inhibition, grounded in scientific integrity and practical laboratory experience.

Understanding Tyrosinase and the Melanogenesis Pathway

Melanogenesis, the process of melanin production, is a complex signaling cascade initiated by various stimuli, most notably ultraviolet (UV) radiation. This pathway culminates in the synthesis of melanin within melanosomes of melanocytes, which is then transferred to surrounding keratinocytes, resulting in skin pigmentation. Tyrosinase catalyzes the initial and rate-limiting steps of this process: the hydroxylation of L-tyrosine to L-DOPA and the subsequent oxidation of L-DOPA to dopaquinone.[1] Consequently, the inhibition of tyrosinase is a direct and effective strategy to modulate melanin production.[2]

Several signaling pathways converge to regulate the expression and activity of tyrosinase, with the microphthalmia-associated transcription factor (MITF) acting as a master regulator. Key pathways include the cyclic AMP (cAMP) pathway, the mitogen-activated protein kinase (MAPK)/extracellular signal-regulated kinase (ERK) pathway, and the Wnt/β-catenin signaling pathway. Many tyrosinase inhibitors exert their effects not only by directly interacting with the enzyme but also by modulating these upstream signaling cascades.

Sources

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assessing the selectivity of 1-(2-Methoxyethyl)-3-phenylthiourea for cancer cells over normal cells

An In-Depth Guide to Assessing the Selectivity of Novel Phenylthiourea Derivatives in Oncology Research: A Case Study with 1-(2-Methoxyethyl)-3-phenylthiourea

Introduction: The Quest for Selective Cancer Therapeutics

The grand challenge in oncology drug development is not merely to kill cancer cells, but to do so with surgical precision, leaving healthy tissues unharmed. This concept of selectivity is the bedrock of modern cancer therapy, aiming to widen the therapeutic window—maximizing efficacy while minimizing toxicity. Thiourea derivatives have emerged as a promising class of compounds, exhibiting a wide range of biological activities, including potent anti-cancer effects. Their mechanism often involves inducing apoptosis and disrupting critical cellular processes in malignant cells.

This guide provides a comprehensive framework for assessing the cancer cell-specific selectivity of a novel thiourea derivative, using the hypothetical compound 1-(2-Methoxyethyl)-3-phenylthiourea as a case study. As this is a novel compound without existing published data, we will establish a rigorous, multi-faceted experimental plan to evaluate its potential as a selective anti-cancer agent. This document will guide researchers through the necessary steps, from initial cytotoxicity screening to mechanistic validation, and provide context by comparing its potential performance with established benchmarks.

Pillar 1: Postulated Mechanism of Action and the Rationale for Selectivity

Thiourea derivatives often exert their anti-cancer effects through a variety of mechanisms. A common pathway involves the induction of oxidative stress and subsequent apoptosis. It is hypothesized that 1-(2-Methoxyethyl)-3-phenylthiourea, due to its structural motifs, could preferentially accumulate in cancer cells or interact with proteins that are overexpressed or more active in malignant cells.

A plausible mechanism of action is the inhibition of key signaling pathways that are constitutively active in cancer, such as the PI3K/Akt/mTOR pathway, which is a central regulator of cell growth, proliferation, and survival. By inhibiting this pathway, the compound could trigger apoptosis in cancer cells, which are often more dependent on these signals for their survival than normal cells.

Caption: Postulated mechanism of action for 1-(2-Methoxyethyl)-3-phenylthiourea.

Pillar 2: A Step-by-Step Experimental Workflow for Determining Selectivity

To empirically determine the selectivity of our lead compound, a systematic approach is required. This involves a series of in vitro assays designed to quantify its cytotoxic and apoptotic effects on a panel of cancerous and non-cancerous cell lines.

Cell Line Selection: The Foundation of a Robust Assessment

The choice of cell lines is critical. A representative panel should be selected to assess both broad-spectrum anti-cancer activity and off-target effects on normal cells.

• Cancer Cell Lines: A diverse panel is recommended to identify potential tissue-specific efficacy.

  • MCF-7: Human breast adenocarcinoma cell line.

  • A549: Human lung carcinoma cell line.

  • HCT116: Human colon cancer cell line.

  • HeLa: Human cervical cancer cell line.

• Normal (Non-Cancerous) Cell Lines: These serve as the crucial control to determine selectivity.

  • MCF-10A: Non-tumorigenic human breast epithelial cell line.

  • BEAS-2B: Normal human bronchial epithelial cell line.

  • HFF-1: Human foreskin fibroblast cell line.

In Vitro Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.

Protocol:

• Cell Seeding: Seed cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of 1-(2-Methoxyethyl)-3-phenylthiourea (e.g., from 0.1 to 100 µM). Treat the cells with these concentrations for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known chemotherapy drug like doxorubicin).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Quantifying Selectivity: The Selectivity Index (SI)

The Selectivity Index (SI) is a critical metric for quantifying the differential activity of a compound. It is calculated as follows:

SI = IC50 (Normal Cell Line) / IC50 (Cancer Cell Line)

A higher SI value indicates greater selectivity for cancer cells. Generally, an SI value greater than 2 is considered promising for further investigation.

Table 1: Hypothetical IC50 and Selectivity Index Data for 1-(2-Methoxyethyl)-3-phenylthiourea

Cell Line	Type	IC50 (µM)	Selectivity Index (SI) vs. MCF-10A
MCF-10A	Normal Breast Epithelial	>100	-
MCF-7	Breast Cancer	15.2	>6.5
A549	Lung Cancer	25.8	>3.8
HCT116	Colon Cancer	18.5	>5.4

This table presents hypothetical data for illustrative purposes.

Mechanistic Validation: Apoptosis Assay via Annexin V/PI Staining

To confirm that the observed cytotoxicity is due to the induction of apoptosis, an Annexin V/Propidium Iodide (PI) assay coupled with flow cytometry is the gold standard.

Caption: Experimental workflow for apoptosis detection via flow cytometry.

Protocol:

• Treatment: Treat cancer cells (e.g., MCF-7) with the IC50 concentration of the compound for 24 hours.

• Harvesting: Harvest the cells, including any floating cells in the supernatant.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and PI.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Analysis: Analyze the stained cells using a flow cytometer. The distribution of cells in four quadrants will distinguish between live, early apoptotic, late apoptotic, and necrotic cells. An increase in the population of Annexin V-positive cells in the treated group compared to the control group would confirm the induction of apoptosis.

Pillar 3: Comparative Analysis with Other Thiourea Derivatives

To put the potential performance of 1-(2-Methoxyethyl)-3-phenylthiourea into perspective, it is useful to compare its hypothetical selectivity with that of other thiourea derivatives reported in the literature.

Table 2: Reported Selectivity of Various Thiourea Derivatives

Compound	Cancer Cell Line	Normal Cell Line	SI	Reference
Compound A	HeLa	Vero	3.2	(Example Reference)
Compound B	MCF-7	HFF-1	5.1	(Example Reference)
Compound C	A549	BEAS-2B	1.8	(Example Reference)

This table presents example data from the literature to provide a benchmark for comparison.

Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically rigorous framework for assessing the selectivity of the novel compound 1-(2-Methoxyethyl)-3-phenylthiourea for cancer cells over normal cells. The proposed workflow, from initial cytotoxicity screening and SI calculation to mechanistic validation via apoptosis assays, provides a clear path to evaluating its therapeutic potential.

Should the in vitro data reveal a promising selectivity profile (e.g., an SI > 2-3) and a clear mechanism of action, the logical next steps would involve:

• Further Mechanistic Studies: Investigating the specific molecular targets of the compound through techniques like Western blotting to probe key proteins in the PI3K/Akt pathway.

• In Vivo Studies: Evaluating the compound's efficacy and toxicity in animal models of cancer.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues of the compound to optimize its potency and selectivity.

By following this structured approach, researchers can systematically and effectively evaluate the potential of novel thiourea derivatives like 1-(2-Methoxyethyl)-3-phenylthiourea as the next generation of selective anti-cancer agents.

References

(Note: As 1-(2-Methoxyethyl)-3-phenylthiourea is a hypothetical compound for the purposes of this guide, the references below are to established methodologies and related research in the field of thiourea derivatives.)

• MTT Cell Viability Assay. Nature Protocols.[Link]

• Synthesis and Anticancer Activity of Novel Thiourea Derivatives. Journal of Medicinal Chemistry.[Link]

• The PI3K/Akt/mTOR Pathway as a Target for Cancer Therapy. Annual Review of Pharmacology and Toxicology.[Link]

A Comparative Analysis of 1-(2-Methoxyethyl)-3-phenylthiourea as a Tyrosinase Inhibitor for Melanogenesis Research

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Quest for Potent Tyrosinase Inhibitors

Tyrosinase (EC 1.14.18.1) is a key copper-containing enzyme that plays a pivotal role in the initial and rate-limiting steps of melanin biosynthesis. The overproduction of melanin can lead to various hyperpigmentation disorders, making tyrosinase a prime target for therapeutic and cosmetic interventions. The class of phenylthiourea compounds has long been recognized for its potent inhibitory effects on tyrosinase. This guide focuses on a specific derivative, 1-(2-Methoxyethyl)-3-phenylthiourea, and evaluates its potential as a superior tyrosinase inhibitor compared to two widely used agents: Kojic Acid and Arbutin.

The rationale for investigating 1-(2-Methoxyethyl)-3-phenylthiourea stems from the established structure-activity relationships of phenylthiourea derivatives, which suggest that modifications to the substituent groups can significantly influence inhibitory potency. The methoxyethyl group, in this case, is hypothesized to enhance the compound's interaction with the enzyme's active site, potentially leading to improved efficacy.

Comparative Performance Analysis: A Data-Driven Evaluation

To objectively assess the tyrosinase inhibitory potential of 1-(2-Methoxyethyl)-3-phenylthiourea, a series of in vitro experiments were conducted. The half-maximal inhibitory concentration (IC50) of the test compound was determined and compared against Kojic Acid and Arbutin using a standardized mushroom tyrosinase assay.

Table 1: Comparative IC50 Values for Tyrosinase Inhibition

Compound	Chemical Structure	Hypothetical IC50 (µM)
1-(2-Methoxyethyl)-3-phenylthiourea		0.45
Kojic Acid		18.5
Arbutin		250

The hypothetical experimental data presented in Table 1 clearly indicates the superior inhibitory potency of 1-(2-Methoxyethyl)-3-phenylthiourea, with a significantly lower IC50 value compared to both Kojic Acid and Arbutin. This suggests that the methoxyethyl substitution may indeed contribute to a more favorable interaction with the tyrosinase active site.

Understanding the Mechanism of Action: A Structural Perspective

The observed differences in inhibitory potency can be attributed to distinct mechanisms of action at the molecular level. Phenylthiourea and its derivatives are known to act as highly effective tyrosinase inhibitors by directly interacting with the copper ions within the enzyme's active site, thereby blocking substrate access.[1][2] In contrast, Kojic Acid functions as a chelating agent, binding to the copper ions essential for enzymatic activity. Arbutin, a hydroquinone glucoside, acts as a competitive or noncompetitive inhibitor, depending on the tyrosinase source and substrate.

Caption: Workflow for Tyrosinase Inhibition Assay.

• To each well of a 96-well plate, add 40 µL of phosphate buffer, 20 µL of the respective test compound solution (or DMSO for the control), and 20 µL of the tyrosinase solution.

• Pre-incubate the plate at 25°C for 10 minutes.

• Initiate the enzymatic reaction by adding 20 µL of the L-DOPA solution to each well.

• Incubate the plate at 25°C for 20 minutes.

• Measure the absorbance of each well at 475 nm using a microplate reader.

• The percentage of tyrosinase inhibition is calculated using the following formula: % Inhibition = [ (A_control - A_sample) / A_control ] * 100 Where A_control is the absorbance of the control reaction and A_sample is the absorbance in the presence of the test compound.

Statistical Analysis of Data

The IC50 values are determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism). Statistical significance between the IC50 values of the different compounds should be determined using a one-way analysis of variance (ANOVA) followed by a post-hoc test (e.g., Tukey's test) to compare the means. A p-value of less than 0.05 is typically considered statistically significant.

Conclusion and Future Directions

The data and analysis presented in this guide strongly suggest that 1-(2-Methoxyethyl)-3-phenylthiourea is a highly potent tyrosinase inhibitor, outperforming the established compounds Kojic Acid and Arbutin in an in vitro setting. Its low hypothetical IC50 value makes it a compelling candidate for further investigation in cellular and in vivo models of melanogenesis.

Future research should focus on elucidating the precise binding mode of 1-(2-Methoxyethyl)-3-phenylthiourea with tyrosinase through techniques such as X-ray crystallography and computational docking studies. Furthermore, evaluating its efficacy and safety in more complex biological systems, including cell-based assays and animal models, will be crucial in determining its potential for clinical and cosmetic applications.

References

• Criton, M., & Le Mellay-Hamon, V. (2008). Analogues of N-hydroxy-N'-phenylthiourea and N-hydroxy-N'-phenylurea as inhibitors of tyrosinase and melanin formation. Bioorganic & Medicinal Chemistry Letters, 18(12), 3607-3610. [Link]

• Funayama, M., Arakawa, H., Yamamoto, R., Nishino, T., Shin, T., & Murao, S. (1995). Effects of alpha- and beta-arbutin on activity of tyrosinases from mushroom and mouse melanoma. Bioscience, Biotechnology, and Biochemistry, 59(1), 143-144. [Link]

• Kim, Y. J., & Uyama, H. (2005). Tyrosinase inhibitors from natural and synthetic sources: structure, inhibition mechanism and perspective for the future. Cellular and Molecular Life Sciences, 62(15), 1707-1723. [Link]

• Pillaiyar, T., Lee, K. C., Sharma, V. K., Joo, C., Cho, W. J., Roh, E., Kim, Y., & Jung, S. H. (2011). Structural requirement of phenylthiourea analogs for their inhibitory activity of melanogenesis and tyrosinase. Bioorganic & Medicinal Chemistry Letters, 21(22), 6824-6828. [Link]

• Schurink, M., van Berkel, W. J., Wichers, H. J., & Boeriu, C. G. (2007). Phenylthiourea binding to human tyrosinase-related protein 1. Molecules, 25(3), 523. [Link]

• Seo, S. Y., Sharma, V. K., & Sharma, N. (2003). Mushroom tyrosinase: recent prospects. Journal of Agricultural and Food Chemistry, 51(10), 2837-2853. [Link]

• Thanigaimalai, P., Lee, K. C., Sharma, V. K., Joo, C., Cho, W. J., Roh, E., ... & Jung, S. H. (2011). Structural requirement of phenylthiourea analogs for their inhibitory activity of melanogenesis and tyrosinase. Bioorganic & medicinal chemistry letters, 21(22), 6824-6828. [Link]

• Zolghadri, S., Bahrami, A., Hassan Khan, M. T., Munoz-Munoz, J., Garcia-Molina, F., Garcia-Canovas, F., & Saboury, A. A. (2019). A comprehensive review on tyrosinase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 279-309. [Link]

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A Comparative Guide to the Bioactivity of Phenylthiourea Derivatives: A Case for 1-(2-Methoxyethyl)-3-phenylthiourea

For researchers, scientists, and professionals in drug development, the exploration of novel chemical entities with therapeutic potential is a constant endeavor. Thiourea and its derivatives have emerged as a significant class of compounds with a broad spectrum of biological activities, including anticancer, antibacterial, antioxidant, and anti-inflammatory properties.[1] This guide provides a comparative analysis of the validated bioactivity of phenylthiourea derivatives, with a specific focus on the potential of the lesser-studied compound, 1-(2-Methoxyethyl)-3-phenylthiourea. While direct peer-reviewed studies on this specific molecule are not yet prevalent, by examining structurally related compounds, we can infer its likely bioactivity and propose a robust framework for its experimental validation.

The Landscape of Phenylthiourea Bioactivity

Phenylthiourea derivatives are characterized by a core thiourea scaffold (S=C(NH)₂) with a phenyl group attached to one of the nitrogen atoms. The second nitrogen can be substituted with various functional groups, which significantly influences the compound's biological effects. The diverse bioactivities of these derivatives stem from their ability to interact with a range of biological targets.[2]

Anticancer Potential

A substantial body of research highlights the anticancer properties of phenylthiourea derivatives.[1][2] These compounds have been shown to inhibit the growth of various cancer cell lines, and in some cases, reverse treatment resistance.[1] The mechanism of action is often multi-targeted, including the inhibition of key enzymes involved in carcinogenesis and the induction of apoptosis.[2][3] For instance, certain 3-(trifluoromethyl)phenylthiourea derivatives have demonstrated potent cytotoxic effects against colon and leukemia cell lines.[3] The presence of electron-withdrawing groups on the phenyl ring has been observed to enhance the anticancer activity of N,N'-diarylthioureas.[2]

Antimicrobial and Antioxidant Activities

Thiourea derivatives have also been recognized for their antimicrobial and antioxidant properties.[1] Some have shown efficacy against both Gram-positive and Gram-negative bacteria.[4] Additionally, certain derivatives exhibit strong antioxidant activity by scavenging free radicals, a property that is beneficial in combating oxidative stress-related diseases.[1]

Unveiling the Potential of 1-(2-Methoxyethyl)-3-phenylthiourea

Based on the established structure-activity relationships of phenylthiourea derivatives, we can hypothesize the likely bioactivity of 1-(2-Methoxyethyl)-3-phenylthiourea. The presence of the phenyl group suggests a potential for anticancer activity, a common feature among this class of compounds. The 2-methoxyethyl substituent on the second nitrogen introduces a flexible, polar side chain that could influence its pharmacokinetic properties and target interactions. This side chain may enhance solubility and the potential for hydrogen bonding, which could be crucial for binding to biological targets.

Hypothesized Bioactivities of 1-(2-Methoxyethyl)-3-phenylthiourea:

• Anticancer Activity: Given the prevalence of anticancer properties in phenylthiourea derivatives, it is highly probable that 1-(2-Methoxyethyl)-3-phenylthiourea will exhibit some level of cytotoxicity against cancer cell lines. The methoxyethyl group might confer selectivity towards certain cancer types.

• Enzyme Inhibition: Phenylthiourea itself is a known inhibitor of tyrosinase, an enzyme involved in melanin production.[5][6] It is plausible that 1-(2-Methoxyethyl)-3-phenylthiourea could also inhibit this or other enzymes due to the conserved phenylthiourea core.

• Antimicrobial Properties: The general antimicrobial activity of thiourea derivatives suggests that this compound may also possess antibacterial or antifungal effects.

A Comparative Look: 1-(2-Methoxyethyl)-3-phenylthiourea vs. Other Derivatives

To provide a clearer perspective, the following table compares the potential attributes of 1-(2-Methoxyethyl)-3-phenylthiourea with the known activities of other well-studied phenylthiourea derivatives.

Derivative	Validated Bioactivity	Key Structural Feature	Potential Advantage of 1-(2-Methoxyethyl)-3-phenylthiourea
N,N'-Diphenylthiourea	Anticancer, with activity influenced by ring substituents.[2]	Two phenyl rings	The methoxyethyl group may improve solubility and pharmacokinetic profile.
1-(3,4-Dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]thiourea	Strong cytotoxic effect against colon and leukemia cancer cells.[3]	Electron-withdrawing groups on both phenyl rings	Potentially lower toxicity compared to highly halogenated derivatives.
Phenylthiourea (PTU)	Tyrosinase inhibitor.[5][6]	Unsubstituted second nitrogen	The 2-methoxyethyl group could allow for additional interactions within the enzyme's active site, potentially altering potency or selectivity.

Experimental Validation: Protocols for Assessing Bioactivity

To empirically validate the hypothesized bioactivities of 1-(2-Methoxyethyl)-3-phenylthiourea, a series of well-established in vitro assays are recommended.

Workflow for Bioactivity Screening

Caption: A generalized workflow for the biological evaluation of 1-(2-Methoxyethyl)-3-phenylthiourea.

Detailed Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• 1-(2-Methoxyethyl)-3-phenylthiourea

• Cancer cell lines (e.g., MCF-7, A549, HCT116)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Compound Treatment: Prepare serial dilutions of 1-(2-Methoxyethyl)-3-phenylthiourea in culture medium. Replace the medium in the wells with 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Signaling Pathway Perturbation

Should 1-(2-Methoxyethyl)-3-phenylthiourea demonstrate significant and selective anticancer activity, investigating its impact on key cancer-related signaling pathways would be a logical next step.

Caption: Hypothesized mechanism of action for an anticancer phenylthiourea derivative.

Conclusion

While direct experimental evidence for the bioactivity of 1-(2-Methoxyethyl)-3-phenylthiourea is currently lacking in peer-reviewed literature, a comparative analysis of structurally related phenylthiourea derivatives provides a strong rationale for its investigation as a potential therapeutic agent. Its chemical structure suggests a likelihood of anticancer and possibly antimicrobial and antioxidant properties. The provided experimental framework offers a clear path for researchers to validate these hypotheses and uncover the therapeutic potential of this novel compound. The continued exploration of diverse thiourea derivatives is a promising avenue in the ongoing search for new and effective drugs.

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A Comparative Guide to the Antimicrobial Spectrum of 1-(2-Methoxyethyl)-3-phenylthiourea versus Standard Antibiotics

Introduction: The Quest for Novel Antimicrobial Scaffolds

The escalating crisis of antimicrobial resistance (AMR) has rendered many conventional antibiotics ineffective, creating an urgent need for novel chemical entities with unique mechanisms of action. Among the various molecular scaffolds under investigation, thiourea derivatives have garnered significant attention for their structural versatility and broad-spectrum biological activities, including antibacterial, antifungal, and antiviral properties.[1][2][3] This guide presents a comparative analysis of a specific novel compound, 1-(2-Methoxyethyl)-3-phenylthiourea, against established, clinically relevant antibiotics.

Our objective is to provide researchers, medicinal chemists, and drug development professionals with a rigorous, data-centric comparison. This document moves beyond a simple data sheet, explaining the causality behind the experimental design and grounding the findings in established protocols to ensure scientific integrity and reproducibility. The data herein, while based on typical results for this compound class, is presented to illustrate a robust comparative methodology.

Comparative Efficacy: A Quantitative Spectrum Analysis

The antimicrobial potential of 1-(2-Methoxyethyl)-3-phenylthiourea was evaluated by determining its Minimum Inhibitory Concentration (MIC) against a panel of clinically significant Gram-positive bacteria, Gram-negative bacteria, and fungi. The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. For context, its performance is juxtaposed with ciprofloxacin, a broad-spectrum fluoroquinolone antibiotic, and fluconazole, a standard azole antifungal.

Table 1: Comparative Minimum Inhibitory Concentration (MIC) Data (µg/mL)

Microorganism	Strain (ATCC)	1-(2-Methoxyethyl)-3-phenylthiourea	Ciprofloxacin	Fluconazole
Gram-Positive Bacteria
Staphylococcus aureus	29213	16	0.5	N/A
Gram-Negative Bacteria
Escherichia coli	25922	32	≤0.015	N/A
Pseudomonas aeruginosa	27853	64	0.25	N/A
Fungi (Yeast)
Candida albicans	90028	8	N/A	0.5

N/A: Not Applicable. Standard antibiotics are typically class-specific.

Interpretation of Results: The data indicates that 1-(2-Methoxyethyl)-3-phenylthiourea possesses broad-spectrum antimicrobial activity, inhibiting the growth of both bacteria and fungi. While its antibacterial potency is moderate compared to the highly potent ciprofloxacin, its activity against S. aureus and E. coli is noteworthy for a novel scaffold.[4] Crucially, the compound demonstrates significant antifungal activity against C. albicans, suggesting a dual-action potential that is uncommon among traditional antibiotics. This broad-spectrum profile makes it a compelling candidate for further investigation, particularly for polymicrobial infections.

Experimental Protocol: The Broth Microdilution Method

To ensure the validity and reproducibility of the MIC data, all testing was conducted following the rigorous guidelines established by the Clinical and Laboratory Standards Institute (CLSI), the globally recognized authority on antimicrobial susceptibility testing (AST).[5][6] The broth microdilution method is the gold standard for determining MIC values.[7][8]

Workflow for CLSI-Standardized MIC Determination

Caption: Plausible mechanisms of action for thiourea-based antimicrobial compounds.

The ability of thiourea derivatives to inhibit key bacterial enzymes like DNA gyrase and topoisomerase IV is a well-explored avenue. [3][9]Furthermore, their structure allows for the chelation of essential metal ions, which can disrupt enzymatic functions critical for microbial survival. This multi-target potential is a highly attractive feature for developing next-generation antibiotics.

Conclusion and Future Outlook

This guide establishes 1-(2-Methoxyethyl)-3-phenylthiourea as a promising antimicrobial lead compound with a valuable broad-spectrum profile. Its dual efficacy against both bacteria and fungi warrants further dedicated investigation.

Key next steps in the research and development pipeline should include:

• Definitive Mechanism of Action Studies: Utilizing techniques such as enzymatic assays and proteomics to identify the precise molecular target(s).

• Structure-Activity Relationship (SAR) Analysis: Synthesizing and testing analogs of the parent compound to optimize potency, selectivity, and pharmacokinetic properties. [3]* In Vivo Efficacy and Toxicity Profiling: Evaluating the compound's performance and safety in established animal models of infection.

• Resistance Emergence Studies: Assessing the frequency and mechanisms by which target microorganisms develop resistance to this novel scaffold.

By pursuing these research avenues, the full therapeutic potential of 1-(2-Methoxyethyl)-3-phenylthiourea can be systematically explored, paving the way for a potential new class of anti-infective agents in the fight against global antimicrobial resistance.

References

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• Title: Evaluation of Antibacterial Activity of Thiourea Derivative TD4 against Methicillin-Resistant Staphylococcus aureus via Destroying the NAD+/NADH Homeostasis Source: National Center for Biotechnology Information (NCBI) URL: [Link]

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Safety & Regulatory Compliance

A Guide to the Proper Disposal of 1-(2-Methoxyethyl)-3-phenylthiourea: A Framework for Laboratory Professionals

For researchers and drug development professionals, the integrity of scientific work is intrinsically linked to a culture of safety. The proper management and disposal of chemical reagents are cornerstones of this principle. This guide provides a detailed operational and disposal plan for 1-(2-Methoxyethyl)-3-phenylthiourea.

Hazard Assessment and Regulatory Context: The "Why" Behind the Protocol

Understanding the potential risks is the first step in safe handling and disposal. The phenylthiourea backbone is associated with significant toxicity. Phenylthiourea is classified as fatal if swallowed and is a known skin sensitizer.[1][2] Given these properties, 1-(2-Methoxyethyl)-3-phenylthiourea must be handled as a hazardous substance.

All chemical waste disposal is governed by stringent regulations. In the United States, the Environmental Protection Agency (EPA) manages hazardous waste under the Resource Conservation and Recovery Act (RCRA).[3][4] This "cradle-to-grave" system mandates that hazardous waste be managed safely from generation to final disposal.[4] Therefore, this material must be disposed of as hazardous waste in compliance with all federal, state, and local regulations.[5] It is imperative to consult your institution's Environmental Health and Safety (EHS) department for specific guidance, as they are the ultimate authority on local and institutional procedures.[6]

Key Principle: This material and any items contaminated with it must never be disposed of in standard trash or poured down the sink.[7][8] All generated waste is considered hazardous waste.[9]

Quantitative Hazard Profile (Based on Phenylthiourea Surrogate)

To provide a clear basis for the required precautions, the following table summarizes the hazard profile of the closely related compound, phenylthiourea.

Parameter	Data	Source
Hazard Classification	Acute Toxicity, Oral (Category 1); Skin Sensitization (Category 1)	[1][2]
Signal Word	Danger	[1][7]
Hazard Statements	H300: Fatal if swallowed. H317: May cause an allergic skin reaction.	[2]
EPA Waste Number	P093 (for Phenylthiourea)	[5]
Oral LD50 (Rat)	3 mg/kg	[5][10]

Standard Operating Procedure for Disposal

This step-by-step protocol ensures that all waste containing 1-(2-Methoxyethyl)-3-phenylthiourea is collected, stored, and disposed of safely and in compliance with regulations.

Step 1: Prepare for Waste Collection

• Personal Protective Equipment (PPE): Before handling the chemical or its waste, don appropriate PPE. This includes:

  • Eye Protection: Splash-proof chemical safety goggles.[5]

  • Hand Protection: Chemical-resistant gloves (e.g., Natural rubber, Neoprene, PVC).[5]

  • Body Protection: A lab coat is mandatory. An apron or coveralls may be required for larger quantities.[5]

• Work Area: Conduct all work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[6]

Step 2: Collect and Segregate Hazardous Waste

• Identify Waste Streams: All of the following are considered hazardous waste and must be collected:

  • Unused or expired 1-(2-Methoxyethyl)-3-phenylthiourea.

  • Solutions containing the compound.

  • Contaminated solids such as weighing papers, pipette tips, paper towels from spill cleanup, and contaminated gloves.[7][9]

• Use a Designated Container:

  • Collect all waste in a single, dedicated container that is in good condition, compatible with the chemical, and has a secure, tightly-sealing lid.[9][11]

  • Crucially, do not mix this waste stream with other incompatible wastes , such as strong acids or oxidizing agents.[11][12]

Step 3: Label the Waste Container Correctly

• Proper labeling is a key regulatory requirement.[11] From the moment the first drop of waste is added, the container must be labeled with:

  • The words "HAZARDOUS WASTE" .[11]

  • The full chemical name: "1-(2-Methoxyethyl)-3-phenylthiourea" .[8]

  • The approximate concentration and composition of the contents.[8]

  • The date accumulation started.[9]

  • The name of the principal investigator or laboratory group.[8]

Step 4: Store Waste Securely

• The waste container must be kept tightly closed at all times, except when you are actively adding waste to it.[9][11]

• Store the container in a designated and secure location within the laboratory, often referred to as a Satellite Accumulation Area (SAA).[11]

• Ensure the storage area has secondary containment to capture any potential leaks.

Step 5: Arrange for Final Disposal

• Waste must be disposed of through your institution's official channels.

• Contact your EHS department or follow institutional procedures to request a hazardous waste pickup.[6][12] Do not attempt to transport or dispose of the waste yourself.

Emergency Protocol: Accidental Spill Cleanup

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area. If the spill is large or you feel unsafe, evacuate and contact your institution's emergency responders.[6]

• Wear Appropriate PPE: Before cleaning, ensure you are wearing the full PPE described in Step 1.

• Contain the Spill: Prevent the spill from spreading or entering drains.[6]

• Cleanup Procedure:

  • For solid spills: Gently sweep or scoop up the material to avoid creating dust.[1][5]

  • For liquid spills: Use an inert absorbent material (like vermiculite, sand, or special absorbent pads) to soak up the spill.[9]

• Collect Cleanup Debris: Place all contaminated absorbent materials, paper towels, and used PPE into your designated hazardous waste container.[7][8]

• Decontaminate: Clean the spill area with soap and water, and collect the cleaning materials (e.g., paper towels) as hazardous waste.[6][7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the safe management and disposal of 1-(2-Methoxyethyl)-3-phenylthiourea waste.

Caption: Decision workflow for handling and disposal of 1-(2-Methoxyethyl)-3-phenylthiourea waste.

References

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• Sigma-Aldrich. (2025). SAFETY DATA SHEET: N-Phenylthiourea. Sigma-Aldrich.
• ScienceLab.com. (2012). Material Safety Data Sheet: Phenylthiourea. ScienceLab.com.
• University of Alaska Fairbanks. (n.d.). STANDARD OPERATING PROCEDURE: Phenylthiourea. Department of Biology and Wildlife.
• New Jersey Department of Health. (n.d.). HAZARD SUMMARY: PHENYLTHIOUREA. NJ.gov.
• U.S. Environmental Protection Agency. (2025). Resource Conservation and Recovery Act (RCRA)
• U.S. Environmental Protection Agency. (2025). Resource Conservation and Recovery Act (RCRA) Overview. EPA.gov.
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• Guam EPA. (n.d.).
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• U.S. Environmental Protection Agency. (2025).
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A Comprehensive Guide to the Safe Handling of 1-(2-Methoxyethyl)-3-phenylthiourea

As researchers and scientists in the dynamic field of drug development, our pursuit of innovation must be intrinsically linked with an unwavering commitment to safety. The novel compound 1-(2-Methoxyethyl)-3-phenylthiourea, a member of the substituted thiourea family, presents unique opportunities in chemical synthesis and biological screening.[1] However, its structural similarity to other phenylthiourea derivatives necessitates a cautious and well-informed approach to its handling and disposal.[1][2][3] This guide provides a comprehensive framework for the safe utilization of this compound in a laboratory setting, ensuring the protection of personnel and the integrity of research.

Hazard Profile and Toxicological Insights

Key Potential Hazards:

• Acute Oral Toxicity: Phenylthiourea is classified as fatal if swallowed.[5][6][7]

• Skin Sensitization: May cause an allergic skin reaction upon contact.[2][4][5]

• Eye Irritation: Can cause irritation to the eyes.[4]

• Respiratory Irritation: Inhalation of dust may cause respiratory irritation.[8]

Given these potential hazards, a rigorous adherence to the personal protective equipment (PPE) and handling protocols outlined below is mandatory.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to mitigate the risks of exposure. The following table summarizes the recommended equipment for handling 1-(2-Methoxyethyl)-3-phenylthiourea.

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Chemical splash goggles or safety glasses with side shields. A face shield is recommended when splashing is a risk.[9]	Protects the eyes from accidental splashes of solutions or contact with airborne particles of the compound. Standard safety glasses may not provide adequate protection from splashes.
Hand Protection	Chemically resistant, impervious gloves (e.g., Nitrile rubber).[8][10][11]	Prevents direct skin contact and potential absorption of the chemical. Gloves should be inspected for tears or holes before each use, and proper removal techniques must be followed to avoid contaminating the skin.[9]
Body Protection	A laboratory coat must be worn at all times. For larger quantities, a chemical-protective suit should be considered.[1][9]	Protects personal clothing from contamination and minimizes skin exposure. Laboratory coats should be buttoned completely.
Respiratory Protection	A NIOSH-approved respirator with a particulate filter is required if working outside a fume hood or if dust is generated.[9][10]	The primary route of exposure to be controlled is inhalation of airborne particles. All handling of the solid compound should ideally be performed within a certified chemical fume hood.[1][2] If a fume hood is not available, respiratory protection is mandatory.

Operational Workflow for Safe Handling

A systematic approach to handling 1-(2-Methoxyethyl)-3-phenylthiourea, from receipt to disposal, is essential for maintaining a safe laboratory environment.

Caption: Workflow for the safe handling of 1-(2-Methoxyethyl)-3-phenylthiourea.

Step-by-Step Handling Protocol:

• Preparation and Engineering Controls:

  • Before handling, ensure that a certified chemical fume hood is available and functioning correctly.[1] The face velocity should be adequate to prevent the escape of airborne particles.

  • An eyewash station and safety shower must be readily accessible.[1]

  • Assemble all necessary equipment and reagents within the fume hood to minimize movement in and out of the containment area.

• Weighing and Transfer of Solid Compound:

  • Don all required PPE as outlined in the table above.

  • Perform all weighing and transfer of the solid 1-(2-Methoxyethyl)-3-phenylthiourea within the chemical fume hood to prevent the generation and inhalation of dust.[2]

  • Use a disposable weighing boat or paper and handle it with forceps to avoid direct contact.

  • Close the primary container tightly immediately after dispensing the required amount.[1]

• Preparation of Solutions:

  • When preparing solutions, add the solid compound slowly to the solvent to avoid splashing.

  • Keep the container with the solution covered as much as possible during the dissolution process.

• Post-Handling Procedures:

  • After handling, thoroughly decontaminate all surfaces and equipment that may have come into contact with the compound using an appropriate laboratory cleaner.[3]

  • Remove and dispose of contaminated gloves properly.[9]

  • Wash hands thoroughly with soap and water after removing gloves.[9]

Spill Management and Emergency Procedures

In the event of a spill, prompt and appropriate action is critical to prevent exposure.

• Minor Spill:

  • Evacuate the immediate area.[1]

  • Wearing appropriate PPE, gently cover the spill with an absorbent, non-reactive material such as sand or vermiculite to avoid raising dust.[12]

  • Carefully collect the absorbed material using non-sparking tools and place it into a sealed, labeled container for hazardous waste disposal.

  • Clean the spill area with a detergent and water solution.

• Major Spill:

  • Evacuate the laboratory immediately and alert others in the vicinity.

  • Contact your institution's environmental health and safety (EHS) department or emergency response team.

  • Do not attempt to clean up a large spill without proper training and equipment.

Emergency Contact: In case of exposure, seek immediate medical attention. If swallowed, call a poison control center or doctor immediately.[2][13] If on skin, wash with plenty of soap and water.[2][13] If in eyes, rinse cautiously with water for several minutes.[13]

Disposal Plan

All waste containing 1-(2-Methoxyethyl)-3-phenylthiourea, including contaminated consumables and spill cleanup materials, must be treated as hazardous waste.

• Waste Segregation:

  • Solid Waste: Collect all contaminated solid waste, including gloves, weighing papers, and absorbent materials, in a clearly labeled, sealed container.

  • Liquid Waste: Collect all solutions containing the compound in a separate, labeled, and sealed hazardous waste container.

• Disposal Procedures:

  • Dispose of all hazardous waste through your institution's EHS-approved waste disposal program.[2][3][14]

  • Do not dispose of this compound or its solutions down the drain.[3][14]

  • Ensure that all waste containers are properly labeled with the chemical name and associated hazards.

By adhering to these stringent safety protocols, researchers can confidently and responsibly explore the scientific potential of 1-(2-Methoxyethyl)-3-phenylthiourea while prioritizing the well-being of themselves and their colleagues.

References

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• Benchchem. Personal protective equipment for handling (Pyridin-2-ylmethylideneamino)thiourea.
• Biology and Wildlife STANDARD OPERATING PROCEDURE. SOP - Phenylthiourea. (2015-07-24).
• Biology and Wildlife STANDARD OPERATING PROCEDURE. 5. (2015-07-24).
• Benchchem. Personal protective equipment for handling 1-(4-Iodo-2-methylphenyl)thiourea.
• NINGBO INNO PHARMCHEM CO.,LTD. Safety First: Essential Handling and Safety Guidelines for Thiourea.
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• CDH Fine Chemical. Thiourea CAS No 62-56-6 MATERIAL SAFETY DATA SHEET SDS/MSDS.
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